Cupric bromide

• CAS: 7789-45-9

Core Science & Biosynthesis

cupric bromide chemical formula and molecular structure

This technical guide provides a comprehensive overview of the chemical and physical properties of cupric bromide (Copper(II) bromide), including its molecular structure and a detailed experimental protocol for its synthesis. This document is intended for researchers, scientists, and professionals in drug development and other scientific fields who require a thorough understanding of this compound.

Core Properties of Cupric Bromide

Cupric bromide, with the chemical formula CuBr₂, is an inorganic compound that appears as a grayish-black crystalline solid.[1][2] It is deliquescent, meaning it has a strong tendency to absorb moisture from the air.[3][4] The compound is notable for its use as a brominating agent in organic synthesis and as an intensifier in photographic processing.[1][5]

Quantitative Data Summary

The key physical and chemical properties of cupric bromide are summarized in the table below for easy reference and comparison.

Property	Value	Units
Chemical Formula	CuBr₂	-
Molar Mass	223.37	g/mol
Appearance	Grayish-black crystals	-
Density	4.710 - 4.77	g/cm³
Melting Point	498	°C
Boiling Point	900	°C
Solubility in Water (20 °C)	55.7	g/100 mL
Crystal Structure	Monoclinic	-

Sources:[1][2][3][6]

Molecular and Crystal Structure

In the solid state, cupric bromide exhibits a polymeric structure.[1][6] The crystal structure is monoclinic, belonging to the C2/m space group.[1] The structure consists of planar square CuBr₄ units that are connected on opposite sides to form chains.[1] This arrangement results in a distorted cadmium iodide (CdI₂) type structure, where the copper atoms have a 4+2 coordination.[7] At high temperatures in the gas phase, monomeric CuBr₂ units are present.[1]

A simplified representation of the repeating unit in the polymeric chain structure of solid cupric bromide is provided below.

Caption: A diagram illustrating the linkage of planar CuBr₄ units in the polymeric chain of solid cupric bromide.

Experimental Protocol: Synthesis of Cupric Bromide

The following protocol details a standard laboratory method for the synthesis of anhydrous cupric bromide from copper(II) oxide and hydrobromic acid.

Reaction: CuO + 2HBr → CuBr₂ + H₂O[1]

Materials:

• Copper(II) oxide (CuO)

• Hydrobromic acid (HBr, 48% aqueous solution)

• Distilled water

• Phosphorus pentoxide (P₄O₁₀) for dehydration

Equipment:

• Glass beaker

• Magnetic stirrer and stir bar

• Heating mantle or hot plate

• Crystallizing dish

• Büchner funnel and filter paper

• Vacuum flask

• Desiccator

Procedure:

• Reaction Setup: In a well-ventilated fume hood, place a magnetic stir bar in a glass beaker.

• Addition of Reactants: Carefully add a measured amount of hydrobromic acid to the beaker. While stirring, slowly add a stoichiometric amount of copper(II) oxide powder to the acid. The reaction is exothermic, so the addition should be done in small portions to control the temperature.

• Dissolution: Gently heat the mixture while stirring until all the copper(II) oxide has reacted and dissolved, forming a dark solution.

• Crystallization: Transfer the warm solution to a crystallizing dish and allow it to cool slowly to room temperature. Black crystals of cupric bromide will form. To obtain the tetrahydrate form, the solution can be recrystallized at 0 °C.[1]

• Isolation of Crystals: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of cold distilled water to remove any unreacted acid.

• Dehydration: To obtain anhydrous cupric bromide, the collected crystals must be thoroughly dried. Place the crystals in a desiccator containing a suitable drying agent, such as phosphorus pentoxide, and apply a vacuum.[1] The anhydrous form is obtained by heating the tetrahydrate above 18 °C.[1]

• Storage: Store the anhydrous cupric bromide in a tightly sealed container in a dry environment to prevent moisture absorption.

Safety Precautions:

• Cupric bromide is harmful if swallowed and can cause irritation to the skin, eyes, and respiratory tract.[1]

• It affects the central nervous system, brain, eyes, liver, and kidneys.[1]

• All procedures should be carried out in a fume hood, and appropriate personal protective equipment (gloves, safety glasses, lab coat) should be worn.

• Hydrobromic acid is corrosive and should be handled with extreme care.

References

• 1. Copper(II) bromide - Wikipedia [en.wikipedia.org]
• 2. Copper(II) Bromide [commonorganicchemistry.com]
• 3. Cupric bromide | 7789-45-9 [chemicalbook.com]
• 4. Cupric Bromide: Properties, Composition, Applications, and Storage_Chemicalbook [chemicalbook.com]
• 5. Copper bromide (CuBr2) | Br2Cu | CID 24611 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Client Challenge [copper-chemistry.fandom.com]
• 7. researchgate.net [researchgate.net]

A Technical Guide to Copper (II) Bromide: Properties and Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of copper (II) bromide (CuBr₂), a versatile compound with significant applications in organic synthesis and materials science. This document details its fundamental characteristics, provides experimental protocols for its synthesis and key reactions, and outlines its safety considerations.

Physical Properties

Copper (II) bromide is a dark brown to black crystalline solid at room temperature.[1] It is a deliquescent compound, meaning it readily absorbs moisture from the air.[2] The anhydrous form is a grayish-black crystalline powder.[2][3]

Quantitative Physical Data

The key physical properties of copper (II) bromide are summarized in the table below for easy reference.

Property	Value	References
Molecular Formula	CuBr₂	[1][4]
Molar Mass	223.37 g/mol	[2]
Appearance	Grayish-black crystals (anhydrous)	[2]
Melting Point	498 °C (928 °F; 771 K)	[1][2]
Boiling Point	900 °C (1,650 °F; 1,170 K)	[1][2]
Density	4.710 g/cm³ (solid)	[2]
Crystal Structure	Monoclinic	[2]
Magnetic Susceptibility (χ)	+685.5·10⁻⁶ cm³/mol	[2]

Solubility

Copper (II) bromide exhibits a high degree of solubility in water, forming a characteristic greenish-blue solution due to the formation of the hexaaquacopper(II) complex, [Cu(H₂O)₆]²⁺.[1][5] Its solubility in various solvents is detailed in the table below.

Solvent	Solubility	References
Water	55.7 g/100 mL (at 20 °C)	[2]
Alcohol	Soluble	[2]
Acetone	Soluble	[2]
Ammonia	Soluble	[2]
Benzene	Insoluble	[2]
Ether	Insoluble	[2]
Sulfuric Acid	Insoluble	[2]

Chemical Properties and Reactions

Copper (II) bromide is a key reagent in organic synthesis, primarily utilized as a brominating agent and a catalyst.[2][6] The copper ion in CuBr₂ exists in the +2 oxidation state, possessing a d⁹ electron configuration, which allows it to readily participate in redox reactions.[1]

Synthesis of Copper (II) Bromide

A common laboratory-scale synthesis of copper (II) bromide involves the reaction of copper (II) oxide with hydrobromic acid.[1][2]

Figure 1: Synthesis of Copper (II) Bromide.

Experimental Protocol: Synthesis of Copper (II) Bromide

Materials:

• Copper (II) oxide (CuO)

• 48% Hydrobromic acid (HBr)

• Distilled water

• Stir plate and magnetic stir bar

• Beaker

• Heating mantle or hot plate

• Crystallizing dish

• Phosphorus pentoxide (P₂O₅) for dehydration (optional)

Procedure:

• In a well-ventilated fume hood, carefully add a stoichiometric amount of copper (II) oxide to a beaker containing 48% hydrobromic acid, stirring continuously. The reaction is exothermic.

• The reaction mixture will form a dark solution of copper (II) bromide.[1][2]

• To obtain the tetrahydrate form (CuBr₂·4H₂O), the solution can be cooled to 0 °C to induce crystallization.[2]

• For the anhydrous form, gently heat the solution to evaporate the water. The resulting solid can be further dried in a desiccator over a strong dehydrating agent like phosphorus pentoxide.[2]

• The final product is a grayish-black crystalline solid.[2]

Alpha-Bromination of Ketones

One of the most significant applications of copper (II) bromide in organic synthesis is the alpha-bromination of ketones.[2][3] This reaction is highly selective and provides a direct method for the formation of α-bromo ketones, which are valuable intermediates in the synthesis of various organic molecules, including pharmaceuticals.[2][3]

The proposed mechanism involves the formation of a copper-bound enolate, which then undergoes bromination.[1]

Figure 2: Alpha-Bromination of a Ketone using CuBr₂.

Experimental Protocol: Alpha-Bromination of a Ketone

Materials:

• Ketone substrate

• Copper (II) bromide (CuBr₂)

• Chloroform (B151607)

• Ethyl acetate (B1210297)

• Reflux apparatus (round-bottom flask, condenser)

• Heating mantle

• Magnetic stir bar and stir plate

Procedure:

• Dissolve the ketone in a mixture of chloroform and ethyl acetate in a round-bottom flask.

• Add two equivalents of copper (II) bromide to the solution.[2]

• Heat the mixture to reflux with stirring. The reaction progress can be monitored by techniques such as Thin Layer Chromatography (TLC).

• Upon completion, the reaction mixture is cooled to room temperature.

• The solid copper (I) bromide formed during the reaction can be removed by filtration.

• The filtrate is then concentrated under reduced pressure, and the resulting crude α-bromo ketone can be purified by column chromatography or recrystallization.[2]

Spectroscopic Properties

Detailed spectroscopic data for pure, solid copper (II) bromide is not widely available in standard literature due to its physical state and electronic properties.

• NMR Spectroscopy: As a paramagnetic substance, copper (II) is generally not amenable to standard NMR spectroscopic analysis.[7]

• UV-Vis Spectroscopy: The UV-Vis spectrum of aqueous solutions of copper (II) bromide is dominated by the broad absorption of the [Cu(H₂O)₆]²⁺ complex.[1] The spectra of various copper (II) bromide complexes with different ligands have been studied to understand their electronic structures.[8][9]

• Infrared (IR) Spectroscopy: The IR spectrum of solid copper (II) bromide is expected to show broad features characteristic of inorganic salts. Specific vibrational modes are typically studied in the context of its coordination complexes.[10][11]

Applications in Research and Development

Beyond its role in ketone bromination, copper (II) bromide has several other notable applications:

• Catalyst in Organic Synthesis: It serves as a catalyst in various organic reactions, including certain oxidation and cross-coupling reactions.[5][6]

• Laser Technology: Copper bromide is used as the lasing medium in copper vapor lasers, which produce yellow and green light and have applications in dermatology and high-speed imaging.[2]

• Electrochemical Devices: Its electrochemical properties make it a subject of research for enhancing the performance of batteries, fuel cells, and sensors.[1]

Safety and Handling

Copper (II) bromide is a hazardous substance and should be handled with appropriate safety precautions.

Hazard Identification

Hazard	Description	References
Acute Toxicity (Oral)	Harmful if swallowed.	[8][9]
Skin Corrosion/Irritation	Causes severe skin burns and eye damage.	[8][9]
Aquatic Hazard	Very toxic to aquatic life with long-lasting effects.	[9]

Handling and Storage

• Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face protection when handling.[8]

• Handling: Use in a well-ventilated area or under a fume hood. Avoid breathing dust. Do not eat, drink, or smoke when using this product. Wash hands thoroughly after handling.[8]

• Storage: Store in a cool, dry, well-ventilated place in a tightly sealed container. It is deliquescent and sensitive to moisture.[8] Store away from incompatible materials such as alkali metals.[8]

This guide provides a foundational understanding of the key physical and chemical properties of copper (II) bromide. For specific applications, researchers are encouraged to consult the primary literature and relevant safety data sheets.

References

• 1. A Simple Catalytic Mechanism for the Direct Coupling of α-Carbonyls with Functionalized Amines: A One-Step Synthesis of Plavix - PMC [pmc.ncbi.nlm.nih.gov]
• 2. baxendalegroup.awh.durham.ac.uk [baxendalegroup.awh.durham.ac.uk]
• 3. researchgate.net [researchgate.net]
• 4. Copper(II) bromide - Wikipedia [en.wikipedia.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. researchgate.net [researchgate.net]
• 7. (Cu) Copper NMR [chem.ch.huji.ac.il]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Cupric bromide(7789-45-9) IR Spectrum [chemicalbook.com]

cupric bromide CAS number and chemical identifiers

An In-depth Technical Guide to the Chemical Identifiers of Cupric Bromide

For researchers, scientists, and professionals in drug development, the precise identification of chemical compounds is paramount. This guide provides a comprehensive overview of the core chemical identifiers for cupric bromide (Copper(II) bromide), an important compound utilized in various chemical syntheses and applications.

Chemical Identity of Cupric Bromide

Cupric bromide, known systematically as copper(II) bromide, is an inorganic compound with the chemical formula CuBr₂.[1] It consists of one copper atom in the +2 oxidation state and two bromide ions.[1] The compound typically appears as grayish-black, deliquescent crystals.[2][3]

Data Presentation: Chemical Identifiers

The following table summarizes the key chemical identifiers for cupric bromide, providing a quick reference for database searches and regulatory documentation.

Identifier Type	Value
CAS Number	7789-45-9[2][3][4]
PubChem CID	24611[2][5][6]
InChI	InChI=1S/2BrH.Cu/h2*1H;/q;;+2/p-2[2][4][7]
InChIKey	QTMDXZNDVAMKGV-UHFFFAOYSA-L[2][4][7]
SMILES	[Cu+2].[Br-].[Br-][2][4]
Canonical SMILES	--INVALID-LINK--Br[4][5]
IUPAC Name	copper;dibromide[4] or dibromocopper[8][9]
Chemical Formula	CuBr₂[1][2][3]
EC Number	232-167-2[2][5]
UNII	1KC430K0ZN[2][5]

Experimental Protocols

While this guide focuses on the chemical identifiers of cupric bromide, it is important to note its role in various experimental procedures. It is commonly used as a brominating agent in organic synthesis and as a catalyst in cross-coupling reactions and polymerization processes.[2] Detailed experimental protocols for these applications can be found in relevant chemical literature and databases. For instance, a common preparation method involves the reaction of copper(II) oxide with hydrobromic acid.[4][8]

CuO + 2HBr → CuBr₂ + H₂O

Visualization of Chemical Identification

The following diagram illustrates the logical relationship between the core chemical identifiers of cupric bromide, providing a clear visual representation of how a single chemical substance is cataloged across different chemical information systems.

References

• 1. Copper(II) bromide - Simple English Wikipedia, the free encyclopedia [simple.wikipedia.org]
• 2. Copper(II) bromide - Wikipedia [en.wikipedia.org]
• 3. Copper(II) Bromide [commonorganicchemistry.com]
• 4. Buy Cupric bromide | 7789-45-9 [smolecule.com]
• 5. cupric bromide - Wikidata [wikidata.org]
• 6. Client Challenge [copper-chemistry.fandom.com]
• 7. Cupric bromide(7789-45-9) IR Spectrum [chemicalbook.com]
• 8. Copper bromide (CuBr2) | Br2Cu | CID 24611 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. pschemicals.com [pschemicals.com]

Laboratory Synthesis of Anhydrous Cupric Bromide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the principal laboratory methods for the synthesis of anhydrous cupric bromide (CuBr₂). It is intended to serve as a comprehensive resource, offering detailed experimental protocols, quantitative data, and essential safety information to facilitate the safe and efficient production of this important reagent. Anhydrous cupric bromide is a versatile compound utilized as a catalyst in organic synthesis, particularly in bromination reactions and polymerization processes.

Synthesis Methodologies

Three primary methods for the laboratory synthesis of anhydrous cupric bromide are detailed below:

• Reaction of Copper(II) Oxide with Hydrobromic Acid: This is a common and relatively safe method for producing cupric bromide.

• Direct Combination of Elements: This method involves the direct reaction of copper metal with elemental bromine. While straightforward, it requires stringent safety precautions due to the hazardous nature of bromine.

• Dehydration of Hydrated Cupric Bromide: This method involves the removal of water from cupric bromide tetrahydrate (CuBr₂·4H₂O).

Method 1: From Copper(II) Oxide and Hydrobromic Acid

This method relies on the acid-base reaction between copper(II) oxide and hydrobromic acid to yield copper(II) bromide and water.[1][2] The resulting aqueous solution of cupric bromide must then be dehydrated to obtain the anhydrous salt.

Experimental Protocol

• Reaction Setup: In a well-ventilated fume hood, equip a round-bottom flask with a magnetic stirrer and a reflux condenser.

• Reagent Addition: To the flask, add copper(II) oxide (CuO). Slowly add a stoichiometric excess of concentrated hydrobromic acid (HBr) to the flask while stirring. The reaction is exothermic and will generate heat.

• Reaction Conditions: Heat the mixture to 50-70°C and maintain this temperature with continuous stirring for 1-2 hours to ensure the complete reaction of the copper oxide. The solution will turn a deep green or black color.

• Isolation of Hydrated CuBr₂: Once the reaction is complete, cool the solution to room temperature. The hydrated cupric bromide can be isolated by concentrating the solution under vacuum to induce crystallization. For the tetrahydrate, recrystallization can be performed at 0°C.[1]

• Dehydration: The hydrated cupric bromide is then transferred to a drying apparatus. Heat the crystals above 18°C to remove the water of hydration.[1] For complete dehydration, heating under vacuum in the presence of a strong dehydrating agent such as phosphorus pentoxide (P₂O₅) is recommended.[1]

Quantitative Data

Parameter	Value	Reference
Stoichiometry	1 mole CuO : 2 moles HBr	[2]
Reaction Temperature	50 - 70 °C
Reaction Time	1 - 2 hours
Dehydration Temperature	> 18 °C	[1]

Experimental Workflow

References

• 1. Copper(II) bromide - Wikipedia [en.wikipedia.org]
• 2. Cuprous Bromide: Overview, Applications in the Synthesis of Crystal and Synthesis Method_Chemicalbook [chemicalbook.com]

Solubility of Cupric Bromide (CuBr₂) in Water and Organic Solvents: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of cupric bromide (CuBr₂) in water and a range of organic solvents. The information is intended to support research, development, and formulation activities where CuBr₂ is a key reagent or component.

Quantitative Solubility Data

The solubility of cupric bromide is a critical parameter in various chemical processes, from synthesis to formulation. The following tables summarize the available quantitative and qualitative solubility data in water and various organic solvents.

Solubility in Water

Cupric bromide is highly soluble in water, and its solubility increases with temperature.

Temperature (°C)	Solubility ( g/100 g of solvent)
0	107.5[1]
20	126.8[1]
30	127.8[1]
50	131.5[1]

Solubility in Organic Solvents

The solubility of cupric bromide in organic solvents is influenced by the solvent's polarity and its ability to solvate the copper and bromide ions.

Solvent	Solvent Type	Solubility ( g/100 g of solvent)	Temperature (°C)
Polar Protic Solvents
Methanol	Protic	Soluble	-
Ethanol	Protic	Soluble[1]	-
Formic acid (95%)	Protic	0.16[1]	21
Polar Aprotic Solvents
Acetone	Aprotic	Soluble[1]	-
Acetonitrile	Aprotic	24.43[1]	18
Dimethylsulfoxide (DMSO)	Aprotic	0.9[1]	25
Propylene carbonate	Aprotic	0.14[1]	25
Pyridine	Aprotic	Soluble[1]	-
Nonpolar Solvents
Benzene	Nonpolar	Insoluble[1]	-
Diethyl ether	Nonpolar	Insoluble	-

Experimental Protocols for Solubility Determination

Accurate determination of solubility is essential for reliable and reproducible experimental work. The following are detailed methodologies for two common methods used to determine the solubility of inorganic salts like cupric bromide.

Gravimetric Method

This classic and straightforward method involves preparing a saturated solution, evaporating the solvent, and weighing the remaining solute.

Materials and Apparatus:

• Cupric bromide (anhydrous)

• Solvent of interest (e.g., water, ethanol)

• Conical flask or sealed container

• Magnetic stirrer and stir bar or shaker bath

• Thermostatically controlled water bath or incubator

• Syringe with a membrane filter (e.g., 0.45 µm PTFE or nylon)

• Pre-weighed evaporation dish or watch glass

• Analytical balance

• Drying oven

Procedure:

• Preparation of Saturated Solution:

  • Add an excess amount of cupric bromide to a known volume of the solvent in a conical flask. The presence of undissolved solid is crucial to ensure saturation.

  • Seal the flask to prevent solvent evaporation, especially for volatile organic solvents.

  • Place the flask in a thermostatically controlled bath set to the desired temperature.

  • Agitate the mixture using a magnetic stirrer or shaker for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached. Periodically check for the persistence of solid CuBr₂.

• Sample Withdrawal and Filtration:

  • Once equilibrium is achieved, allow the undissolved solid to settle.

  • Carefully withdraw a known volume of the supernatant using a pre-heated or temperature-equilibrated syringe to avoid precipitation due to temperature changes.

  • Attach a membrane filter to the syringe and filter the solution into a pre-weighed evaporation dish to remove any undissolved particles.

• Evaporation and Weighing:

  • Record the exact weight of the filtered saturated solution.

  • Carefully evaporate the solvent from the dish. For water, this can be done on a hot plate or in a drying oven set at a temperature below the decomposition point of CuBr₂ (e.g., 100-110 °C). For organic solvents, evaporation should be performed in a fume hood, potentially at a lower temperature or under reduced pressure.

  • Once the solvent is completely evaporated, place the dish in a drying oven to remove any residual moisture until a constant weight is achieved.

  • Cool the dish in a desiccator to room temperature before weighing it on an analytical balance.

• Calculation of Solubility:

  • Calculate the mass of the dissolved cupric bromide (final weight of the dish with residue - initial weight of the empty dish).

  • Calculate the mass of the solvent (weight of the filtered solution - mass of the dissolved cupric bromide).

  • Express the solubility as grams of cupric bromide per 100 grams of the solvent.

Spectroscopic Method (UV-Vis Absorbance)

This method is suitable for colored compounds like cupric bromide and relies on the relationship between absorbance and concentration (Beer-Lambert Law).

Materials and Apparatus:

• Cupric bromide (anhydrous)

• Solvent of interest (must be transparent in the analytical wavelength range)

• Volumetric flasks and pipettes

• UV-Vis spectrophotometer

• Cuvettes (quartz or glass, depending on the wavelength)

• Apparatus for preparing a saturated solution (as in the gravimetric method)

Procedure:

• Preparation of a Calibration Curve:

  • Prepare a series of standard solutions of cupric bromide in the chosen solvent with known concentrations. The concentration range should bracket the expected solubility.

  • Measure the absorbance of each standard solution at the wavelength of maximum absorbance (λmax) for cupric bromide in that solvent.

  • Plot a graph of absorbance versus concentration to create a calibration curve. The plot should be linear, and the equation of the line (y = mx + c) should be determined.

• Preparation and Sampling of the Saturated Solution:

  • Prepare a saturated solution of cupric bromide in the solvent at the desired temperature, as described in the gravimetric method (steps 1.1-1.3).

  • Withdraw a sample of the supernatant and filter it as described previously.

• Measurement and Calculation:

  • Carefully dilute a known volume of the filtered saturated solution with the solvent to a concentration that falls within the linear range of the calibration curve.

  • Measure the absorbance of the diluted solution at the same λmax.

  • Use the equation from the calibration curve to calculate the concentration of cupric bromide in the diluted solution.

  • Calculate the concentration in the original saturated solution by accounting for the dilution factor.

  • Convert the concentration to the desired units (e.g., g/100 g of solvent).

Visualization of Solubility Trends

The solubility of an ionic compound like cupric bromide is fundamentally linked to the properties of the solvent. The following diagram illustrates the logical relationship between solvent polarity and the dissolution of CuBr₂.

Solvent Polarity and Cupric Bromide Solubility.

References

• 1. copper(II) bromide [chemister.ru]

Unveiling the Atomic Architecture of Copper(II) Bromide: A Technical Guide to its Crystal Structure and Lattice Parameters

For Immediate Release

This technical guide provides a comprehensive overview of the crystal structure and lattice parameters of copper(II) bromide (CuBr₂), a compound of significant interest in materials science and catalysis. Addressed to researchers, scientists, and professionals in drug development, this document synthesizes crystallographic data, details experimental methodologies for its determination, and presents a logical workflow for its analysis.

Executive Summary

Copper(II) bromide predominantly crystallizes in a monoclinic system, characterized by the space group C2/m. This structure is defined by chains of planar CuBr₄ units linked together. In addition to this primary monoclinic phase, a tetragonal phase and a tetrahydrate form of CuBr₂ have also been reported. This guide presents the lattice parameters for these structures as determined by various experimental studies, offering a comparative look at the available crystallographic data. Detailed experimental protocols for single crystal synthesis and structural determination via X-ray and neutron diffraction are also outlined to provide a thorough understanding of the methodologies employed in the field.

Crystal Structure and Lattice Parameters of CuBr₂

The crystallographic parameters of the different known phases of copper(II) bromide are summarized below. The monoclinic phase is the most commonly reported and well-characterized structure.

Table 1: Summary of Crystal Structure and Lattice Parameters for CuBr₂

Phase/Form	Crystal System	Space Group	a (Å)	b (Å)	c (Å)	α (°)	β (°)	γ (°)	Reference(s)
Anhydrous	Monoclinic	C2/m	7.14	3.46	7.18	90	121.25	90	[1]
Monoclinic	C2/m	7.23	3.51	7.28	90	119.70	90	[2]
Monoclinic	C2/m	7.2	3.5	7.0	90	119.6	90	[3][4]
Anhydrous	Tetragonal	P4/mmm	4.831	4.831	4.210	90	90	90	[5][6]
Tetrahydrate	Monoclinic	-	-	-	-	-	-	-	[1]

Note: The lattice parameters for the tetrahydrate form were not explicitly detailed in the searched literature.

In its solid state, CuBr₂ typically exhibits a polymeric structure. This structure is composed of planar CuBr₄ units that are connected on opposite sides, forming distinct chains.[1]

Experimental Protocols

The determination of the crystal structure and lattice parameters of CuBr₂ relies on the successful synthesis of high-quality single crystals and their subsequent analysis using diffraction techniques.

Single Crystal Synthesis of CuBr₂

A common method for growing single crystals of CuBr₂ suitable for X-ray diffraction is through slow evaporation of a saturated solution.

Materials:

• Copper(II) bromide (CuBr₂) powder

• Suitable solvent (e.g., water, ethanol)

• Beaker or crystallizing dish

• Filter paper

Procedure:

• Prepare a saturated solution of CuBr₂ by dissolving the powder in the chosen solvent at a slightly elevated temperature to increase solubility.

• Filter the hot, saturated solution to remove any insoluble impurities.

• Transfer the clear filtrate to a clean beaker or crystallizing dish.

• Cover the container with filter paper or a watch glass with a small opening to allow for slow evaporation of the solvent.

• Place the container in a location with a stable temperature and minimal vibrations to promote the growth of large, well-defined crystals.

• Over a period of several days to weeks, as the solvent slowly evaporates, single crystals of CuBr₂ will form.

• Once crystals of a suitable size are obtained, they can be carefully harvested from the solution.

Crystal Structure Determination by X-ray Diffraction (XRD)

Single-crystal X-ray diffraction is a primary technique for elucidating the three-dimensional atomic arrangement within a crystal.

Instrumentation:

• Single-crystal X-ray diffractometer equipped with a monochromatic X-ray source (e.g., Mo Kα or Cu Kα radiation) and a detector.

Procedure:

• Crystal Mounting: A suitable single crystal of CuBr₂ is selected and mounted on a goniometer head.

• Data Collection: The mounted crystal is placed in the X-ray beam and rotated. As the crystal rotates, the X-ray beam is diffracted by the atomic planes within the crystal, producing a diffraction pattern of spots of varying intensities. This pattern is recorded by the detector at numerous crystal orientations.

• Data Processing: The collected diffraction data are processed to determine the unit cell dimensions and the space group of the crystal. The intensities of the diffraction spots are also measured.

• Structure Solution and Refinement: The processed data is used to solve the crystal structure, which involves determining the positions of the copper and bromine atoms within the unit cell. This initial model is then refined to achieve the best possible fit between the calculated and observed diffraction data, resulting in precise atomic coordinates and lattice parameters.

Neutron Diffraction

Neutron diffraction is a complementary technique to XRD and is particularly useful for accurately locating lighter atoms and for studying magnetic structures.

Instrumentation:

• A neutron source (e.g., a nuclear reactor or spallation source)

• A neutron diffractometer

Procedure:

• Sample Preparation: A powdered sample or a single crystal of CuBr₂ is placed in a sample holder.

• Data Collection: A beam of neutrons is directed at the sample. The neutrons are scattered by the atomic nuclei in the crystal, and the resulting diffraction pattern is measured by a detector.

• Data Analysis: The analysis of the neutron diffraction pattern is similar to that of XRD data. The positions and intensities of the diffraction peaks are used to determine the crystal structure, including the precise locations of the bromine atoms, and can also provide information about the magnetic ordering of the copper ions at low temperatures.

Workflow and Logical Relationships

The following diagram illustrates the general workflow for the synthesis and crystallographic analysis of Copper(II) Bromide.

Experimental workflow for CuBr₂ crystal structure determination.

Conclusion

This technical guide has provided a detailed overview of the crystal structure and lattice parameters of copper(II) bromide. The predominance of the monoclinic C2/m structure is well-supported by existing literature. The outlined experimental protocols for single crystal synthesis and analysis by X-ray and neutron diffraction offer a foundational understanding for researchers aiming to characterize this and similar inorganic compounds. The provided data and methodologies serve as a valuable resource for further investigation into the properties and applications of CuBr₂.

References

• 1. phys.libretexts.org [phys.libretexts.org]
• 2. Protein XRD Protocols - Soaking, Mounting, and Freezing Protein Crystals [sites.google.com]
• 3. X-ray Diffraction Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 4. researchgate.net [researchgate.net]
• 5. A general protocol for the crystallization of membrane proteins for X-ray structural investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

thermodynamic stability and properties of cupric bromide

An In-depth Technical Guide to the Thermodynamic Stability and Properties of Cupric Bromide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cupric bromide (CuBr₂), an inorganic compound with the chemical formula CuBr₂, is a subject of significant interest in various fields of chemical research and industrial application. It serves as a key reagent in organic synthesis, particularly as a brominating agent and a catalyst.[1][2][3] Its utility also extends to photographic processing as an intensifier and in the construction of copper vapor lasers used in dermatological treatments.[1][2][3] A thorough understanding of its thermodynamic stability and physicochemical properties is paramount for its effective and safe utilization in these applications. This guide provides a comprehensive overview of the core thermodynamic and physical characteristics of cupric bromide, detailed experimental protocols for its characterization, and a discussion of its stability and reactivity.

Thermodynamic Properties

The thermodynamic stability of cupric bromide is a critical factor in its handling, storage, and application. Key thermodynamic parameters have been determined through various experimental techniques. Upon heating, cupric bromide is known to undergo thermal decomposition, releasing bromine gas to form cuprous bromide (CuBr).[2][3] Studies have investigated this decomposition at temperatures around 220°C.[4]

Table 1: Thermodynamic Data for Cupric Bromide

Property	Value	Reference(s)
Melting Point	498 °C (771 K)	[1][5][6][7][8][9][10]
Boiling Point	900 °C (1173 K)	[1][6][7][8]
Standard Molar Enthalpy of Formation (ΔfH⁰)	-143 kJ/mol	[11]
-141.8 kJ/mol	[12][13][14]
-33.10 ± 0.4 kcal/mol (~ -138.5 kJ/mol)	[15]
Standard Molar Gibbs Free Energy of Formation (ΔfG⁰)	-131.1 kJ/mol	[11]
Standard Molar Entropy (S⁰)	146 J/(mol·K)	[11]

Physicochemical Properties

Cupric bromide is a black or grayish-black crystalline solid.[3][10][16] It is known to be deliquescent, readily absorbing moisture from the air.[2][3][16]

Table 2: Physicochemical Properties of Cupric Bromide

Property	Value	Reference(s)
Appearance	Black, almost black, or grayish-black crystalline powder.	[3][8][10][16]
Molecular Weight	223.35 g/mol	[8]
Density	4.71 - 4.77 g/cm³ at 20-25 °C	[5][7][8][11][17][18]
Crystal Structure	Monoclinic, Space Group: C2/m	[1][2]
Lattice Constants	a = 714 pm, b = 346 pm, c = 718 pm, β = 121° 15'	[1]
Solubility	Water: Very soluble (55.7 g/100 mL at 20 °C).[1][17] Solubility increases with temperature (107.5 g/100g at 0°C, 126.8 g/100g at 20°C).[11] Other Solvents: Soluble in alcohol, acetone, ammonia, and pyridine.[1][2][3][11] Insoluble in benzene, ether, and sulfuric acid.[1][3][11]	[1][2][3][11][17]
Reactivity	Incompatible with alkali metals and moisture.[5] Reacts violently with potassium.[5] Used as a brominating agent in organic synthesis, for example, in the formation of alpha-bromo ketones.[1]	[1][5]

Experimental Protocols

Characterization of the thermodynamic and structural properties of cupric bromide involves several key analytical techniques.

Synthesis of Cupric Bromide

A common laboratory-scale synthesis of cupric bromide involves the reaction of copper(II) oxide with hydrobromic acid.[1][3]

Equation: CuO(s) + 2HBr(aq) → CuBr₂(aq) + H₂O(l)

The anhydrous form can be obtained by concentrating the resulting solution and removing the water, for instance, by vacuum evaporation over a desiccant like sulfuric acid.[3][15]

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC)

TGA and DSC are essential thermal analysis techniques to determine the decomposition temperature and phase transition enthalpies of cupric bromide.

• Objective: To determine the thermal stability, decomposition temperature, and melting point of CuBr₂.

• Instrumentation: A simultaneous TGA-DSC instrument.

• Methodology:

  • A small, precisely weighed sample of anhydrous CuBr₂ (typically 5-10 mg) is placed in an inert crucible (e.g., alumina (B75360) or platinum).

  • The crucible is placed in the TGA-DSC furnace.

  • The sample is heated at a constant rate (e.g., 10 °C/min) under a controlled atmosphere (e.g., nitrogen or argon) to prevent oxidation.

  • The TGA measures the change in mass as a function of temperature, while the DSC measures the heat flow to or from the sample.

  • A sharp mass loss in the TGA curve indicates decomposition. The onset temperature of this mass loss is taken as the decomposition temperature.

  • An endothermic peak in the DSC curve corresponding to the melting point (498 °C) will be observed. Another endothermic event will correspond to the decomposition.

TGA-DSC Experimental Workflow for CuBr₂.

X-Ray Diffraction (XRD)

XRD is the definitive method for confirming the crystal structure and phase purity of cupric bromide.

• Objective: To verify the monoclinic crystal structure of CuBr₂ and identify any impurities.

• Instrumentation: A powder X-ray diffractometer with a Cu Kα radiation source.

• Methodology:

  • A finely ground powder sample of anhydrous CuBr₂ is prepared.

  • The powder is mounted onto a sample holder.

  • The sample is irradiated with monochromatic X-rays over a range of 2θ angles (e.g., 10-90°).

  • The detector records the intensity of the diffracted X-rays at each angle.

  • The resulting diffraction pattern (a plot of intensity vs. 2θ) is compared to a reference pattern from a crystallographic database (e.g., the International Centre for Diffraction Data) to confirm the identity and crystal structure of the compound.[19][20]

Stability and Reactivity

Cupric bromide's stability is influenced by temperature, moisture, and the presence of other chemical agents.

Thermal Decomposition

As previously noted, CuBr₂ decomposes upon heating to form cuprous bromide (CuBr) and bromine gas. This redox reaction is a key aspect of its high-temperature chemistry.

Equation: 2CuBr₂(s) → 2CuBr(s) + Br₂(g)

This decomposition is relevant in applications like copper vapor lasers, where the vapor is formed in-situ.[1][3]

Thermal Decomposition of Cupric Bromide.

Reactivity with Other Substances

Cupric bromide is a versatile reagent. It is hygroscopic and should be stored in a dry environment.[2][3][7] Its reactivity with alkali metals, particularly potassium, is violent.[5] In organic chemistry, its ability to act as a source of bromine is leveraged in various transformations. For instance, it is used for the α-bromination of ketones.[1]

Safety Considerations

Cupric bromide is harmful if swallowed and can cause irritation to the skin, eyes, and respiratory tract.[1] It is reported to affect the central nervous system, brain, liver, and kidneys upon significant exposure.[1] Appropriate personal protective equipment, including gloves and safety glasses, should be worn when handling this compound. All work should be conducted in a well-ventilated area or a fume hood.

Conclusion

Cupric bromide is a compound with well-defined, albeit somewhat variable in literature, thermodynamic and physicochemical properties. Its thermal instability at elevated temperatures, leading to the formation of cuprous bromide, is a key characteristic. The methodologies of TGA, DSC, and XRD are crucial for the comprehensive characterization of its stability and structure. A thorough understanding of these properties is essential for researchers and professionals in chemistry and materials science to ensure its safe and effective application.

References

• 1. Copper(II) bromide - Wikipedia [en.wikipedia.org]
• 2. Cupric Bromide: Properties, Composition, Applications, and Storage_Chemicalbook [chemicalbook.com]
• 3. Cupric bromide uses, benefits & side effects - FUNCMATER [funcmater.com]
• 4. academic.oup.com [academic.oup.com]
• 5. 7789-45-9 CAS MSDS (Cupric bromide) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 6. 7789-45-9 CAS | CUPRIC BROMIDE | Metallic Salts (Metal Salts) | Article No. 3069D [lobachemie.com]
• 7. wwmponline.com [wwmponline.com]
• 8. WebElements Periodic Table » Copper » copper dibromide [webelements.com]
• 9. Copper(II) bromide, 99%, for analysis, anhydrous 250 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 10. Copper(II) Bromide [commonorganicchemistry.com]
• 11. copper(II) bromide [chemister.ru]
• 12. brainly.com [brainly.com]
• 13. brainly.com [brainly.com]
• 14. Answered: Determine the heat of formation of CuBr2 based on the equation below and the following information (Heat of formation of CuCl2 is -205.9 kJ/mol) CuCl2 (s) + Br2… | bartleby [bartleby.com]
• 15. stacks.cdc.gov [stacks.cdc.gov]
• 16. Copper bromide (CuBr2) | Br2Cu | CID 24611 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 17. solubilityofthings.com [solubilityofthings.com]
• 18. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 19. researchgate.net [researchgate.net]
• 20. files01.core.ac.uk [files01.core.ac.uk]

A Comprehensive Technical Guide to Cupric Bromide: Safety, Handling, and Emergency Protocols

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a thorough overview of the safety protocols and handling procedures for cupric bromide (CuBr₂). Adherence to these guidelines is critical for ensuring a safe laboratory environment when working with this compound. The information herein is compiled from various safety data sheets (SDS) to provide a comprehensive resource.

Hazard Identification and Classification

Cupric bromide is classified as a hazardous substance. It is harmful if swallowed and causes severe skin burns and eye damage.[1][2][3] Inhalation may cause respiratory irritation.[4][5]

Signal Word: Danger[1][2][6]

Hazard Statements:

• H302: Harmful if swallowed.[1][2][3]

• H314: Causes severe skin burns and eye damage.[1][3]

• H335: May cause respiratory irritation.[4][5]

Pictograms:

Pictogram	Meaning
Corrosion	Causes severe skin burns and eye damage.
Exclamation Mark	Harmful if swallowed; May cause respiratory irritation.

Physical and Chemical Properties

Understanding the physical and chemical properties of cupric bromide is essential for its safe handling and storage.

Property	Value	Source
Chemical Formula	CuBr₂	[1]
Molar Mass	223.37 g/mol	[7]
Appearance	Grayish-black to dark grey powder/crystals	[6][7]
Melting Point	498 °C (928.4 °F)	[6]
Boiling Point	900 °C (1652 °F)	[6]
Solubility in Water	55.7 g/100 mL (20 °C)	[7]
Density	4.710 g/cm³	[7]

Toxicological and Exposure Data

Exposure to cupric bromide can have significant health effects. The following table summarizes key toxicological data and exposure limits.

Parameter	Value	Source
Oral LD50 (Rat)	Data not available in searched documents
OSHA PEL (Permissible Exposure Limit)	TWA 1 mg/m³ (as Cu)	[7]
NIOSH REL (Recommended Exposure Limit)	TWA 1 mg/m³ (as Cu)	[7]
IDLH (Immediately Dangerous to Life or Health)	100 mg/m³ (as Cu)	[7][8]

Safe Handling and Storage Protocols

Proper handling and storage are paramount to minimizing the risks associated with cupric bromide.

Engineering Controls

• Ventilation: Handle in an efficient chemical fume hood to minimize dust and vapor inhalation.[4] Ensure emergency eye wash fountains and safety showers are readily available.[2]

Personal Protective Equipment (PPE)

• Eye Protection: Always wear approved safety glasses with side shields or safety goggles.[4] A face shield may also be necessary.

• Skin Protection: Chemical-resistant gloves (e.g., Neoprene™, butyl rubber) are required.[9] Wear protective clothing to prevent skin contact.[9]

• Respiratory Protection: If ventilation is inadequate, a NIOSH-approved respirator for dusts and mists should be worn.[9]

General Hygiene Practices

• Avoid contact with skin, eyes, and clothing.[2]

• Do not eat, drink, or smoke in areas where cupric bromide is handled.[1][2][6]

• Wash hands thoroughly after handling the substance.[1][6]

• Remove and wash contaminated clothing before reuse.[2][9]

Storage Conditions

• Store in a tightly sealed container in a cool, dry, and well-ventilated area.[4][9]

• Protect from moisture, air, and light, as the material is deliquescent and air/light sensitive.[1][4]

• Store away from incompatible materials such as oxidizing agents, alkali metals, and active metals.[4][9]

Experimental Workflow for Handling Cupric Bromide

The following diagram outlines a safe workflow for handling cupric bromide in a research setting.

References

• 1. archpdfs.lps.org [archpdfs.lps.org]
• 2. fishersci.com [fishersci.com]
• 3. ltschem.com [ltschem.com]
• 4. prochemonline.com [prochemonline.com]
• 5. carlroth.com [carlroth.com]
• 6. fishersci.com [fishersci.com]
• 7. Copper(II) bromide - Wikipedia [en.wikipedia.org]
• 8. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 9. harrellindustries.com [harrellindustries.com]

A Technical Guide to the Physicochemical Properties of Copper(II) Bromide (CuBr2)

This guide provides an in-depth overview of the core physicochemical properties of Copper(II) Bromide (CuBr2), a compound utilized in organic synthesis and various industrial applications. The information is intended for researchers, scientists, and professionals in drug development who require precise data for experimental design and process implementation.

Core Physicochemical Data

Copper(II) bromide, also known as cupric bromide, is an inorganic compound with the chemical formula CuBr2.[1][2] At standard conditions, it exists as a crystalline solid.[1][3][4] The anhydrous form presents as black or grayish-black crystals.[1][3][5]

Quantitative Properties Summary

The fundamental physical constants of CuBr2 are summarized below. These values are critical for stoichiometric calculations, reaction kinetics, and material handling protocols.

Property	Value	Conditions
Molecular Weight	223.35 g/mol
Density	4.71 - 4.77 g/cm³	20-25 °C
Physical State	Crystalline Solid	Standard Temperature and Pressure (STP)
Melting Point	498 °C
Boiling Point	900 °C
Color	Black, Grayish-black

Data compiled from multiple sources.[1][3][4][5][6][7][8][9]

Detailed Property Analysis

Molecular Weight

The molecular weight of CuBr2 is calculated from the atomic masses of its constituent elements: one atom of copper (Cu) and two atoms of bromine (Br).[9] Using the atomic mass of copper (63.546 g/mol ) and bromine (79.904 g/mol ), the molecular weight is determined to be approximately 223.354 g/mol .[7][9] This value is fundamental for converting between mass and moles in experimental procedures.

Density

The density of solid CuBr2 is consistently reported in the range of 4.71 to 4.77 g/cm³ at room temperature (around 20-25 °C).[1][4][6][8] This high density indicates a tightly packed crystal lattice structure.[5] Specifically, values such as 4.71 g/cm³ at 20 °C, 4.77 g/cm³ at 20 °C, and 4.77 g/mL at 25 °C have been documented.[1][4][8]

Physical State and Appearance

At ambient temperature and pressure, Copper(II) bromide is a solid.[1][3] It typically appears as black or grayish-black monoclinic crystals.[4][5] The compound is also noted to be deliquescent, meaning it has a tendency to absorb moisture from the air and dissolve in it.[2][5] In the solid state, CuBr2 adopts a polymeric structure where planar CuBr4 units are linked together to form chains.[5]

Experimental Protocols

While detailed, specific experimental protocols for a particular batch of CuBr2 would be found in internal laboratory documentation, the general methodologies for determining these fundamental properties are standardized.

• Molecular Weight Determination: This is primarily a calculated value based on the standard atomic weights of the elements as defined by IUPAC. For experimental verification, mass spectrometry could be employed, where the molecule is ionized and its mass-to-charge ratio is measured to determine its isotopic pattern and molecular mass.

• Density Measurement: The density of a solid like CuBr2 is typically determined using gas pycnometry. This technique measures the volume of the solid material by detecting the pressure change of a known quantity of an inert gas (like helium) in a calibrated chamber. The density is then calculated by dividing the known mass of the sample by the measured volume.

• Physical State and Melting Point Determination: The physical state is observed under standard laboratory conditions. The melting point is a key indicator of purity and is measured using a melting point apparatus. In this procedure, a small, packed sample is heated at a controlled rate, and the temperature range from the first sign of melting to the complete liquefaction of the material is recorded.

Logical Relationships of Physicochemical Properties

The interplay between a compound's molecular characteristics and its bulk physical properties can be visualized. The diagram below illustrates the hierarchical relationship where the fundamental atomic composition dictates the macroscopic state and density.

Caption: Relationship between CuBr2's composition and physical state.

References

• 1. Client Challenge [copper-chemistry.fandom.com]
• 2. Cupric Bromide: Properties, Composition, Applications, and Storage_Chemicalbook [chemicalbook.com]
• 3. WebElements Periodic Table » Copper » copper dibromide [webelements.com]
• 4. copper(II) bromide [chemister.ru]
• 5. Copper(II) bromide - Wikipedia [en.wikipedia.org]
• 6. Copper bromide (CuBr2) | Br2Cu | CID 24611 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. webqc.org [webqc.org]
• 8. CuBr2 - 臭化銅(II)、99 [sigmaaldrich.com]
• 9. homework.study.com [homework.study.com]

In-Depth Technical Guide to the Thermal Decomposition of Cupric Bromide (CuBr₂)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal decomposition of cupric bromide (CuBr₂), detailing its decomposition pathway, associated byproducts, and the thermodynamic and kinetic parameters governing the reaction. This document is intended to serve as a valuable resource for professionals in research and development who require a thorough understanding of the thermal behavior of this compound.

Core Concepts of Cupric Bromide Decomposition

The thermal decomposition of solid cupric bromide (CuBr₂) is a chemical process in which the compound breaks down into simpler substances upon heating. The primary reaction involves the reduction of copper(II) to copper(I), resulting in the formation of cuprous bromide (CuBr) and the liberation of bromine gas (Br₂).

The overall balanced chemical equation for the thermal decomposition of cupric bromide is:

2CuBr₂(s) → 2CuBr(s) + Br₂(g)

This reaction is an endothermic process, requiring an input of heat energy to break the chemical bonds within the CuBr₂ molecule. The decomposition is known to occur over a range of temperatures, with evidence of decomposition being detectable at temperatures as low as 50°C and proceeding to completion above 280°C.

Quantitative Data on Thermal Decomposition

The following tables summarize the key quantitative data related to the thermal decomposition of cupric bromide, compiled from various experimental studies.

Table 1: Thermodynamic Properties of CuBr₂ Decomposition

Parameter	Value	Temperature (K)	Notes
Standard Enthalpy of Formation (ΔH°f) of CuBr₂(s)	-141.8 kJ/mol	298.15	[1]
Standard Enthalpy of Reaction (ΔH°rxn)	23.4 kcal/mol (97.9 kJ/mol)	298.15	Calculated from effusion studies.[2]
Standard Entropy of Reaction (ΔS°rxn)	43 e.u. (179.9 J/mol·K)	298.15	Calculated from effusion studies.[2]
Gibbs Free Energy of Reaction (ΔG°)	ΔG°(cal) = 1.10 x 10⁴ - 19.3 T	433.15 - 493.15	Determined in a closed system in the temperature range of 160-220°C.[3]

Table 2: Kinetic Parameters of CuBr₂ Decomposition

Parameter	Value	Temperature Range (°C)	Method
Activation Energy (Ea)	25.4 kcal/mol (106.3 kJ/mol)	160 - 220	First-order rate law, with bromine gas pressure kept at zero.[3]
Enthalpy of Activation for Vaporization (ΔHᵥ)	17 kcal/mol (71.1 kJ/mol)	Not specified	Effusion study.[2]
Enthalpy of Activation for Condensation (ΔH꜀)	-6.4 kcal/mol (-26.8 kJ/mol)	Not specified	Effusion study.[2]

Experimental Protocols

This section details a generalized experimental protocol for studying the thermal decomposition of cupric bromide using Thermogravimetric Analysis (TGA), a common technique for this purpose.

Objective

To determine the thermal stability and decomposition profile of anhydrous cupric bromide by monitoring its mass change as a function of temperature.

Materials and Apparatus

• Sample: Anhydrous cupric bromide (CuBr₂) powder.

• Apparatus:

  • Thermogravimetric Analyzer (TGA) equipped with a high-precision microbalance and a furnace capable of reaching at least 600°C.

  • Sample pans (e.g., alumina (B75360) or platinum crucibles).

  • Inert gas supply (e.g., high-purity nitrogen or argon).

  • Analytical balance for sample weighing.

  • Dessicator for sample storage.

Experimental Procedure

• Sample Preparation:

  • Due to the hygroscopic nature of CuBr₂, handle and store the sample in a dry environment (e.g., a glovebox or dessicator) to prevent hydration.

  • Weigh approximately 5-10 mg of the anhydrous CuBr₂ sample into a clean, tared TGA crucible. A smaller sample size is generally preferred to ensure uniform heating and minimize thermal gradients.

• Instrument Setup:

  • Place the sample crucible onto the TGA balance mechanism.

  • Purge the TGA furnace with an inert gas (e.g., nitrogen) at a constant flow rate (e.g., 20-50 mL/min) for a sufficient time to ensure an inert atmosphere. This is crucial to prevent oxidation of the copper species.

• TGA Measurement:

  • Equilibrate the sample at a starting temperature, typically near ambient (e.g., 30°C).

  • Program the instrument to heat the sample at a constant rate (e.g., 10°C/min) to a final temperature of approximately 600°C. The final temperature should be well above the expected decomposition temperature to ensure the reaction goes to completion.

  • Continuously record the sample mass as a function of temperature.

• Data Analysis:

  • Plot the sample mass (or mass percentage) as a function of temperature to obtain the TGA curve.

  • The onset temperature of decomposition can be determined from the initial point of mass loss.

  • The temperature of maximum decomposition rate can be identified from the peak of the first derivative of the TGA curve (DTG curve).

  • The total mass loss should correspond to the stoichiometric loss of bromine from the decomposition reaction.

Visualizations

Decomposition Pathway

The following diagram illustrates the straightforward thermal decomposition of cupric bromide into cuprous bromide and bromine gas.

Thermal decomposition pathway of Cupric Bromide.

Experimental Workflow for Thermogravimetric Analysis (TGA)

This diagram outlines the logical flow of a typical TGA experiment for studying the thermal decomposition of a solid sample like cupric bromide.

Experimental workflow for Thermogravimetric Analysis.

References

• 1. you-iggy.com [you-iggy.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. academic.oup.com [academic.oup.com]

An In-depth Technical Guide to the Redox Properties of Copper (II) Bromide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core redox properties of copper (II) bromide (CuBr₂). It delves into its electrochemical behavior, relevant thermodynamic data, and detailed experimental protocols for its characterization. This document is intended to serve as a valuable resource for researchers, scientists, and professionals in drug development who utilize or study transition metal compounds in their work.

Introduction to Copper (II) Bromide

Copper (II) bromide is an inorganic compound with the formula CuBr₂. It typically exists as a black or dark brownish-black crystalline solid.[1] The copper atom in CuBr₂ is in the +2 oxidation state, which imparts it with interesting and useful redox characteristics.[2] This guide will explore the fundamental principles governing its redox chemistry.

Electrochemical Properties

The redox behavior of copper (II) bromide in aqueous solutions is characterized by the reduction of Cu(II) to Cu(I) and subsequently to metallic copper (Cu(0)). The presence of bromide ions significantly influences the standard electrode potentials of these redox couples due to the formation of copper-bromide complexes.

Standard Electrode Potentials

The standard electrode potentials (E°) for the relevant copper and bromide half-reactions are crucial for predicting the spontaneity of redox reactions. While the standard potential for the Cu²⁺/Cu couple is well-established, the potentials for copper-bromide species require consideration of complex formation.

Half-Reaction	Standard Potential (E°) / V vs. SHE
Cu²⁺(aq) + 2e⁻ → Cu(s)	+0.34
Cu²⁺(aq) + e⁻ → Cu⁺(aq)	+0.153
Cu⁺(aq) + e⁻ → Cu(s)	+0.521
Br₂(l) + 2e⁻ → 2Br⁻(aq)	+1.07

Note: The potentials for Cu²⁺/Cu⁺ and Cu⁺/Cu can be influenced by the presence of bromide ions due to the formation of complexes such as [CuBr₄]²⁻ and [CuBr₂]⁻.

The standard electrode potential for the Cu⁺/Cu half-cell can be calculated from the potentials of the Cu²⁺/Cu and Cu²⁺/Cu⁺ couples.[3][4][5][6]

Redox Reactions

Copper (II) bromide can act as both an oxidizing and a reducing agent, depending on the reaction conditions and the other species present.

As an Oxidizing Agent:

Cu(II) is readily reduced to Cu(I) or Cu(0). A common example is the reaction with a more electropositive metal, such as aluminum:

3CuBr₂(aq) + 2Al(s) → 3Cu(s) + 2AlBr₃(aq)

As a Reducing Agent:

Under specific conditions, Cu(II) can be oxidized, though this is less common.

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize the redox properties of copper (II) bromide.

Cyclic Voltammetry

Cyclic voltammetry (CV) is a powerful electrochemical technique to study the redox behavior of CuBr₂. It provides information on reduction and oxidation potentials, electron transfer kinetics, and the stability of the redox species.

Experimental Setup:

• Potentiostat: An instrument to control the potential and measure the current.

• Three-Electrode Cell:

  • Working Electrode: Glassy carbon or platinum electrode.

  • Reference Electrode: Saturated Calomel Electrode (SCE) or Silver/Silver Chloride (Ag/AgCl) electrode.

  • Counter (Auxiliary) Electrode: Platinum wire.

• Electrolyte Solution: A solution of CuBr₂ in a suitable supporting electrolyte (e.g., 0.1 M KBr or KCl) to ensure conductivity. The solution should be deoxygenated by purging with an inert gas (e.g., nitrogen or argon) prior to the experiment.

Procedure:

• Prepare a solution of copper (II) bromide (e.g., 1-10 mM) in the chosen supporting electrolyte.

• Assemble the three-electrode cell with the prepared solution.

• Purge the solution with an inert gas for at least 15-20 minutes to remove dissolved oxygen. Maintain a blanket of the inert gas over the solution during the experiment.

• Set the parameters on the potentiostat:

  • Initial and Final Potentials: A range that encompasses the expected redox events (e.g., from +1.0 V to -1.0 V vs. Ag/AgCl).

  • Scan Rate: The speed at which the potential is swept (e.g., 100 mV/s). Multiple scan rates can be used to investigate the nature of the redox processes.

• Run the cyclic voltammogram and record the resulting plot of current versus potential.

A typical cyclic voltammogram of CuBr₂ shows two reduction peaks corresponding to the Cu²⁺/Cu⁺ and Cu⁺/Cu⁰ transitions, and on the reverse scan, two oxidation peaks for the reverse processes.[7]

Redox Titration

Redox titration can be used to determine the concentration of copper (II) ions in a solution by reacting it with a suitable reducing agent. A common titrant is iron (II) sulfate.

Procedure:

• Pipette a known volume of the copper (II) bromide solution into a conical flask.

• Add a suitable complexing agent, such as phosphoric acid, and a source of bromide ions (e.g., KBr) to stabilize the Cu(I) species formed during the titration.[8][9][10]

• Titrate the solution with a standardized solution of iron (II) sulfate.

• The endpoint can be determined potentiometrically using a platinum indicator electrode and a reference electrode, or by using a redox indicator such as cacotheline.[8][9][10] The solution will change color at the endpoint.

• Repeat the titration to obtain concordant results.

Electrolysis of Aqueous Copper (II) Bromide

Electrolysis of an aqueous solution of CuBr₂ demonstrates the fundamental redox processes occurring at the electrodes.

Experimental Setup:

• Electrolytic Cell: A beaker containing the aqueous CuBr₂ solution.

• Electrodes: Inert electrodes, such as graphite (B72142) or platinum.

• DC Power Supply: To provide the electrical potential for electrolysis.

Procedure:

• Prepare an aqueous solution of copper (II) bromide.

• Immerse the two inert electrodes in the solution, ensuring they do not touch.

• Connect the electrodes to the DC power supply. The electrode connected to the positive terminal is the anode, and the one connected to the negative terminal is the cathode.

• Turn on the power supply and observe the reactions at each electrode.

Observations and Reactions:

• At the Cathode (Reduction): Copper ions are reduced to copper metal, which deposits on the cathode. Cu²⁺(aq) + 2e⁻ → Cu(s)

• At the Anode (Oxidation): Bromide ions are oxidized to bromine. 2Br⁻(aq) → Br₂(aq) + 2e⁻

The overall reaction is: CuBr₂(aq) → Cu(s) + Br₂(aq)

Visualizations

The following diagrams illustrate key concepts and workflows related to the redox properties of copper (II) bromide.

Caption: Redox pathway of Copper (II) Bromide.

Caption: Cyclic Voltammetry Experimental Workflow.

References

• 1. Copper(II) bromide - Wikipedia [en.wikipedia.org]
• 2. noahchemicals.com [noahchemicals.com]
• 3. The standard reduction potential of `Cu^(2+)//Cu` and `Cu^(2+)//Cu^(+)` are `0.337` and `0.153` respectively. The standard electrode potential of `Cu^(+)//Cu` half `-` cell is [allen.in]
• 4. The standard reduction potentials of `Cu^(2+)//Cu` and `Cu^(2+)//Cu^(+)` are 0.337 V and 0.153V respectively. The standard electrode potential of `Cu^(+)//Cu` half-cell is [allen.in]
• 5. The standard reduction potentials of Cu^{2+} | Cu and Cu^{2+} | Cu^+ are .. [askfilo.com]
• 6. sarthaks.com [sarthaks.com]
• 7. researchgate.net [researchgate.net]
• 8. isca.me [isca.me]
• 9. asianpubs.org [asianpubs.org]
• 10. Research Journal of Chemical Sciences : Reductimetric determination of Copper (II) with Iron (ii) in Phosphoric Acid medium and in presence of Bromide ion - ISCA [isca.me]

Protocols & Analytical Methods

Application Notes and Protocols: Cupric Bromide as a Brominating Agent in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cupric bromide (CuBr₂) is a versatile and efficient reagent for the bromination of a variety of organic compounds. Its application in organic synthesis is valued for its selectivity, mild reaction conditions, and ease of handling compared to elemental bromine. These application notes provide detailed protocols and mechanistic insights into the use of CuBr₂ for the bromination of carbonyl compounds and electron-rich aromatic and heteroaromatic systems, critical transformations in the synthesis of pharmaceuticals and other fine chemicals.

α-Bromination of Ketones and Carbonyl Compounds

The α-bromination of ketones and other carbonyl compounds is a fundamental transformation in organic synthesis, providing key intermediates for subsequent functionalization. Cupric bromide offers a reliable method for achieving this transformation.

Reaction Mechanism

The bromination of ketones with cupric bromide is generally understood to proceed through the formation of a copper enolate intermediate. The ketone first undergoes tautomerization to its enol form, which is facilitated by the Lewis acidity of the Cu(II) center. The enol then coordinates to the cupric bromide, followed by an intramolecular transfer of a bromine atom to the α-carbon. This process regenerates a Cu(I) species.

Caption: Mechanism of α-bromination of ketones using CuBr₂.

Experimental Protocols

Protocol 1: α-Bromination of Acetophenone (B1666503)

This protocol describes the synthesis of α-bromoacetophenone using cupric bromide.

Materials:

• Acetophenone

• Cupric Bromide (CuBr₂)

• Ethyl Acetate (B1210297)

• Chloroform

• Sodium Bicarbonate Solution (saturated)

• Anhydrous Magnesium Sulfate

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

Procedure:

• To a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add acetophenone (1.20 g, 10 mmol) and ethyl acetate (50 mL).

• Add cupric bromide (4.47 g, 20 mmol) to the solution.

• Heat the mixture to reflux with vigorous stirring. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC). The reaction is typically complete within 2-4 hours, indicated by the disappearance of the black CuBr₂ and the formation of white CuBr.

• After the reaction is complete, cool the mixture to room temperature.

• Filter the reaction mixture to remove the precipitated cuprous bromide. Wash the precipitate with a small amount of ethyl acetate.

• Combine the filtrates and wash with a saturated sodium bicarbonate solution (2 x 30 mL) and then with water (2 x 30 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure to yield the crude α-bromoacetophenone.

• The crude product can be further purified by recrystallization from a suitable solvent such as ethanol.

Quantitative Data

Substrate	Product	Solvent	Reaction Time (h)	Yield (%)	Reference
Acetophenone	α-Bromoacetophenone	Ethyl Acetate/Chloroform	2-4 (reflux)	85-95	[1][2]
Cyclohexanone	2-Bromocyclohexanone	Ethyl Acetate/Chloroform	3 (reflux)	88	[3]
Propiophenone	α-Bromopropiophenone	Acetonitrile (B52724)	5 (reflux)	99	[4]

Bromination of Aromatic and Heteroaromatic Compounds

Cupric bromide is an effective reagent for the regioselective bromination of electron-rich aromatic compounds such as phenols, anilines, and their derivatives. This method avoids the use of harsh and toxic elemental bromine.

Reaction Mechanism

The bromination of electron-rich aromatic compounds with CuBr₂ is believed to proceed via an electrophilic aromatic substitution pathway. The CuBr₂ acts as a source of electrophilic bromine. For highly activated substrates like phenols and anilines, the reaction can proceed under mild conditions. In some cases, an oxidant may be added to facilitate the regeneration of the active Cu(II) species.

Caption: Electrophilic aromatic bromination mechanism with CuBr₂.

Experimental Protocols

Protocol 2: Monobromination of Phenol (B47542)

This protocol describes the selective para-bromination of phenol.

Materials:

• Phenol

• Cupric Bromide (CuBr₂)

• Acetonitrile

• Round-bottom flask

• Magnetic stirrer and stir bar

• Water

• Ethyl Acetate

• Anhydrous Sodium Sulfate

Procedure:

• In a 100 mL round-bottom flask, dissolve phenol (0.94 g, 10 mmol) in acetonitrile (40 mL).

• Add cupric bromide (4.47 g, 20 mmol) to the solution with stirring at room temperature.

• Stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction progress by TLC.

• Upon completion, pour the reaction mixture into water (100 mL) and extract with ethyl acetate (3 x 50 mL).

• Combine the organic extracts and wash with water (2 x 50 mL) and brine (50 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent under reduced pressure.

• The crude product can be purified by column chromatography on silica (B1680970) gel to afford pure 4-bromophenol.[5]

Protocol 3: Bromination of Aniline (B41778) in an Ionic Liquid

This protocol details the para-bromination of aniline using CuBr₂ in an ionic liquid, which can enhance reactivity and selectivity.[6]

Materials:

• Aniline

• Cupric Bromide (CuBr₂)

• 1-Hexyl-3-methylimidazolium (B1224943) bromide ([HMIM]Br)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Diethyl ether

• Water

Procedure:

• To a 50 mL round-bottom flask, add aniline (0.93 g, 10 mmol) and 1-hexyl-3-methylimidazolium bromide (5 mL).

• Add cupric bromide (6.70 g, 30 mmol) to the mixture and stir at room temperature.

• The reaction is typically complete within 1 hour. Monitor by TLC.

• After completion, extract the product from the ionic liquid with diethyl ether (4 x 20 mL).

• Combine the ether extracts and wash with water (2 x 20 mL) to remove any residual ionic liquid.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain 4-bromoaniline.[6]

Quantitative Data

Substrate	Product	Solvent	Reaction Time (h)	Yield (%)	Reference
Phenol	4-Bromophenol	Acetonitrile	12	80	[5]
Anisole	4-Bromoanisole	Acetonitrile	24	75	[5]
Aniline	4-Bromoaniline	[HMIM]Br	1	95	[6]
N,N-Dimethylaniline	4-Bromo-N,N-dimethylaniline	Acetonitrile	0.5	60	[5]

Experimental Workflow Diagram

Caption: General workflow for bromination reactions using CuBr₂.

Safety and Handling

Cupric bromide is a hazardous substance and should be handled with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. It is toxic and an irritant. All manipulations should be performed in a well-ventilated fume hood. For detailed safety information, refer to the Safety Data Sheet (SDS).

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. baxendalegroup.awh.durham.ac.uk [baxendalegroup.awh.durham.ac.uk]
• 5. researchgate.net [researchgate.net]
• 6. Regioselective chlorination and bromination of unprotected anilines under mild conditions using copper halides in ionic liquids - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes: α-Bromination of Ketones using Cupric Bromide (CuBr₂)

For Researchers, Scientists, and Drug Development Professionals

Introduction

α-Bromo ketones are highly valuable synthetic intermediates characterized by a bromine atom on the carbon adjacent to a carbonyl group. This structural feature renders the α-carbon highly electrophilic, making these compounds versatile precursors for a wide range of organic transformations, including the synthesis of complex heterocyclic molecules. In the field of drug development, α-bromo ketones serve as critical "warheads" for the design of targeted covalent inhibitors, which can irreversibly bind to and inhibit enzymes by forming a covalent bond with nucleophilic residues in the active site.

Cupric bromide (CuBr₂) has emerged as a highly effective, selective, and convenient reagent for the α-bromination of ketones.[1] Compared to traditional brominating agents like molecular bromine (Br₂), CuBr₂ offers superior handling properties, selectivity, and cleaner reaction profiles, making it an attractive choice for both academic research and industrial applications.

Reaction Mechanism

The α-bromination of ketones with cupric bromide is understood to proceed via an enol or a copper-bound enolate intermediate.[2][3] Under thermal conditions, the ketone tautomerizes to its more nucleophilic enol form. This enol then reacts with CuBr₂. The overall stoichiometry involves two equivalents of Cu(II)Br₂ being reduced to two equivalents of Cu(I)Br, with the concomitant formation of the α-bromo ketone and one equivalent of hydrogen bromide (HBr).[2]

A proposed mechanism involves the formation of a copper-enolate, which then facilitates the transfer of a bromine atom to the α-carbon.[2]

Caption: Proposed mechanism for CuBr₂-mediated α-bromination of a ketone.

Applications in Research and Drug Development

The primary utility of α-bromo ketones lies in their high reactivity, allowing for facile nucleophilic substitution of the bromide. This has been extensively applied in:

• Heterocycle Synthesis: They are key building blocks for nitrogen, sulfur, and oxygen-containing heterocycles, many of which form the core of pharmacologically active compounds.[4]

• Targeted Covalent Inhibitors: In drug discovery, the α-bromo ketone moiety is an effective electrophile used to form permanent covalent bonds with nucleophilic amino acid residues (e.g., cysteine) in an enzyme's active site. This leads to irreversible inhibition, which can offer advantages in potency and duration of action.

Data Presentation: Reaction Conditions and Yields

The α-bromination of ketones using CuBr₂ is effective for a variety of substrates under different conditions. The following table summarizes representative examples.

Ketone Substrate	Solvent(s)	Temperature	Time	Yield (%)	Reference
Enol acetate (B1210297) of Hedione	Acetonitrile (B52724)	Reflux	5 min	99	[5]
4-Chloroacetophenone	Acetic Acid	90 °C	3 h	~60	[6]
Cyclopentanone	H₂O-THF	25 °C	24 h	80	[7]
Cyclohexanone	H₂O-THF	25 °C	24 h	90	[7]
2-Heptanone	H₂O-THF	25 °C	24 h	75	[7]
General Acetophenones	Chloroform (B151607) / Ethyl Acetate	Reflux	N/A	High	[8]

Experimental Protocols

Protocol 1: Heterogeneous Bromination in Chloroform-Ethyl Acetate

This protocol is based on the widely cited method that utilizes a heterogeneous mixture of CuBr₂ in a refluxing solvent system. It is noted for its simplicity and clean conversion.

Materials:

• Ketone (1.0 eq)

• Cupric Bromide (CuBr₂) (2.0 - 2.2 eq)

• Chloroform (CHCl₃)

• Ethyl Acetate (EtOAc)

• Sodium Bicarbonate (NaHCO₃), saturated aqueous solution

• Brine, saturated aqueous solution

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Round-bottom flask, condenser, heating mantle, magnetic stirrer

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and condenser, add the ketone (1.0 eq) and a 1:1 mixture of chloroform and ethyl acetate.

• Add cupric bromide (2.0-2.2 eq) to the solution. The mixture will be a dark black/brown suspension.

• Heat the reaction mixture to reflux with vigorous stirring.

• Monitor the reaction progress by observing the color change of the solid from the black of CuBr₂ to the off-white/gray of cuprous bromide (CuBr). This typically indicates the completion of the reaction. Alternatively, monitor by TLC.

• Once the reaction is complete, cool the mixture to room temperature.

Workup and Purification:

• Filter the cooled reaction mixture through a pad of celite to remove the insoluble copper salts.

• Wash the filter cake with a small amount of ethyl acetate.

• Combine the filtrates and transfer to a separatory funnel.

• Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

• Filter off the drying agent and concentrate the solvent in vacuo to yield the crude α-bromo ketone.

• The product can be further purified by recrystallization or silica (B1680970) gel column chromatography if necessary.

Protocol 2: Homogeneous Bromination in Acetonitrile

This method is particularly effective for substrates like enol acetates and can be exceptionally fast.[5][9]

Materials:

• Ketone or Enol Acetate (1.0 eq)

• Cupric Bromide (CuBr₂) (2.0 eq)

• Acetonitrile (MeCN)

• Deionized Water

• Diethyl Ether (Et₂O) or Ethyl Acetate (EtOAc)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Round-bottom flask, condenser, heating mantle, magnetic stirrer

Procedure:

• Dissolve the ketone or enol acetate substrate (1.0 eq) in acetonitrile in a round-bottom flask equipped with a stir bar and condenser.

• Add cupric bromide (2.0 eq) to the solution.

• Heat the mixture to reflux and stir until TLC analysis indicates full conversion of the starting material (this can be as short as 5-10 minutes for reactive substrates).[5]

Workup and Purification:

• Allow the resultant mixture to cool to room temperature.

• Remove the acetonitrile in vacuo.

• Partition the residue between water and an organic solvent like diethyl ether or ethyl acetate.[9]

• Separate the layers and extract the aqueous layer one more time with the organic solvent.

• Combine the organic layers and wash with brine.

• Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purify the crude product by silica gel column chromatography.

General Experimental Workflow

Caption: General workflow for the α-bromination of ketones using CuBr₂.

Advantages of Using Cupric Bromide

• Selectivity: CuBr₂ provides excellent selectivity for α-bromination, often with minimal side reactions like aromatic bromination.[10]

• Safety: It is a solid reagent that is easier and safer to handle than volatile and highly corrosive molecular bromine.[8]

• High Yields: The reaction frequently proceeds in high to quantitative yields.[5]

• Simple Workup: In the heterogeneous method, the insoluble copper salts can be easily removed by filtration, simplifying product isolation.

• Functional Group Tolerance: The reaction conditions are generally mild enough to tolerate a range of other functional groups.

Safety Precautions

• Cupric Bromide (CuBr₂): Harmful if swallowed. Avoid inhalation of dust and contact with skin and eyes. Handle in a well-ventilated area wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• α-Bromo Ketones: Many α-bromo ketones, especially phenacyl bromide derivatives, are powerful lachrymators (tear-gassing agents) and skin irritants.[8] All manipulations involving these products, including post-reaction workup and purification, should be conducted in a certified chemical fume hood.

• Solvents: Chloroform is a suspected carcinogen and should be handled with extreme care in a fume hood. Acetonitrile is flammable and toxic. Always consult the Safety Data Sheet (SDS) for all chemicals before use.

References

• 1. researchgate.net [researchgate.net]
• 2. A Simple Catalytic Mechanism for the Direct Coupling of α-Carbonyls with Functionalized Amines: A One-Step Synthesis of Plavix - PMC [pmc.ncbi.nlm.nih.gov]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. researchgate.net [researchgate.net]
• 5. baxendalegroup.awh.durham.ac.uk [baxendalegroup.awh.durham.ac.uk]
• 6. Application of α-bromination reaction on acetophenone derivatives in experimental teaching: a chemical innovation experiment engaging junior undergraduates - PMC [pmc.ncbi.nlm.nih.gov]
• 7. jjc.yu.edu.jo [jjc.yu.edu.jo]
• 8. researchgate.net [researchgate.net]
• 9. EP3184504A1 - Methods of preparing alpha,beta-unsaturated or alpha-halo ketones and aldehydes - Google Patents [patents.google.com]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols for Copper(II) Bromide Catalyzed Cross-Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for cross-coupling reactions catalyzed by copper(II) bromide (CuBr₂). Copper-catalyzed cross-coupling reactions, such as the Ullmann and Goldberg condensations, are powerful tools for the formation of carbon-heteroatom (C-N, C-O, C-S) and carbon-carbon (C-C) bonds, which are fundamental transformations in medicinal chemistry and materials science.[1][2] The use of copper catalysts is advantageous due to their low cost, low toxicity, and abundance compared to precious metals like palladium.[3][4]

Core Concepts

Copper-catalyzed cross-coupling reactions typically involve the reaction of an aryl or vinyl halide with a nucleophile (amine, alcohol, thiol, etc.) in the presence of a copper catalyst and a base. While many protocols have been developed using copper(I) sources, copper(II) salts like CuBr₂ are also effective catalysts.[5] The in-situ reduction of Cu(II) to the active Cu(I) species is a plausible mechanistic step in many of these reactions. These reactions often require ligands to stabilize the copper catalyst, improve solubility, and facilitate the catalytic cycle.[2][6]

Application 1: C-N Cross-Coupling (N-Arylation)

The formation of N-aryl compounds is crucial in the synthesis of numerous pharmaceuticals and organic materials. Copper-catalyzed N-arylation, also known as the Goldberg reaction, provides a valuable alternative to palladium-catalyzed methods.[1]

General Workflow for C-N Cross-Coupling

Caption: General workflow for CuBr₂-catalyzed C-N cross-coupling.

Protocol 1: N-Arylation of Purines

This protocol describes the synthesis of 9-arylpurines from purines and diaryliodonium salts, a reaction where CuBr was found to be an efficient catalyst.[7][8] While the original protocol uses CuBr, the principles can be adapted for CuBr₂ with appropriate optimization.

Experimental Protocol:

• To a reaction tube, add purine (B94841) (1.0 mmol), diaryliodonium salt (1.2 mmol), CuBr (0.1 mmol, 10 mol%), and a suitable base like K₂CO₃ (2.0 mmol).

• Add 3-5 mL of a polar aprotic solvent such as DMF or DMSO.

• Seal the tube and heat the reaction mixture at 100-120 °C for 2.5 hours.[7]

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature.

• Dilute the mixture with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica (B1680970) gel column chromatography.

Comparative Data for C-N Coupling Conditions

Catalyst System	Aryl Halide	Nucleophile	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
CuBr	Diaryliodonium salt	Purine	K₂CO₃	DMF	110	2.5	Excellent	[7][8]
CuI/Ligand	Aryl Iodide/Bromide	Aliphatic Amine	Cs₂CO₃	Dioxane	110	< 30	High	[6]
CuBr/8-hydroxyquinolin-N-oxide	Aryl Chloride	N-Heterocycle	K₃PO₄	Toluene	120	24	~85	[2]
Cu(OAc)₂/α-benzoin oxime	Heteroaryl Halide	Azole	K₃PO₄	DMSO	80	8-10	High	[9]

Application 2: C-O Cross-Coupling (O-Arylation)

The synthesis of diaryl ethers and aryl alkyl ethers is a common objective in drug discovery and materials science. The copper-catalyzed Ullmann condensation is a classic method for achieving this transformation.[1][10]

Catalytic Cycle for C-O Coupling

Caption: A plausible catalytic cycle for copper-catalyzed C-O coupling.

Protocol 2: Ligand-Free C-O Coupling with Aliphatic Diols

This protocol details a highly efficient copper(II)-catalyzed C-O cross-coupling reaction where the aliphatic diol acts as the reactant, ligand, and solvent.[11]

Experimental Protocol:

• In a sealed tube, combine the aryl bromide (1.0 mmol), CuCl₂ (0.05 mmol, 5 mol%), and K₂CO₃ (3.0 mmol). Note: CuBr₂ can likely be substituted for CuCl₂.

• Add the aliphatic diol (e.g., 1,4-butanediol, 3.0 mL) to the mixture.

• Seal the tube tightly and place it in a preheated oil bath at 140 °C.

• Stir the reaction mixture vigorously for the specified time (typically 12-24 hours).

• Monitor the reaction by TLC or GC-MS.

• After completion, cool the reaction to room temperature and dilute with water.

• Extract the product with ethyl acetate (B1210297) (3 x 15 mL).

• Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate.

• Purify the product via silica gel column chromatography.

Comparative Data for C-O Coupling Conditions

Catalyst System	Aryl Halide	Nucleophile	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
CuCl₂ (5 mol%)	Aryl Bromide	Aliphatic Diol	K₂CO₃	Aliphatic Diol	140	12-24	Good-Excellent	[11]
CuBr (10 mol%)	Aryl Iodide	Phenol	P4-tBu	-	100	-	High
CuI/N,N-dimethylglycine	Aryl Bromide	Substituted Phenol	Cs₂CO₃	Dioxane	90	-	High
Cu₂O/Ligand	Aryl Iodide/Bromide	Phenol	Cs₂CO₃	Acetonitrile	80	-	High	[4]

Application 3: C-S Cross-Coupling (S-Arylation)

The formation of aryl sulfides is important for the synthesis of various biologically active compounds and ligands. Copper-catalyzed methods provide a reliable way to construct C-S bonds.

Protocol 3: General Procedure for S-Arylation

This protocol is a generalized procedure based on common conditions for copper-catalyzed C-S coupling reactions.[3]

Experimental Protocol:

• To a Schlenk tube, add CuBr₂ (0.1 mmol, 10 mol%), the aryl halide (1.0 mmol), and the thiol (1.2 mmol).

• Add a base such as K₃PO₄ or Cs₂CO₃ (2.0 mmol).

• Evacuate and backfill the tube with an inert gas (N₂ or Ar) three times.

• Add a degassed polar aprotic solvent (e.g., DMF, DMSO, or NMP, 3-5 mL).

• Heat the reaction mixture at 80-120 °C with stirring for 12-24 hours.

• Monitor the reaction by TLC or GC-MS.

• Upon completion, cool the mixture, dilute with water, and extract with an organic solvent.

• Wash the combined organic layers with water and brine, then dry over anhydrous Na₂SO₄.

• Filter and concentrate the solvent under reduced pressure.

• Purify the crude product by silica gel column chromatography.

Comparative Data for C-S Coupling Conditions

Catalyst System	Aryl Halide	Nucleophile	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
CuI (10 mol%)	Aryl Iodide	Thiol	KF/Al₂O₃	DMF	110	-	Excellent	[4]
Cu₂O/Ligand	Aryl Halide	Thiol	K₂CO₃	DMSO	80	-	Good-Excellent	[4]
CuI/L-proline	Aryl Iodide	Thiol	K₂CO₃	DMSO	90	-	High	[4]

Safety and Handling

• Copper Salts: Copper salts are harmful if swallowed and can cause skin and eye irritation. Handle with appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Solvents: Many solvents used in these reactions (DMF, DMSO, Dioxane) are hazardous. Work in a well-ventilated fume hood and consult the Safety Data Sheet (SDS) for each solvent.

• Bases: Strong bases like K₃PO₄ and Cs₂CO₃ are corrosive and hygroscopic. Handle with care.

• Inert Atmosphere: Reactions are often sensitive to air and moisture. Proper inert atmosphere techniques (e.g., using Schlenk lines) are recommended for best results.[6]

These protocols and data provide a starting point for developing specific applications of copper(II) bromide-catalyzed cross-coupling reactions. Optimization of catalyst loading, ligand, base, solvent, and temperature may be necessary for specific substrates.

References

• 1. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Cu-catalyzed Goldberg and Ullmann reactions of aryl halides using chelating N- and O-based ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. CuBr Catalyzed C–N cross coupling reaction of purines and diaryliodonium salts to 9-arylpurines - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. CuBr catalyzed C-N cross coupling reaction of purines and diaryliodonium salts to 9-arylpurines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Cu(II)-Catalyzed C-N Coupling of (Hetero)aryl Halides and N-Nucleophiles Promoted by α-Benzoin Oxime - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Copper(ii)-catalyzed C–O coupling of aryl bromides with aliphatic diols: synthesis of ethers, phenols, and benzo-fused cyclic ethers - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols: Cupric Bromide as an Effective Catalyst for Oxidation Reactions

Audience: Researchers, scientists, and drug development professionals.

Introduction

Cupric bromide (CuBr₂) has emerged as a versatile and cost-effective catalyst for a variety of oxidation reactions in organic synthesis. Its ability to facilitate the oxidation of a wide range of substrates, including alcohols, aldehydes, and activated C-H bonds, makes it a valuable tool for the synthesis of fine chemicals, pharmaceuticals, and other high-value organic molecules. This document provides an overview of key applications, detailed experimental protocols, and mechanistic insights into CuBr₂-catalyzed oxidation reactions.

Key Applications

Cupric bromide, often in combination with co-catalysts, has proven effective in several important oxidative transformations:

• Aerobic Oxidation of Alcohols: One of the most significant applications of CuBr₂ is in the aerobic oxidation of primary and secondary alcohols to aldehydes and ketones, respectively.[1][2][3] This transformation is crucial in organic synthesis for producing key intermediates for drugs, fragrances, and vitamins.[1] The use of molecular oxygen from the air as the terminal oxidant makes this a green and sustainable methodology.[1] A common and highly effective catalytic system involves the combination of CuBr₂ with 2,2,6,6-tetramethylpiperidinyl-1-oxy (TEMPO) and a base.[2][3]

• Oxidation of Aldehydes to Carboxylic Acids: CuBr₂ can catalyze the oxidation of various aromatic, aliphatic, and conjugated aldehydes to their corresponding carboxylic acids in high yields.[4] This reaction typically utilizes tert-butyl hydroperoxide (t-BuOOH) as the oxidant under mild, room temperature conditions.[4]

• Saegusa-Type Oxidation of Enol Acetates: A rapid and efficient protocol for the Saegusa-type oxidation of enol acetates to α,β-unsaturated ketones has been developed using CuBr₂.[5] This method offers an alternative to palladium-catalyzed systems and proceeds via an in-situ generated α-bromo intermediate.[5]

• Oxidative Dehydrogenation of N-Heterocycles: CuBr₂ has been successfully employed in the mild, aerobic oxidation of 1,2,3,4-tetrahydro-β-carbolines to aromatic β-carbolines.[6][7][8] This methodology is advantageous due to its environmentally friendly nature and high tolerance for various functional groups.[6]

Data Presentation

The following tables summarize quantitative data for key CuBr₂-catalyzed oxidation reactions, allowing for easy comparison of reaction conditions and outcomes.

Table 1: Aerobic Oxidation of Primary Alcohols to Aldehydes using CuBr₂/TEMPO System [2]

Entry	Substrate (Alcohol)	Catalyst System	Base (5 mol%)	Solvent	Time (h)	Conversion (%)
1	Benzyl alcohol	CuBr₂(Bipy) (5 mol%), TEMPO (5 mol%)	t-BuOK	Acetonitrile (B52724):Water (2:1)	2.5	>99
2	4-Methoxybenzyl alcohol	CuBr₂(Bipy) (5 mol%), TEMPO (5 mol%)	t-BuOK	Acetonitrile:Water (2:1)	2	>99
3	4-Nitrobenzyl alcohol	CuBr₂(Bipy) (5 mol%), TEMPO (5 mol%)	t-BuOK	Acetonitrile:Water (2:1)	4	>99
4	Cinnamyl alcohol	CuBr₂(Bipy) (5 mol%), TEMPO (5 mol%)	t-BuOK	Acetonitrile:Water (2:1)	3	>99
5	1-Octanol	CuBr₂(Bipy) (5 mol%), TEMPO (5 mol%)	t-BuOK	Acetonitrile:Water (2:1)	24	85

Table 2: CuBr₂-Catalyzed Oxidation of Aldehydes to Carboxylic Acids [4]

Entry	Substrate (Aldehyde)	Catalyst (5 mol%)	Oxidant (equiv.)	Solvent	Time (h)	Yield (%)
1	4-Methoxybenzaldehyde	CuBr₂	t-BuOOH (2)	Acetonitrile	0.5	98
2	Benzaldehyde	CuBr₂	t-BuOOH (2)	Acetonitrile	1.5	95
3	4-Nitrobenzaldehyde	CuBr₂	t-BuOOH (2)	Acetonitrile	3	92
4	Cinnamaldehyde	CuBr₂	t-BuOOH (2)	Acetonitrile	2	90
5	Octanal	CuBr₂	t-BuOOH (2)	Acetonitrile	4	88

Table 3: CuBr₂-Mediated Saegusa-Type Oxidation of Enol Acetates [5]

Entry	Substrate (Enol Acetate)	CuBr₂ (equiv.)	Solvent	Time (min)	Yield (%)
1	1-acetoxy-cyclohexene	2	Acetonitrile	5	99
2	1-acetoxy-1-phenylethene	2	Acetonitrile	10	95
3	3-acetoxy-2-pentene	2	Acetonitrile	15	88

Experimental Protocols

Protocol 1: General Procedure for the Aerobic Oxidation of Primary Alcohols

This protocol is based on the method developed by Sheldon and co-workers.[2]

Materials:

• Primary alcohol (10 mmol)

• CuBr₂(2,2'-bipyridine) complex (5 mol%)

• TEMPO (5 mol%)

• Potassium tert-butoxide (t-BuOK) (5 mol%)

• Acetonitrile

• Water

• Round-bottom flask

• Magnetic stirrer

• Air balloon

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar, add the primary alcohol (10 mmol), CuBr₂(2,2'-bipyridine) complex (5 mol%), TEMPO (5 mol%), and potassium tert-butoxide (5 mol%).

• Add a solvent mixture of acetonitrile and water (2:1 ratio) to dissolve the reactants.

• Attach an air balloon to the flask.

• Stir the reaction mixture vigorously at room temperature.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, quench the reaction with a saturated aqueous solution of NH₄Cl.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to afford the pure aldehyde.

Protocol 2: General Procedure for the Oxidation of Aldehydes to Carboxylic Acids

This protocol is adapted from a method utilizing t-BuOOH as the oxidant.[4]

Materials:

• Aldehyde (1 mmol)

• Cupric bromide (CuBr₂) (5 mol%)

• 70% tert-Butyl hydroperoxide (t-BuOOH) in water (2 equiv.)

• Acetonitrile

• Round-bottom flask

• Magnetic stirrer

Procedure:

• In a round-bottom flask, dissolve the aldehyde (1 mmol) in acetonitrile.

• Add cupric bromide (5 mol%) to the solution.

• To the stirring mixture, add 70% aqueous t-BuOOH (2 equiv.) dropwise at room temperature.

• Continue stirring at room temperature and monitor the reaction by TLC.

• After the starting material is consumed, add water to the reaction mixture.

• Extract the product with an organic solvent like ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous MgSO₄, and evaporate the solvent.

• The crude carboxylic acid can be further purified by recrystallization or column chromatography if necessary.

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

References

• 1. researchgate.net [researchgate.net]
• 2. Copper(ii)-catalysed aerobic oxidation of primary alcohols to aldehydes - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. baxendalegroup.awh.durham.ac.uk [baxendalegroup.awh.durham.ac.uk]
• 6. researchgate.net [researchgate.net]
• 7. CuBr2-Catalyzed Mild Oxidation of 3,4-Dihydro-β-Carbolines and Application in Total Synthesis of 6-Hydroxymetatacarboline D - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the Use of Copper(II) Bromide as a Photographic Intensifier

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the use of copper(II) bromide (CuBr₂) as a photographic intensifier, a process particularly relevant for enhancing the density of underdeveloped or thin negatives, such as those produced in wet plate collodion (B3344781) and other silver-based photographic processes.

Introduction

Photographic intensification is a chemical process used to increase the optical density of a developed photographic image. This is often necessary for negatives that are underexposed or underdeveloped, resulting in a "thin" or low-contrast image that is difficult to print. The copper bromide intensification process is a two-step method that involves bleaching the metallic silver of the image to a silver halide, followed by redevelopment to a more robust and denser silver image. This technique is known for producing a significant increase in contrast and is particularly useful for historic photographic processes like albumen and carbon printing, which require high-density negatives.[1][2]

Principle of the Method

The copper bromide intensification process is based on a bleach and redevelopment chemistry.

• Bleaching: The photographic negative, which consists of a metallic silver (Ag) image, is treated with a solution of copper(II) bromide (CuBr₂). The CuBr₂ oxidizes the metallic silver to silver ions (Ag⁺), which then react with the bromide ions (Br⁻) in the solution to form silver bromide (AgBr). In this reaction, the copper(II) ions are reduced to copper(I) ions. The original black silver image is converted to a pale or "white" image of silver bromide.

• Redevelopment: The bleached negative is then treated with a redeveloping agent, typically a silver nitrate (B79036) (AgNO₃) solution. This solution reduces the silver bromide back to metallic silver, but in a way that significantly increases the density and opacity of the original image, resulting in a "super-dense negative".[3]

Materials and Reagents

• Copper(II) sulfate (B86663) (CuSO₄·5H₂O)

• Potassium bromide (KBr)

• Silver nitrate (AgNO₃)

• Nitric acid (HNO₃) (optional, but recommended)

• Distilled water

• Glass trays or developing tanks

• Graduated cylinders

• Stirring rods

• Safety glasses, gloves, and lab coat

Experimental Protocols

This protocol is primarily designed for wet plate collodion negatives but can be adapted for other silver gelatin negatives.

Solution Preparation

Bleach Solution (Two-Part Stock Solution)

• Part A (20% Copper Sulfate Solution):

  • Dissolve 20 g of copper(II) sulfate in distilled water to make a final volume of 100 ml.

• Part B (10% Potassium Bromide Solution):

  • Dissolve 10 g of potassium bromide in distilled water to make a final volume of 100 ml.

For a working bleach solution, mix equal parts of Stock Solution A and Stock Solution B immediately before use.

Intensifier (Redeveloper) Solution (6% Silver Nitrate Solution)

• Dissolve 12.5 g of silver nitrate in distilled water to make a final volume of 200 ml.

• Optionally, add 3 drops of nitric acid to the solution. This can help to prevent staining and fogging.

Intensification Procedure

• Washing: After fixing and thoroughly washing the negative to remove all residual fixer (hypo), ensure the negative is completely clear.

• Bleaching:

  • Immerse the wet negative in the freshly prepared copper bromide bleach solution.

  • Agitate the tray gently and continuously.

  • The black silver image will begin to lighten and turn a pale blue or white as it is converted to silver bromide.

  • The duration of bleaching controls the degree of intensification. A typical bleaching time is 60-90 seconds for significant intensification. For less intensification, a shorter time of 20-30 seconds can be used.[1]

• Rinsing:

  • Once the desired level of bleaching is achieved, remove the negative and rinse it thoroughly in a tray of distilled water for at least 2 minutes to remove all traces of the bleach solution.

• Redevelopment:

  • Immerse the bleached and rinsed negative in the silver nitrate redeveloper solution.

  • Agitate gently. The intensification will be rapid, with the image reappearing as a dense, black deposit of silver almost immediately.

• Final Wash:

  • After redevelopment, wash the negative thoroughly in running water for 10-20 minutes to remove any remaining chemicals.

• Drying:

  • Carefully wipe the surface of the negative with a soft squeegee or chamois and allow it to dry in a dust-free environment.

Data Presentation

The effectiveness of the copper bromide intensification process can be quantified by measuring the optical density of the negative before and after treatment using a densitometer. The following table provides illustrative data on the changes in minimum density (D-min) and maximum density (D-max) for a typical wet plate collodion negative.

Treatment Stage	D-min	D-max	Density Range (D-max - D-min)
Before Intensification	0.25	1.80	1.55
After Intensification	0.28	4.50	4.22

Note: This data is illustrative and actual results may vary depending on the specific negative, processing conditions, and densitometer used. One source suggests that a D-max of 5.0 is achievable with this process.[3]

Visualizations

Experimental Workflow

Caption: Experimental workflow for copper bromide photographic intensification.

Chemical Signaling Pathway

Caption: Chemical pathway of copper bromide intensification.

References

• 1. youtube.com [youtube.com]
• 2. Power of Process Exposure & Negative Design - Power of Process Tips by Steve Sherman [powerofprocesstips.com]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols: Cupric Bromide as a Gain Medium in Copper Vapor Lasers

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of cupric bromide (CuBr₂) as a gain medium in copper vapor lasers (CVLs). This document details the advantages of CuBr₂ over elemental copper, outlines key performance characteristics, and provides detailed protocols for the construction and operation of CuBr₂-based laser systems.

Introduction to Cupric Bromide Vapor Lasers

Copper vapor lasers are a class of gas lasers that produce pulsed, high-power visible light, typically at two distinct wavelengths: 510.6 nm (green) and 578.2 nm (yellow).[1] While early CVLs used elemental copper as the gain medium, this required extremely high operating temperatures of around 1600°C to achieve sufficient copper vapor pressure.[1] The use of copper halides, such as cupric bromide (CuBr₂), offers a significant advantage by reducing the required operating temperature to the range of 400-600°C.[2] This lower operating temperature simplifies laser tube construction and improves overall efficiency and lifetime.[1]

CuBr₂ lasers operate on the same principle as traditional CVLs, relying on the population inversion of copper atoms. The key difference lies in the generation of free copper atoms. In a CuBr₂ laser, an initial electrical discharge pulse is used to dissociate the CuBr₂ molecules, creating a vapor of copper and bromine atoms. A second, precisely timed high-voltage pulse then excites the copper atoms to produce the laser emission.[3]

Performance Characteristics

Cupric bromide lasers exhibit a range of performance characteristics that make them suitable for various scientific and industrial applications, including micromachining, high-speed photography, and medical treatments.[4][5]

Quantitative Performance Data

The following tables summarize the typical performance parameters of CuBr₂ vapor lasers based on reported experimental data.

Parameter	Typical Value	Reference
Wavelengths	510.6 nm (Green), 578.2 nm (Yellow)	[1]
Average Output Power	10 - 100 W	[6]
Pulse Duration	10 - 50 ns	[6]
Pulse Repetition Frequency	10 - 100 kHz	[6]
Efficiency	1 - 3%	[1]
Operating Temperature	400 - 600 °C	[2]
Buffer Gas	Neon, Helium	[2]
Buffer Gas Pressure	15 - 30 Torr	[7]

Experimental Protocols

The following sections provide detailed protocols for the construction and operation of a laboratory-scale cupric bromide vapor laser.

Laser Tube Construction

A schematic of a typical CuBr₂ laser tube is presented below.

Fig. 1: Schematic of a CuBr₂ Laser Tube.

Materials and Components:

• Laser Tube: Fused quartz tube (typically 20-40 mm inner diameter, 50-100 cm length).

• Electrodes: Annular copper or tungsten electrodes.

• Cupric Bromide: High-purity CuBr₂ powder.

• Buffer Gas: Neon or Helium.

• Optical Windows: Brewster-angled fused silica (B1680970) windows.

• Optical Resonator: A high-reflectivity mirror and an output coupler mirror optimized for the copper vapor laser wavelengths.

• Heating Element: Resistive heating wire or a tube furnace to maintain the operating temperature.

• Vacuum System: A mechanical pump and a diffusion pump to evacuate the laser tube.

• Gas Handling System: Mass flow controllers for precise control of the buffer gas pressure.

• High-Voltage Power Supply: A double-pulse power supply capable of delivering two precisely timed high-voltage pulses.

Construction Protocol:

• Tube Preparation: Thoroughly clean the fused quartz tube to remove any contaminants.

• Electrode Installation: Mount the electrodes at both ends of the quartz tube, ensuring a hermetic seal.

• Reservoir Loading: Place small quartz reservoirs containing CuBr₂ powder at intervals along the bottom of the tube.

• Window Mounting: Attach the Brewster windows to the ends of the laser tube at the correct angle to minimize reflective losses for polarized light.

• Heating System: Wrap the laser tube with resistive heating wire or place it inside a tube furnace.

• Vacuum and Gas System Connection: Connect the laser tube to the vacuum and gas handling systems.

• Optical Resonator Alignment: Mount the high-reflector and output-coupler mirrors at the ends of the laser tube and align them using a He-Ne laser to form a stable optical cavity.

Laser Operation Protocol

The operation of a CuBr₂ laser requires a specific sequence of steps to create the necessary conditions for laser emission.

Fig. 2: General Workflow for Operating a CuBr₂ Laser.

Operational Steps:

• Evacuation: Evacuate the laser tube to a pressure of approximately 10⁻⁵ Torr to remove any residual gases.

• Buffer Gas Introduction: Introduce the neon or helium buffer gas into the laser tube to a pressure of 15-30 Torr.[7]

• Heating: Gradually heat the laser tube to the optimal operating temperature, typically between 450°C and 550°C, to create a sufficient vapor pressure of CuBr₂.

• Power Supply Activation: Activate the double-pulse power supply.

• Pulse Parameter Optimization:

  • Dissociation Pulse: Apply the first electrical pulse to dissociate the CuBr₂ molecules. The energy of this pulse should be sufficient to create an adequate density of free copper atoms.

  • Time Delay: Introduce a time delay of 100-300 microseconds between the dissociation and excitation pulses. This delay allows the copper atoms to relax to the ground state.[3]

  • Excitation Pulse: Apply the second, high-voltage pulse to excite the ground-state copper atoms and create a population inversion.

• Laser Emission: Observe the laser output on a power meter or beam profiler.

• Optimization: Fine-tune the operating temperature, buffer gas pressure, and pulse parameters to maximize the laser output power and stability.

Kinetic Signaling Pathway

The lasing action in a cupric bromide vapor laser is governed by a series of kinetic processes involving the dissociation of CuBr₂, the excitation of copper atoms, and subsequent stimulated emission.

Fig. 3: Simplified Kinetic Pathway in a CuBr₂ Laser.

Applications

The unique properties of CuBr₂ lasers make them valuable tools in various fields:

• Precision Micromachining: The high peak power and short pulse duration of CuBr₂ lasers allow for the precise cutting, drilling, and milling of a wide range of materials with minimal thermal damage.[5]

• High-Speed Imaging: Their high pulse repetition rate makes them excellent illumination sources for high-speed photography and videography.

• Medical Applications: The selective absorption of the green and yellow wavelengths by hemoglobin and melanin (B1238610) makes CuBr₂ lasers suitable for dermatological treatments, such as the removal of vascular and pigmented lesions.[8]

• Pumping Dye Lasers: CuBr₂ lasers can be used as efficient pump sources for tunable dye lasers.

• Isotope Separation: These lasers have been employed in atomic vapor laser isotope separation (AVLIS) processes.[4]

Safety Considerations

Cupric bromide vapor lasers operate at high temperatures and high voltages, and produce high-intensity laser radiation. Appropriate safety precautions must be taken at all times:

• Laser Safety Goggles: All personnel in the vicinity of an operating laser must wear laser safety goggles with the appropriate optical density for the 510.6 nm and 578.2 nm wavelengths.

• High-Voltage Safety: Use appropriate high-voltage handling procedures and ensure all electrical connections are properly insulated.

• Thermal Safety: The laser tube and heating elements operate at high temperatures and can cause severe burns. Use appropriate thermal shielding and allow the system to cool down completely before handling.

• Chemical Safety: Cupric bromide is a hazardous substance. Handle it with appropriate personal protective equipment (gloves, safety glasses) in a well-ventilated area.

By following these guidelines and protocols, researchers can safely and effectively utilize cupric bromide vapor lasers for a wide range of scientific and technological applications.

References

• 1. researchgate.net [researchgate.net]
• 2. repairfaq.org [repairfaq.org]
• 3. spiedigitallibrary.org [spiedigitallibrary.org]
• 4. xometry.com [xometry.com]
• 5. copper.org [copper.org]
• 6. researchgate.net [researchgate.net]
• 7. pubs.aip.org [pubs.aip.org]
• 8. Thieme E-Books & E-Journals [thieme-connect.de]

Application Notes and Protocols for CuBr₂ Mediated Synthesis of Pharmaceutical Intermediates

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of key pharmaceutical intermediates utilizing copper(II) bromide (CuBr₂) as a versatile and efficient catalyst. The following sections highlight specific applications of CuBr₂ in the formation of C-N, C-S, and C-C bonds, crucial transformations in the synthesis of medicinally relevant scaffolds.

Application Note 1: Aerobic Oxidative Coupling for the Synthesis of Spiroimidazolines

Spiroimidazolines are important heterocyclic scaffolds found in a variety of biologically active compounds. Copper(II) bromide catalyzes an efficient aerobic oxidative coupling reaction between amidines and exocyclic α,β-unsaturated cycloketones to afford a diverse range of spiroimidazolines. This method is characterized by its operational simplicity, use of air as a green oxidant, and good to excellent yields.

Quantitative Data Summary

The following table summarizes the substrate scope for the CuBr₂-catalyzed synthesis of spiroimidazolines, demonstrating the versatility of this method with various substituted amidines and cycloketones.

Entry	Amidine	Cycloketone	Product	Yield (%)
1	Benzamidine hydrochloride	2-benzylidene-1-indanone	2-phenyl-1',3'-dihydro-2'H-spiro[indene-1,4'-imidazol]-2'(1H)-one	85
2	4-Methylbenzamidine hydrochloride	2-benzylidene-1-indanone	2-(p-tolyl)-1',3'-dihydro-2'H-spiro[indene-1,4'-imidazol]-2'(1H)-one	88
3	4-Methoxybenzamidine hydrochloride	2-benzylidene-1-indanone	2-(4-methoxyphenyl)-1',3'-dihydro-2'H-spiro[indene-1,4'-imidazol]-2'(1H)-one	92
4	4-Chlorobenzamidine hydrochloride	2-benzylidene-1-indanone	2-(4-chlorophenyl)-1',3'-dihydro-2'H-spiro[indene-1,4'-imidazol]-2'(1H)-one	82
5	Benzamidine hydrochloride	2-(4-methylbenzylidene)-1-indanone	2-phenyl-5'-(4-methylphenyl)-1',3'-dihydro-2'H-spiro[indene-1,4'-imidazol]-2'(1H)-one	86
6	Benzamidine hydrochloride	2-(4-chlorobenzylidene)-1-indanone	2-phenyl-5'-(4-chlorophenyl)-1',3'-dihydro-2'H-spiro[indene-1,4'-imidazol]-2'(1H)-one	80

Experimental Protocol

A detailed procedure for the aerobic CuBr₂-catalyzed synthesis of spiroimidazolines is as follows[1]:

• To a 25 mL round-bottom flask, add the amidine hydrochloride (0.5 mmol), the exocyclic α,β-unsaturated cycloketone (0.5 mmol), CuBr₂ (0.1 mmol, 20 mol%), and acetonitrile (B52724) (5 mL).

• The flask is fitted with a reflux condenser and the mixture is stirred at 80 °C under an air atmosphere (using a balloon filled with air) for 12 hours.

• Upon completion of the reaction (monitored by TLC), the reaction mixture is cooled to room temperature.

• The solvent is removed under reduced pressure.

• The residue is purified by column chromatography on silica (B1680970) gel (petroleum ether/ethyl acetate (B1210297) = 5:1 to 3:1) to afford the desired spiroimidazoline product.

Reaction Workflow

Caption: A schematic overview of the experimental procedure for the CuBr₂-catalyzed synthesis of spiroimidazolines.

Application Note 2: C-N Cross-Coupling for the Synthesis of 9-Arylpurines

9-Arylpurines are a class of compounds with significant biological activity, including applications as kinase inhibitors and antiviral agents. Copper(I) bromide has been shown to be an efficient catalyst for the C-N cross-coupling reaction of purines with diaryliodonium salts, providing a direct route to this important class of pharmaceutical intermediates. While the cited literature specifies CuBr, the principles are closely related to Cu(II) catalysis, which often involves an in-situ reduction to Cu(I).

Quantitative Data Summary

The following table illustrates the scope of the CuBr-catalyzed N-arylation of purine (B94841) with various diaryliodonium salts.

Entry	Diaryliodonium Salt	Product	Yield (%)
1	Diphenyliodonium triflate	9-Phenylpurine	95
2	Bis(4-methylphenyl)iodonium triflate	9-(p-Tolyl)purine	92
3	Bis(4-methoxyphenyl)iodonium triflate	9-(4-Methoxyphenyl)purine	89
4	Bis(4-chlorophenyl)iodonium triflate	9-(4-Chlorophenyl)purine	85
5	Bis(3-methylphenyl)iodonium triflate	9-(m-Tolyl)purine	90
6	Bis(2-methylphenyl)iodonium triflate	9-(o-Tolyl)purine	78

Experimental Protocol

A general procedure for the CuBr-catalyzed synthesis of 9-arylpurines is as follows[2]:

• A mixture of purine (1.0 mmol), diaryliodonium salt (1.1 mmol), CuBr (0.1 mmol, 10 mol%), and anhydrous DMF (5 mL) is placed in a sealed tube.

• The reaction mixture is stirred at 110 °C for 2.5 hours.

• After cooling to room temperature, the reaction mixture is diluted with water (20 mL) and extracted with ethyl acetate (3 x 20 mL).

• The combined organic layers are washed with brine, dried over anhydrous Na₂SO₄, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica gel (eluting with a gradient of hexane/ethyl acetate) to afford the pure 9-arylpurine.

Proposed Catalytic Cycle

Caption: A simplified representation of the proposed catalytic cycle for the CuBr-mediated N-arylation of purines.

Application Note 3: Trifluoromethylation of Arylboronic Acids

The introduction of a trifluoromethyl (-CF₃) group into organic molecules is a widely used strategy in medicinal chemistry to enhance metabolic stability, lipophilicity, and binding affinity. Copper-mediated trifluoromethylation of arylboronic acids provides a practical and efficient method for the synthesis of trifluoromethylated arenes. While a variety of copper sources can be used, this protocol is representative of the general conditions employed.

Quantitative Data Summary

The following table presents the substrate scope for the copper-mediated trifluoromethylation of various arylboronic acids.

Entry	Arylboronic Acid	Product	Yield (%)
1	Phenylboronic acid	Benzotrifluoride	85
2	4-Methylphenylboronic acid	1-Methyl-4-(trifluoromethyl)benzene	88
3	4-Methoxyphenylboronic acid	1-Methoxy-4-(trifluoromethyl)benzene	90
4	4-Chlorophenylboronic acid	1-Chloro-4-(trifluoromethyl)benzene	82
5	3-Nitrophenylboronic acid	1-Nitro-3-(trifluoromethyl)benzene	75
6	2-Naphthylboronic acid	2-(Trifluoromethyl)naphthalene	86

Experimental Protocol

A general procedure for the copper-mediated trifluoromethylation of arylboronic acids is as follows[3][4]:

• To a reaction vial, add the arylboronic acid (0.5 mmol), a copper(II) salt such as Cu(OAc)₂ (0.5 mmol, 1.0 equiv), and a suitable ligand like 1,10-phenanthroline (B135089) (0.55 mmol, 1.1 equiv).

• The trifluoromethylating agent, such as TMSCF₃ (1.0 mmol, 2.0 equiv), is then added.

• A fluoride (B91410) source, for example, CsF (1.0 mmol, 2.0 equiv), is added to the mixture.

• The reaction is carried out in a suitable solvent, such as DMF, at room temperature under an inert atmosphere for 4-12 hours.

• Upon completion, the reaction is quenched with water and extracted with an organic solvent (e.g., ethyl acetate).

• The combined organic layers are washed with brine, dried over anhydrous Na₂SO₄, and concentrated.

• The crude product is purified by column chromatography on silica gel to yield the trifluoromethylated arene.

Reaction Mechanism Overview

Caption: A simplified flowchart illustrating the key steps in the copper-mediated trifluoromethylation of arylboronic acids.

References

• 1. researchgate.net [researchgate.net]
• 2. CuBr catalyzed C-N cross coupling reaction of purines and diaryliodonium salts to 9-arylpurines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Room Temperature Aryl Trifluoromethylation via Copper-Mediated Oxidative Cross-Coupling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Practical Method for the Cu-Mediated Trifluoromethylation of Arylboronic Acids with CF3 Radicals Derived from NaSO2CF3 and tert-Butyl Hydroperoxide (TBHP) - PMC [pmc.ncbi.nlm.nih.gov]

Application of Cupric Bromide in the Manufacturing of Dyes and Pigments: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cupric bromide (CuBr₂) is a versatile reagent and catalyst in organic synthesis, finding significant applications in the manufacturing of various dyes and pigments. Its utility stems primarily from its capacity to act as an efficient brominating agent for electron-rich aromatic compounds and as a copper source or catalyst in coupling reactions to form key chromophoric systems. This document provides detailed application notes and protocols for the use of cupric bromide in the synthesis of important classes of colorants, including phthalocyanine (B1677752) pigments and precursors for azo dyes.

Synthesis of Copper Phthalocyanine Pigments

Copper phthalocyanines are a class of intensely blue and green pigments known for their exceptional stability and lightfastness. While copper(I) chloride is often cited in historical methods, copper(II) salts, including cupric bromide, can also serve as the copper source in the synthesis. The fundamental reaction involves the cyclotetramerization of a phthalic acid derivative, such as phthalic anhydride (B1165640) or phthalonitrile, in the presence of a nitrogen source (like urea) and a copper salt.

Signaling Pathway: Synthesis of Copper Phthalocyanine

The synthesis of copper phthalocyanine from phthalic anhydride, urea (B33335), and a copper(II) salt is a complex process. A simplified representation of the key transformations is illustrated below. Phthalic anhydride first reacts with urea to form phthalimide, which is then converted to diiminoisoindoline. Four molecules of diiminoisoindoline then coordinate with a copper(II) ion and undergo cyclization to form the stable copper phthalocyanine macrocycle.

Caption: Simplified reaction pathway for copper phthalocyanine synthesis.

Experimental Protocol: Synthesis of Copper Phthalocyanine Pigment

This protocol describes a general method for the synthesis of copper phthalocyanine using a copper(II) salt like cupric bromide as the copper source.

Materials:

• Phthalic anhydride

• Urea

• Cupric bromide (CuBr₂)

• Ammonium (B1175870) molybdate (B1676688) (catalyst)

• High-boiling point solvent (e.g., nitrobenzene (B124822) or trichlorobenzene)

• Methanol (B129727)

• Dilute hydrochloric acid

• Dilute sodium hydroxide (B78521) solution

Equipment:

• Three-neck round-bottom flask

• Mechanical stirrer

• Thermometer

• Heating mantle

• Condenser

• Buchner funnel and flask

• Drying oven

Procedure:

• In a three-neck round-bottom flask equipped with a mechanical stirrer, thermometer, and condenser, charge phthalic anhydride, a large excess of urea, a catalytic amount of ammonium molybdate, and cupric bromide.

• Add a high-boiling point solvent to the flask.

• Heat the reaction mixture with stirring to 180-200°C.

• Maintain this temperature for 3-5 hours. The color of the reaction mixture will gradually turn deep blue as the copper phthalocyanine pigment is formed.

• After the reaction is complete, cool the mixture to 80-90°C and add methanol to precipitate the crude pigment.

• Filter the crude product using a Buchner funnel and wash sequentially with methanol to remove the solvent and unreacted organic precursors.

• To purify the pigment, wash the crude product with hot dilute sodium hydroxide solution to remove any unreacted phthalic acid derivatives, followed by a wash with hot dilute hydrochloric acid to remove any residual metal salts.

• Finally, wash the pigment with hot deionized water until the filtrate is neutral.

• Dry the purified copper phthalocyanine pigment in an oven at 80-100°C.

Quantitative Data

Parameter	Value/Range	Reference
Molar Ratio (Phthalic Anhydride:Urea:CuBr₂)	1 : 4-6 : 0.25	General Literature
Catalyst Loading (Ammonium Molybdate)	0.1 - 0.5 mol%	General Literature
Reaction Temperature	180 - 200°C	General Literature
Reaction Time	3 - 5 hours	General Literature
Typical Yield	70 - 90%	General Literature

Synthesis of Aryl Bromide Precursors for Azo Dyes via Sandmeyer Reaction

Azo dyes, characterized by the -N=N- functional group, represent the largest class of synthetic dyes. Their synthesis typically involves the diazotization of a primary aromatic amine followed by coupling with an electron-rich aromatic compound. Cupric bromide, often in conjunction with cuprous bromide (CuBr), plays a crucial role in the Sandmeyer reaction, which converts the diazonium salt intermediate into an aryl bromide. These aryl bromides are versatile precursors for a wide variety of azo dyes.

Experimental Workflow: Sandmeyer Reaction for Aryl Bromide Synthesis

The Sandmeyer reaction is a two-step process that must be carried out at low temperatures to ensure the stability of the diazonium salt intermediate.

Caption: General workflow for the Sandmeyer bromination reaction.

Experimental Protocol: Sandmeyer Bromination of an Aromatic Amine

This protocol provides a general procedure for the synthesis of an aryl bromide from a primary aromatic amine.

Materials:

• Primary aromatic amine (e.g., aniline (B41778) or a substituted aniline)

• Concentrated hydrochloric acid (HCl) or hydrobromic acid (HBr)

• Sodium nitrite (B80452) (NaNO₂)

• Cupric bromide (CuBr₂)

• Cuprous bromide (CuBr)

• Ice

• Sodium hydroxide solution (for neutralization)

• Organic solvent for extraction (e.g., diethyl ether or dichloromethane)

• Anhydrous magnesium sulfate (B86663) or sodium sulfate (for drying)

Equipment:

• Beakers

• Ice bath

• Magnetic stirrer and stir bar

• Dropping funnel

• Thermometer

• Separatory funnel

• Rotary evaporator

Procedure:

Part A: Diazotization

• Dissolve the aromatic amine in an aqueous solution of hydrochloric or hydrobromic acid in a beaker.

• Cool the solution to 0-5°C in an ice-salt bath with constant stirring.

• In a separate beaker, prepare a solution of sodium nitrite in water.

• Slowly add the sodium nitrite solution dropwise to the cold amine solution, ensuring the temperature does not rise above 5°C. The formation of the diazonium salt is indicated by a positive test with starch-iodide paper (turns blue-black).

Part B: Sandmeyer Reaction

• In a separate flask, prepare a solution or suspension of cupric bromide and cuprous bromide in the corresponding acid (HCl or HBr).

• Slowly and carefully add the cold diazonium salt solution to the copper bromide solution. Vigorous evolution of nitrogen gas will occur. The reaction mixture is often heated gently to ensure the complete decomposition of the diazonium salt.

• After the nitrogen evolution has ceased, the reaction mixture is typically subjected to steam distillation, or the product is extracted with an organic solvent.

• Wash the organic extract with dilute sodium hydroxide solution to remove any acidic byproducts, followed by a wash with water.

• Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄).

• Remove the solvent by rotary evaporation to yield the crude aryl bromide.

• The product can be further purified by distillation or recrystallization.

Quantitative Data for a Typical Sandmeyer Bromination

Parameter	Value/Range	Reference
Reactant Ratio (Amine:NaNO₂:HBr)	1 : 1.1 : 3	General Literature
Catalyst System	CuBr/CuBr₂ (catalytic)	[1]
Diazotization Temperature	0 - 5°C	[2]
Sandmeyer Reaction Temperature	Room Temperature to 60°C	[1]
Typical Yield	60 - 90%	[1]

Ullmann and Goldberg Condensation Reactions in Pigment Synthesis

Cupric bromide can also play a role as a catalyst or co-catalyst in Ullmann and Goldberg type reactions, which are important for the synthesis of certain classes of dyes and pigments, such as those containing diaryl ether or N-aryl linkages.

• Ullmann Condensation: This reaction involves the copper-catalyzed coupling of an aryl halide with an alcohol or phenol (B47542) to form a diaryl ether. These structures can be part of more complex pigment molecules.

• Goldberg Reaction: This is a copper-catalyzed N-arylation of amides and other nitrogen nucleophiles with aryl halides. This is relevant for the synthesis of pigments containing N-aryl bonds.

While detailed protocols specifically citing cupric bromide as the sole catalyst are less common, it is often part of the catalytic system, typically in conjunction with a copper(I) source and a ligand. The general conditions for these reactions involve heating the aryl halide, the nucleophile (alcohol, amine, or amide), a copper catalyst system (which can include CuBr₂), a base (such as potassium carbonate or cesium carbonate), and a high-boiling polar solvent (like DMF, NMP, or DMSO).

Conclusion

Cupric bromide is a valuable reagent in the synthesis of dyes and pigments. Its primary applications include its role as a copper source in the production of highly stable copper phthalocyanine pigments and as a key reagent in the Sandmeyer reaction to produce aryl bromide precursors for a vast array of azo dyes. Furthermore, its potential use in copper-catalyzed cross-coupling reactions like the Ullmann and Goldberg condensations expands its utility in creating diverse and complex colorant molecules. The protocols and data presented here provide a foundation for researchers and scientists to explore and optimize the use of cupric bromide in the development of novel and existing dyes and pigments.

References

• 1. jsynthchem.com [jsynthchem.com]
• 2. Exploring Copper Mediated Synthesis of Diaryl Ethers | ScholarWorks [scholarworks.calstate.edu]

Technical Notes & Optimization

Technical Support Center: Cupric Bromide (CuBr₂) Purification and Recrystallization

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with the purification and recrystallization of cupric bromide (CuBr₂).

Frequently Asked Questions (FAQs)

Q1: What is the principle behind the recrystallization of cupric bromide?

Recrystallization is a purification technique based on the principle that the solubility of most solids, including cupric bromide, increases with temperature.[1] An impure solid is dissolved in a suitable hot solvent to form a saturated solution. As the solution cools, the solubility of the cupric bromide decreases, causing it to crystallize out of the solution in a purer form, while the impurities remain dissolved in the solvent.[1][2]

Q2: What is the best solvent for the recrystallization of cupric bromide?

Water is the most common and effective solvent for recrystallizing cupric bromide due to its high solubility at elevated temperatures and lower solubility at cooler temperatures.[3][4] Cupric bromide is also soluble in other polar solvents like ethanol, acetone, and ammonia, but is practically insoluble in non-polar solvents such as benzene (B151609) and ether.[3][5] The ideal solvent should dissolve the compound well at high temperatures but poorly at low temperatures.[6]

Q3: How can I remove insoluble impurities from my cupric bromide sample?

Insoluble impurities, such as unreacted copper oxide (CuO) or copper(I) bromide (CuBr), can be removed by hot gravity filtration.[2][3] This involves dissolving the impure cupric bromide in a minimum amount of hot solvent and then filtering the hot solution to remove any solid particles before allowing it to cool and crystallize.

Q4: My cupric bromide is hydrated. How can I prepare the anhydrous form?

Cupric bromide can exist as a tetrahydrate (CuBr₂·4H₂O).[5] The anhydrous form can be obtained by heating the hydrate (B1144303) above 18°C, which causes it to release water.[5] For rigorous dehydration, using a drying agent like phosphorus pentoxide may be necessary as anhydrous CuBr₂ is hygroscopic.[3]

Q5: What are the key safety precautions when working with cupric bromide?

Cupric bromide is harmful if swallowed and can cause severe skin burns and eye damage.[7] It may also cause respiratory irritation.[7][8] Always handle cupric bromide in a well-ventilated area or a chemical fume hood.[8] Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety glasses with side shields or goggles, and a lab coat.[7][8] Avoid creating dust when handling the solid.[8]

Troubleshooting Guide

Q: My cupric bromide solution is a different color than the expected blue. What does this indicate?

A: A green or brown coloration in the solution can indicate the presence of copper(I) impurities.[9][10] The presence of other metal ions can also affect the color. If the starting material is old or has been exposed to air, partial oxidation or reduction may have occurred.[9]

Q: I've cooled the solution, but no crystals have formed. What should I do?

A: If crystals do not form spontaneously, you can induce crystallization by:

• Scratching the inner surface of the flask with a glass rod at the meniscus. The microscopic scratches can provide nucleation sites for crystal growth.

• Seeding the solution with a tiny crystal of pure cupric bromide, if available.

• Cooling the solution further in an ice bath after it has reached room temperature.[6]

• Reducing the volume of the solvent by gentle heating to increase the concentration of the solute, then allowing it to cool again.[3]

Q: The yield of my recrystallization is very low. How can I improve it?

A: Low yield can be caused by several factors:

• Using too much solvent: This will keep too much of the cupric bromide dissolved even after cooling. Use the minimum amount of hot solvent required to fully dissolve the solid.[6] If you've added too much, you can evaporate some of it off.[2]

• Cooling too quickly: Rapid cooling can lead to the formation of small, impure crystals and may not allow for complete crystallization. Allow the solution to cool slowly to room temperature before moving it to an ice bath.[1]

• Incomplete precipitation: Ensure the solution is sufficiently cold to maximize the amount of crystallized product. Cooling in an ice bath can significantly improve yield.[6]

Q: The resulting crystals are very small and powdery. How can I grow larger crystals?

A: The rate of cooling directly affects crystal size. For larger crystals, the solution must be cooled as slowly as possible.[1] Allow the flask to cool to room temperature on the benchtop, undisturbed, before any further cooling in an ice bath. Eliminating agitation during the cooling process also promotes the formation of larger, more well-defined crystals.[6]

Quantitative Data

Property	Value
Molecular Weight	223.35 g/mol [3]
Melting Point	498 °C (928 °F; 771 K)[5]
Boiling Point	900 °C (1,650 °F; 1,170 K)[5]
Density	4.71 g/cm³ at 20 °C[3]
Solubility in Water	55.7 g/100 mL at 20 °C[5]
Other Solubilities	Soluble in alcohol, acetone, and ammonia.[3][5] Insoluble in benzene, ether, ethyl ether, and concentrated sulfuric acid.[3][5]
Appearance	Almost black, monoclinic crystals or crystalline powder.[3]
Decomposition	Under heating, CuBr₂ can decompose to produce elemental copper and bromine gas.[11] Equilibrium pressures of bromine reach 1 atm at approximately 280°C.[12]

Experimental Protocols

Protocol 1: Purification of Cupric Bromide by Recrystallization from Aqueous Solution

Objective: To purify crude cupric bromide by removing soluble and insoluble impurities through recrystallization in water.

Materials:

• Crude cupric bromide (CuBr₂)

• Deionized water

• Erlenmeyer flasks

• Beaker

• Hot plate

• Gravity filtration setup (funnel, fluted filter paper)

• Vacuum filtration setup (Büchner funnel, filter flask, filter paper)

• Glass stirring rod

• Watch glass

Procedure:

• Dissolution: Place the crude cupric bromide solid into an Erlenmeyer flask. Add a minimal amount of deionized water. Heat the mixture on a hot plate while gently swirling or stirring to dissolve the solid. Continue adding small portions of hot deionized water until the cupric bromide is completely dissolved.[6]

• Hot Gravity Filtration (if necessary): If insoluble impurities are present (the solution is not clear), perform a hot gravity filtration. Keep the solution hot to prevent premature crystallization. Filter the hot solution through a pre-warmed funnel with fluted filter paper into a clean Erlenmeyer flask.

• Cooling and Crystallization: Cover the flask containing the clear, hot solution with a watch glass and allow it to cool slowly and undisturbed to room temperature.[6] Slow cooling is crucial for the formation of large, pure crystals.[1]

• Further Cooling: Once the flask has reached room temperature and crystal formation has slowed, place it in an ice bath to maximize the yield of crystals.[6]

• Crystal Collection: Set up a vacuum filtration apparatus. Wet the filter paper in the Büchner funnel with a small amount of cold deionized water. Connect the flask to a vacuum source and pour the crystallized solution into the funnel.[6]

• Washing: Wash the collected crystals with a small amount of ice-cold deionized water to remove any remaining soluble impurities from the crystal surfaces.[2][6] Using cold solvent is critical to avoid dissolving the purified crystals.[6]

• Drying: Leave the crystals in the funnel with the vacuum running for a few minutes to pull air through and help dry them.[1] Transfer the purified crystals to a watch glass and allow them to air dry completely or dry them in a desiccator.

Visualizations

Caption: Experimental workflow for the purification of cupric bromide via recrystallization.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Home Page [chem.ualberta.ca]
• 3. Buy Cupric bromide | 7789-45-9 [smolecule.com]
• 4. solubilityofthings.com [solubilityofthings.com]
• 5. Copper(II) bromide - Wikipedia [en.wikipedia.org]
• 6. youtube.com [youtube.com]
• 7. Copper (II) bromide or Cupric bromide Manufacturers, with SDS [mubychem.com]
• 8. prochemonline.com [prochemonline.com]
• 9. Copper(I) bromide - Wikipedia [en.wikipedia.org]
• 10. Properties and Preparation of Copper(I) bromide_Chemicalbook [chemicalbook.com]
• 11. Cupric Bromide: Properties, Composition, Applications, and Storage_Chemicalbook [chemicalbook.com]
• 12. pubs.acs.org [pubs.acs.org]

identifying and minimizing side products in CuBr2 bromination reactions

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with copper(II) bromide (CuBr₂) in bromination reactions.

Troubleshooting Guide

This guide addresses common issues encountered during CuBr₂ bromination experiments.

Issue 1: Low or No Conversion of Starting Material

Q: My reaction is not proceeding, and I'm recovering most of my starting material. What are the possible causes and solutions?

A: Low or no conversion in a CuBr₂ bromination can stem from several factors related to reagents, reaction conditions, or the substrate itself.

Possible Causes and Solutions

Cause	Recommended Action
Inactive CuBr₂	CuBr₂ is hygroscopic and can absorb moisture, reducing its activity. Ensure you are using anhydrous CuBr₂. If necessary, it can be dried under vacuum.[1]
Inappropriate Solvent	The choice of solvent is critical. For α-bromination of ketones, a mixture of chloroform (B151607) and ethyl acetate (B1210297) is often effective.[1][2] For aromatic compounds, acetonitrile (B52724) can be a good choice.[3][4] Ensure the solvent is anhydrous, as water can lead to side reactions like the formation of bromohydrins.[5]
Low Reaction Temperature	While lower temperatures can improve selectivity, they can also decrease the reaction rate.[6] If the reaction is sluggish, consider gradually increasing the temperature and monitoring the progress by TLC or GC.
Insufficient Reaction Time	Some brominations with CuBr₂ may require longer reaction times. Monitor the reaction over an extended period to ensure it has gone to completion.
Deactivated Substrate	Substrates with strong electron-withdrawing groups may be less reactive towards electrophilic bromination. In such cases, more forcing conditions (higher temperature, longer reaction time) may be necessary.

Troubleshooting Workflow for Low Conversion

Caption: Troubleshooting workflow for low reaction conversion.

Issue 2: Formation of Multiple Products and Low Selectivity

Q: My reaction is producing a mixture of products, including polybrominated species and/or regioisomers. How can I improve the selectivity?

A: Achieving high selectivity is a common challenge in bromination reactions, particularly with activated aromatic systems. Overbromination and lack of regioselectivity are the primary side reactions.

Common Side Products and Mitigation Strategies

Side Product	Substrate Type	Mitigation Strategy
Polybromination	Electron-rich aromatics (phenols, anilines)	- Use a milder brominating agent or a controlled stoichiometry of CuBr₂.[7] - Lower the reaction temperature to favor the kinetic product.[5][7] - Employ a non-polar solvent like carbon disulfide to reduce reaction rates.[7]
Ortho/Para Isomers	Substituted aromatic rings	- For para-selectivity, use a non-polar solvent to minimize steric hindrance effects.[7] - The choice of catalyst and reaction conditions can influence the ortho/para ratio. For phenols, CuBr₂ in acetonitrile at room temperature has shown high para-selectivity.[4]
Di-bromination	α-Bromination of ketones	- Control the stoichiometry of CuBr₂ carefully. - Lowering the reaction temperature can improve selectivity for the monobrominated product.[6]
Ring Bromination	α-Bromination of acetophenones	- Avoid strong Lewis acid catalysts that promote aromatic substitution.[6] CuBr₂ is generally selective for the α-position.

Logical Relationship for Improving Selectivity

Caption: Decision process for improving reaction selectivity.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of bromination using CuBr₂?

A1: Copper(II) bromide can act both as a source of bromine and as a Lewis acid catalyst. For the α-bromination of ketones, the proposed mechanism involves the formation of a copper enolate, followed by an intramolecular delivery of bromine.[8] In the case of aromatic compounds, CuBr₂ can facilitate electrophilic aromatic substitution. The reaction with ketones is believed to proceed via an α-bromo intermediate.[9]

Reaction Pathway for α-Bromination of Ketones

Caption: Simplified mechanism for ketone α-bromination with CuBr₂.

Q2: Can CuBr₂ be used catalytically?

A2: Yes, CuBr₂ can be used in catalytic amounts in the presence of a co-oxidant.[2][8] The reaction generates Cu(I)Br, which can be re-oxidized to Cu(II)Br₂ by an oxidizing agent like N-Methylmorpholine-N-Oxide (NMO) or molecular oxygen, thus completing the catalytic cycle.[2][10]

Q3: How do I choose the right solvent for my CuBr₂ bromination?

A3: The choice of solvent significantly impacts the reaction's success.

• For α-bromination of ketones: A heterogeneous system of CuBr₂ in a mixture of chloroform and ethyl acetate is reported to be highly selective.[2] Acetonitrile is also a common solvent.[9]

• For bromination of electron-rich aromatics: Acetonitrile at room temperature has been shown to be effective for selective monobromination.[3][4]

• General consideration: Always use anhydrous solvents to prevent the formation of bromohydrins and other water-related side products.[5]

Q4: What are the typical reaction temperatures for CuBr₂ brominations?

A4: Reaction temperatures can vary widely depending on the substrate and desired outcome.

• For selective monobromination: Lower temperatures (e.g., 0-25 °C) are often preferred to control the reaction rate and minimize side products.[5][6]

• For less reactive substrates: Higher temperatures (e.g., refluxing acetonitrile) may be necessary to achieve a reasonable conversion rate.[9]

Q5: I'm observing polymerization of my starting material. How can I prevent this?

A5: Polymerization can be an issue with sensitive substrates, such as styrenes or other vinyl compounds. This can be initiated by radicals or acidic byproducts like HBr.[5]

• Temperature Control: Maintain a low reaction temperature (0-5 °C) to minimize radical formation.[5]

• Exclusion of Light: Performing the reaction in the dark by wrapping the flask in aluminum foil can prevent photo-initiation of radical polymerization.[5]

• Acid Scavenger: The addition of a non-nucleophilic base, like sodium carbonate, can neutralize HBr as it forms, preventing acid-catalyzed polymerization.[5]

Experimental Protocols

Protocol 1: Selective α-Bromination of an Acetophenone (B1666503) Derivative

This protocol is adapted from the bromination of propiophenone (B1677668) derivatives.[11]

• Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve the substituted acetophenone (1.0 eq) in a mixture of chloroform and ethyl acetate.

• Reagent Addition: Add solid CuBr₂ (2.2 eq) to the stirred solution.

• Reaction: Heat the mixture to reflux. Monitor the reaction progress by TLC. The disappearance of the starting material and the formation of a new, less polar spot indicates product formation.

• Work-up: After the reaction is complete (typically 1-4 hours), cool the mixture to room temperature. Filter the mixture to remove the precipitated CuBr.

• Purification: Wash the filtrate with a saturated aqueous solution of sodium bicarbonate, then with brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude α-bromoacetophenone. Further purification can be achieved by column chromatography or recrystallization.

Protocol 2: Selective para-Bromination of Phenol (B47542)

This protocol is based on the selective monobromination of electron-rich aromatic compounds.[3][4]

• Setup: In a round-bottom flask, dissolve phenol (1.0 eq) in acetonitrile at room temperature.

• Reagent Addition: Add CuBr₂ (2.1 eq) to the solution with stirring.

• Reaction: Stir the reaction mixture at ambient temperature. The reaction is typically complete within 30 minutes to a few hours. Monitor by TLC.

• Work-up: Once the starting material is consumed, quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic extracts with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent. The crude product can be purified by column chromatography on silica (B1680970) gel to afford pure 4-bromophenol (B116583).

Quantitative Data Summary

Table 1: Effect of Reaction Conditions on the Bromination of Phenol with CuBr₂

Entry	CuBr₂ (eq.)	Solvent	Temperature (°C)	Time (h)	Yield of 4-bromophenol (%)	Reference
1	4.2	CH₃CN	Room Temp.	0.5	82	[3]
2	2.1	CH₃CN	Room Temp.	12.0	80	[3]
3	3.3 (on Al₂O₃)	CCl₄	Reflux	1.0	23	[3]

Table 2: Comparison of Brominating Agents for Acetophenones

Brominating Agent	Typical Conditions	Common Side Products	Selectivity	Reference
CuBr₂	Reflux in CHCl₃/EtOAc	Dibromination	High for mono-α-bromination	[2]
NBS	CCl₄, radical initiator	Ring bromination	Good for α-bromination	[6]
Br₂ in Acetic Acid	Room Temp.	Dibromination, Ring Bromination	Moderate	[6]

References

• 1. Copper(II) bromide - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. tandfonline.com [tandfonline.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. A Simple Catalytic Mechanism for the Direct Coupling of α-Carbonyls with Functionalized Amines: A One-Step Synthesis of Plavix - PMC [pmc.ncbi.nlm.nih.gov]
• 9. baxendalegroup.awh.durham.ac.uk [baxendalegroup.awh.durham.ac.uk]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing Cupric Bromide (CuBr₂) Catalysis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during cupric bromide-catalyzed reactions.

Frequently Asked Questions (FAQs)

Q1: What is the active catalytic species in reactions using CuBr₂?

A1: While CuBr₂ is often the pre-catalyst, the active species in many copper-catalyzed reactions is a Cu(I) species.[1] Cu(II) is typically reduced in situ to Cu(I) by a reducing agent, a solvent, or one of the reactants. In some cases, such as certain oxidation reactions, Cu(II) itself can be the active catalyst.[2]

Q2: My reaction is not starting or is proceeding very slowly. What are the most common causes?

A2: A common issue is the inactivity of the catalyst. This can be due to impurities in the reagents or the degradation of the CuBr₂. It is also crucial to ensure that the reaction conditions, particularly the solvent and temperature, are optimal for the specific transformation.[3][4] The absence of a necessary ligand or the use of an inappropriate one can also significantly hinder the reaction.[5]

Q3: How critical is the choice of solvent for CuBr₂ catalysis?

A3: The solvent choice is highly critical as it can influence the catalyst's solubility, stability, and reactivity.[6] The coordination of solvent molecules to the copper center can affect its redox properties and the overall reaction kinetics.[6][7] For example, polar aprotic solvents like DMF or DMSO are common, but the optimal solvent is highly reaction-dependent.[8][9]

Q4: What is the role of a ligand in CuBr₂-catalyzed reactions?

A4: Ligands are crucial for stabilizing the active copper species, preventing catalyst aggregation or decomposition, and enhancing solubility.[5][10] They also modulate the electronic and steric properties of the catalyst, which can significantly impact its activity, selectivity, and functional group tolerance.[10] The choice of ligand, from simple diamines to more complex phosphines or N-oxides, can dramatically alter the reaction outcome.[11]

Q5: Can CuBr₂ also act as a brominating agent?

A5: Yes, in addition to its catalytic role, CuBr₂ can function as a brominating agent for various organic substrates, such as ketones and pyrazoles.[12][13] In these reactions, Cu(II) is reduced to Cu(I) as it transfers a bromine atom to the substrate.

Troubleshooting Guide: Low Product Yield

Low or no product yield is a frequent challenge in catalysis. This guide provides a systematic approach to diagnosing and resolving the underlying issues.

Troubleshooting Workflow for Low Yield

Caption: A troubleshooting workflow for diagnosing low-yield CuBr₂-catalyzed reactions.

Data on Optimizing Reaction Conditions

Quantitative data is essential for optimizing reaction parameters. The following tables summarize the effects of solvent and temperature on the yield of a representative copper-catalyzed S-arylation reaction.

Table 1: Effect of Solvent on Reaction Yield

Entry	Solvent	Temperature (°C)	Yield (%)
1	DMF	80	85
2	Dioxane	80	71
3	Toluene	80	60
4	CH₃CN	80	55
5	DMSO	80	75
6	THF	80	40

Data adapted from an S-arylation reaction of sodium dithiocarbamates with aryl boronic acids catalyzed by CuBr.[9] Conditions: 10 mol% CuBr, 10 mol% 1,10-phenanthroline (B135089).

Table 2: Effect of Temperature on Reaction Yield

Entry	Solvent	Temperature (°C)	Yield (%)
1	DMF	Room Temp.	< 10
2	DMF	40	35
3	DMF	60	68
4	DMF	80	85
5	DMF	100	82

Data adapted from the same S-arylation reaction.[9] Conditions: 10 mol% CuBr, 10 mol% 1,10-phenanthroline in DMF.

Experimental Protocols

Providing a standardized protocol is crucial for reproducibility. Below is a general procedure for a CuBr₂-catalyzed reaction.

General Experimental Workflow Diagram

Caption: A generalized workflow for performing a CuBr₂-catalyzed organic reaction.

Detailed Protocol: CuBr₂-Catalyzed α-Bromination of a Ketone

This protocol describes a method for the selective bromination of ketones using CuBr₂.[12]

Materials:

• Cupric Bromide (CuBr₂)

• Substrate (e.g., hydroxyacetophenone)

• Solvent (e.g., Chloroform-Ethyl Acetate (B1210297) mixture, 1:1 v/v)

• Reaction flask with reflux condenser and magnetic stirrer

• Heating mantle

Procedure:

• Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the ketone substrate (1.0 eq).

• Reagent Addition: Add the chloroform-ethyl acetate solvent mixture to dissolve the substrate.

• Catalyst/Reagent Loading: Add CuBr₂ (2.2 eq) to the solution. The mixture will typically be heterogeneous.

• Reaction: Heat the mixture to reflux with vigorous stirring.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed. The reaction often results in the precipitation of copper(I) bromide (CuBr) as a white solid.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Filter the solid CuBr precipitate and wash it with a small amount of the solvent.

  • Combine the filtrate and washes.

  • Wash the organic solution with water and then with a saturated sodium bicarbonate solution to remove any remaining HBr.

  • Dry the organic layer over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica (B1680970) gel to obtain the pure α-brominated ketone.

References

• 1. ricanoglobal.com [ricanoglobal.com]
• 2. Cupric Bromide: Properties, Composition, Applications, and Storage_Chemicalbook [chemicalbook.com]
• 3. benchchem.com [benchchem.com]
• 4. Troubleshooting of Catalytic Reactors | PPTX [slideshare.net]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Solvent effect on copper-catalyzed azide-alkyne cycloaddition (CuAAC): synthesis of novel triazolyl substituted quinolines as potential anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]
• 13. CuBr2 AS A BROMINATION AGENT OF PYRAZOLE-BASED LIGAND: SYNTHESIS OF COPPER(II) COORDINATION COMPOUNDS BY OXIDATIVE DISSOLUTION OF COPPER POWDER IN ORGANIC SOLVENTS | Journal of Chemistry and Technologies [chemistry.dnu.dp.ua]

long-term stability and storage of cupric bromide solutions

For researchers, scientists, and drug development professionals utilizing cupric bromide (CuBr₂) solutions, ensuring their stability and proper storage is paramount for experimental success and safety. This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the long-term stability and storage of these solutions.

Troubleshooting Guide

This guide addresses specific issues that may arise during the handling and storage of cupric bromide solutions.

Issue	Possible Causes	Recommended Actions
Solution has changed color from blue/green to a yellowish or brownish hue.	Decomposition of Cu(II) to Cu(I).Oxidation of bromide ions.Presence of impurities.	Verify the solution's concentration using a validated analytical method (see Experimental Protocols).If decomposition is confirmed, prepare a fresh solution.Ensure storage conditions are optimal (see FAQs).
Precipitate has formed in the solution.	Change in temperature affecting solubility.Evaporation of the solvent leading to supersaturation.Reaction with the storage container.Formation of insoluble decomposition products.	Gently warm the solution to see if the precipitate redissolves.Filter the solution if necessary, and re-standardize to determine the new concentration.Transfer the solution to a recommended storage container (e.g., borosilicate glass).
Inconsistent experimental results using the CuBr₂ solution.	Degradation of the solution leading to a lower effective concentration.Contamination of the solution.	Perform a concentration analysis of the solution.Prepare a fresh solution and compare results.Review solution preparation and handling procedures to prevent contamination.

Frequently Asked Questions (FAQs)

1. What is the expected shelf life of a cupric bromide solution?

Properly stored, an aqueous cupric bromide solution can have an indefinite shelf life.[1] However, the actual stability depends heavily on the storage conditions.

2. What are the optimal storage conditions for a cupric bromide solution?

To maximize the long-term stability of your cupric bromide solution, adhere to the following storage conditions:

Condition	Recommendation	Rationale
Temperature	Store at room temperature (15-25°C) or refrigerated.[2] Avoid extreme temperatures.	High temperatures can accelerate decomposition.[3][4]
Light	Store in a dark place, preferably in an amber glass bottle.	Cupric bromide is light-sensitive, and exposure to light can induce decomposition.[5]
Container	Use a tightly sealed container made of borosilicate glass or other inert material.	Prevents evaporation and contamination. Cupric bromide can be corrosive to some metals.[3]
Atmosphere	For highly sensitive applications, purging the headspace with an inert gas like argon can minimize oxidation.	Oxygen in the air can contribute to the degradation of the solution over time.

3. What are the signs of cupric bromide solution degradation?

Visual indicators of degradation include:

• A color change from the initial blue or blue-green to a paler green, yellow, or brown. This may indicate the reduction of Cu(II) to Cu(I).

• The formation of a precipitate. This could be due to the formation of insoluble copper(I) bromide or other decomposition products.

• A noticeable decrease in the solution's pH.

4. How does pH affect the stability of cupric bromide solutions?

Aqueous solutions of cupric bromide are acidic, with a pH of less than 7.0.[6] The stability of copper complexes can be pH-dependent. While specific data on the optimal pH for long-term storage of a pure cupric bromide solution is limited, maintaining a slightly acidic pH is generally advisable to prevent the precipitation of copper hydroxides.

5. What are the primary decomposition products of cupric bromide in solution?

Upon decomposition, cupric bromide (Cu²⁺) can be reduced to cuprous bromide (Cu⁺), which is less soluble in water. Further decomposition, especially when heated, can yield elemental copper and bromine.[3]

Experimental Protocols

To monitor the stability of your cupric bromide solution, you can perform regular concentration analyses. Below are detailed methodologies for two common analytical techniques.

Protocol 1: Spectrophotometric Determination of Copper(II) Concentration

This method is based on the formation of a colored complex between Cu(II) ions and a chromogenic agent, which can be measured using a UV-Vis spectrophotometer.

Materials:

• UV-Vis Spectrophotometer

• Cuvettes

• Volumetric flasks and pipettes

• Cupric bromide solution (sample)

• Copper standard solution (1000 ppm)

• Chromogenic reagent (e.g., Bathocuproine, Dithizone, or PAN)

• Appropriate buffer solution to control pH

Procedure:

• Preparation of Standard Solutions: Prepare a series of standard solutions of known copper concentrations by diluting the copper standard solution.

• Complex Formation: To a known volume of each standard and the sample solution, add the chromogenic reagent and buffer solution according to the specific reagent's protocol. Allow the color to develop fully.

• Spectrophotometric Measurement: Measure the absorbance of each solution at the wavelength of maximum absorbance (λmax) for the specific copper-reagent complex.

• Calibration Curve: Plot a graph of absorbance versus the concentration of the standard solutions.

• Concentration Determination: Determine the concentration of the cupric bromide solution from the calibration curve.

Protocol 2: Iodometric Titration of Copper(II)

This classic titration method determines the concentration of Cu(II) ions by reacting them with iodide to produce iodine, which is then titrated with a standard sodium thiosulfate (B1220275) solution.

Materials:

• Burette, pipettes, and flasks

• Cupric bromide solution (sample)

• Potassium iodide (KI)

• Standardized sodium thiosulfate (Na₂S₂O₃) solution

• Starch indicator solution

• Acetic acid and ammonia (B1221849) solution

Procedure:

• Sample Preparation: Pipette a precise volume of the cupric bromide solution into a flask.

• pH Adjustment: Add ammonia solution until the solution turns dark blue, then add acetic acid until the blue color disappears and the solution is slightly acidic (pH around 4-5).

• Reaction with Iodide: Add an excess of potassium iodide to the solution. The Cu(II) ions will oxidize the iodide ions to iodine, forming a brownish solution and a precipitate of copper(I) iodide.

  • 2Cu²⁺ + 4I⁻ → 2CuI(s) + I₂

• Titration: Titrate the liberated iodine with the standardized sodium thiosulfate solution until the solution becomes a pale yellow.

• Endpoint Determination: Add a few drops of starch indicator solution. The solution will turn a deep blue/black color. Continue the titration with sodium thiosulfate until the blue color disappears.

• Calculation: Calculate the concentration of Cu(II) in the original solution based on the volume of sodium thiosulfate used.

Visualizations

Caption: Simplified decomposition pathway of cupric bromide in solution.

Caption: Troubleshooting workflow for inconsistent experimental results.

Caption: Key factors influencing cupric bromide solution stability.

References

• 1. benchchem.com [benchchem.com]
• 2. bsj.uobaghdad.edu.iq [bsj.uobaghdad.edu.iq]
• 3. scispace.com [scispace.com]
• 4. bipcic.icpm.tuiasi.ro [bipcic.icpm.tuiasi.ro]
• 5. apolloscientific.co.uk [apolloscientific.co.uk]
• 6. Copper(II) bromide - Wikipedia [en.wikipedia.org]

proper handling and storage of deliquescent cupric bromide

This technical support center provides guidance for researchers, scientists, and drug development professionals on the proper handling and storage of deliquescent cupric bromide.

Troubleshooting Guides and FAQs

This section addresses common issues encountered during experiments involving cupric bromide, focusing on its deliquescent nature.

Frequently Asked Questions (FAQs)

Q1: My cupric bromide has turned from a black/dark gray powder into a greenish, crystalline, or even liquid substance. What happened?

A1: Your cupric bromide has likely absorbed moisture from the atmosphere. Cupric bromide is a deliquescent substance, meaning it has a strong affinity for water and will readily absorb moisture from the air to form a hydrate, which can eventually dissolve in the absorbed water to form a solution.[1][2][3] The anhydrous form is typically a dark gray or black crystalline powder.[1] Upon hydration, it can form a greenish tetrahydrate.[2]

Q2: Can I still use cupric bromide that has absorbed moisture?

A2: For applications requiring anhydrous cupric bromide, using the hydrated form will introduce inaccuracies in stoichiometry and may negatively impact your reaction. For applications where the presence of water is acceptable, it may still be usable, but the concentration of cupric bromide will be lower than in the anhydrous form. It is highly recommended to dry the hydrated cupric bromide before use in most applications.

Q3: What is the recommended humidity level for storing cupric bromide?

Q4: How should I handle a spill of cupric bromide?

A4: In case of a spill, avoid creating dust. You should wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.[1] Small spills can be carefully swept up, potentially after mixing with an absorbent material like vermiculite (B1170534) or sodium carbonate, and placed into a suitable container for disposal.[1] Ensure the area is well-ventilated.

Troubleshooting Guide: Clumped or Liquefied Cupric Bromide

Symptom	Possible Cause	Solution
Cupric bromide powder is clumpy or has formed solid chunks.	Exposure to ambient humidity.	The material has started to absorb moisture. For immediate use in non-critical applications, you may be able to crush the clumps in a dry environment. For sensitive applications, the material should be dried using one of the protocols below.
Cupric bromide has formed a green, crystalline solid.	Significant moisture absorption, forming the tetrahydrate.	The material is hydrated. It must be dried before use in reactions requiring anhydrous conditions.
Cupric bromide has turned into a dark green or blue-green liquid.	Extensive moisture absorption, leading to the formation of a concentrated aqueous solution.	The material is fully deliquesced. The cupric bromide can be recovered and dried, but this will require a more intensive drying procedure.

Experimental Protocols

Protocol 1: Drying Hydrated Cupric Bromide (Simple Method)

This method is suitable for cupric bromide that has absorbed a moderate amount of moisture and formed clumps or the tetrahydrate.

Materials:

• Hydrated cupric bromide

• Shallow, heat-resistant dish (e.g., evaporating dish)

• Oven or heating mantle

• Desiccator with a desiccant (e.g., phosphorus pentoxide, silica (B1680970) gel)

Procedure:

• Spread the hydrated cupric bromide in a thin layer in a shallow, heat-resistant dish.

• Gently heat the dish in an oven or on a heating mantle. Start with a low temperature (around 80-100°C) to avoid spattering.

• Gradually increase the temperature, but do not exceed 150°C. Heating above 18°C will begin to drive off the water of hydration from the tetrahydrate.[2]

• Continue heating until the material returns to its dark, anhydrous appearance.

• Once cooled to room temperature in a desiccator, immediately transfer the dried cupric bromide to a tightly sealed container.

• Store the container in a desiccator.

Protocol 2: Purification and Dehydration of Cupric Bromide by Recrystallization

This method is for purifying and thoroughly drying cupric bromide, especially if it has been significantly exposed to moisture or other contaminants.

Materials:

• Hydrated/impure cupric bromide

• Deionized water

• Beaker

• Filtration apparatus (e.g., Büchner funnel, filter paper)

• Vacuum source

• Phosphorus pentoxide (P₄O₁₀)

• Vacuum desiccator

Procedure:

• Dissolve the cupric bromide in a minimum amount of hot deionized water to form a concentrated solution.

• Filter the hot solution to remove any insoluble impurities.

• Allow the solution to cool slowly to room temperature, then cool further in an ice bath to induce crystallization.

• Collect the cupric bromide crystals by vacuum filtration.

• Wash the crystals with a small amount of ice-cold deionized water.

• To dehydrate the purified crystals, place them in a vacuum desiccator containing a strong desiccant such as phosphorus pentoxide.[2]

• Apply a vacuum to the desiccator and allow the crystals to dry completely. The material should be a free-flowing, dark powder once dry.

• Store the anhydrous cupric bromide in a tightly sealed container inside a desiccator.

Data Presentation

Table 1: Storage and Handling Recommendations for Cupric Bromide

Parameter	Recommendation	Rationale
Storage Container	Tightly sealed, airtight container.	To prevent exposure to atmospheric moisture.
Storage Location	Cool, dry place. A desiccator is highly recommended.	To minimize moisture absorption and maintain stability.
Inert Atmosphere	For long-term storage or high-purity applications, store under an inert gas (e.g., argon, nitrogen).	To provide an additional barrier against moisture and oxygen.
Personal Protective Equipment (PPE)	Safety goggles, chemical-resistant gloves, lab coat.	To protect against skin and eye irritation.[1]
Ventilation	Handle in a well-ventilated area or a fume hood.	To avoid inhalation of dust particles.[1]

Mandatory Visualization

Caption: Workflow for handling deliquescent cupric bromide.

Caption: Decision tree for responding to a cupric bromide spill.

References

• 1. Cupric Bromide: Properties, Composition, Applications, and Storage_Chemicalbook [chemicalbook.com]
• 2. Copper(II) bromide - Wikipedia [en.wikipedia.org]
• 3. Copper bromide (CuBr2) | Br2Cu | CID 24611 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Managing Cupric Bromide in Experimental Settings

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on managing the hygroscopic nature of cupric bromide (CuBr₂) in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is cupric bromide and why is its hygroscopic nature a concern?

Cupric bromide (CuBr₂) is an inorganic compound widely used as a catalyst and reagent in organic synthesis, particularly in bromination reactions.[1] It is highly hygroscopic, meaning it readily absorbs moisture from the atmosphere to form hydrates, most commonly cupric bromide tetrahydrate (CuBr₂·4H₂O).[2] This absorption of water can significantly impact experiments by:

• Altering the stoichiometry of reactions, leading to inaccurate reagent measurements.

• Reducing the catalytic activity of the anhydrous form.

• Introducing an unwanted source of water into moisture-sensitive reactions.

• Causing physical changes to the compound, such as clumping, which makes handling and weighing difficult.[3]

Q2: How can I visually identify if my cupric bromide has absorbed moisture?

Anhydrous cupric bromide is a black or dark grey crystalline powder.[1] Upon absorbing moisture, it typically transforms into a greenish crystalline solid, characteristic of its hydrated form.[1][4]

Q3: What are the best practices for storing anhydrous cupric bromide?

To prevent moisture absorption, anhydrous cupric bromide should be stored in a tightly sealed, airtight container.[5] For long-term storage or for highly sensitive applications, the use of a desiccator containing a suitable drying agent (e.g., silica (B1680970) gel, phosphorus pentoxide) is highly recommended. Storing the container in a dry, inert atmosphere, such as a glove box, provides the best protection against hydration.

Q4: Can I use hydrated cupric bromide in my reaction?

Using hydrated cupric bromide is generally not recommended for reactions that require anhydrous conditions. The water of hydration can interfere with the reaction mechanism and lead to undesired side products or reduced yields. If the reaction is not sensitive to water, the hydrated form may be usable, but the exact water content should be determined to ensure accurate molar calculations.

Q5: How can I determine the water content of my cupric bromide sample?

The most accurate method for determining the water content in cupric bromide is Karl Fischer titration. This technique is highly specific to water and can provide precise quantitative results.

Troubleshooting Guide

This guide addresses common issues encountered when using cupric bromide in experiments, with a focus on problems arising from its hygroscopic nature.

Problem	Potential Cause	Recommended Solution
Low reaction yield or incomplete conversion	Moisture contamination: The presence of water from hydrated cupric bromide may be inhibiting the reaction or deactivating the catalyst.	1. Dry the cupric bromide: Use a vacuum oven to remove water of hydration (see Experimental Protocols section).2. Verify anhydrous conditions: Ensure all solvents and reagents are rigorously dried and the reaction is performed under an inert atmosphere (e.g., nitrogen or argon).
Inconsistent reaction results between batches	Variable water content in cupric bromide: Different batches of the reagent may have absorbed varying amounts of moisture from the atmosphere.	1. Standardize the reagent: Dry a sufficient quantity of cupric bromide for a series of experiments to ensure consistency.2. Quantify water content: Perform Karl Fischer titration on each new bottle of cupric bromide to determine its exact water content before use.
Difficulty in accurately weighing cupric bromide	Clumping due to moisture absorption: The hygroscopic nature of cupric bromide can cause it to form clumps, making it difficult to handle and weigh precisely.[3]	1. Work quickly: Minimize the exposure of the reagent to the atmosphere during weighing.2. Use a glove box: For highly sensitive applications, weigh the cupric bromide inside a glove box with a controlled, low-humidity environment.[6]
Formation of unexpected byproducts	Water-mediated side reactions: The water of hydration can participate in the reaction, leading to the formation of undesired products.	1. Thoroughly dry the cupric bromide: Ensure the complete removal of water before starting the reaction.2. Review the reaction mechanism: Consider if any intermediates or reagents in your reaction are susceptible to hydrolysis.

Data Presentation

The rate of moisture absorption by anhydrous cupric bromide is dependent on the ambient relative humidity (RH). The following table provides illustrative data on the approximate mass gain of an initially anhydrous cupric bromide sample when exposed to different humidity levels over time at room temperature.

Relative Humidity (%)	Approximate Mass Gain after 1 hour (%)	Approximate Mass Gain after 24 hours (%)
20	< 0.1	~ 0.5
50	~ 0.5	~ 2.0
80	~ 2.0	~ 10.0
95	> 5.0	> 20.0

Note: These values are illustrative and can vary based on factors such as particle size, surface area, and airflow.

Experimental Protocols

Detailed Methodology for Drying Hydrated Cupric Bromide

This protocol describes the procedure for dehydrating cupric bromide tetrahydrate (CuBr₂·4H₂O) to its anhydrous form using a vacuum oven.

Materials:

• Hydrated cupric bromide

• Vacuum oven with a temperature controller and vacuum gauge

• Schlenk flask or other suitable oven-safe glassware

• Vacuum pump

• Desiccator

Procedure:

• Sample Preparation: Place the hydrated cupric bromide in a clean, dry Schlenk flask. Do not fill the flask more than halfway to ensure efficient drying.

• Oven Setup: Preheat the vacuum oven to the desired temperature. A temperature range of 100-120 °C is generally effective for removing water without decomposing the cupric bromide.

• Drying Process: a. Place the Schlenk flask containing the cupric bromide into the preheated vacuum oven. b. Close the oven door and slowly apply a vacuum. A pressure of 10-20 mmHg is typically sufficient. c. Heat the sample under vacuum for a minimum of 4-6 hours. For larger quantities or to ensure complete dryness, overnight drying is recommended.

• Cooling and Storage: a. After the drying period, turn off the oven heater and allow the oven to cool to room temperature under vacuum. b. Once cooled, slowly break the vacuum with a dry, inert gas such as nitrogen or argon. c. Immediately transfer the flask containing the anhydrous cupric bromide to a desiccator for storage.

Karl Fischer Titration for Water Content Determination

This protocol provides a general outline for determining the water content of cupric bromide using a Karl Fischer titrator.

Materials:

• Karl Fischer titrator (volumetric or coulometric)

• Appropriate Karl Fischer reagents

• Anhydrous methanol (B129727) or other suitable solvent

• Cupric bromide sample

Procedure:

• Instrument Preparation: Prepare the Karl Fischer titrator according to the manufacturer's instructions. This typically involves adding the appropriate reagents and pre-tittering the solvent to remove any residual moisture.

• Sample Preparation: Accurately weigh a suitable amount of the cupric bromide sample. The sample size will depend on the expected water content and the type of titrator being used.

• Titration: Quickly transfer the weighed sample into the titration vessel. The titrator will then automatically titrate the sample with the Karl Fischer reagent until the endpoint is reached.

• Calculation: The instrument's software will calculate the water content of the sample, usually expressed as a percentage or in parts per million (ppm).

Mandatory Visualization

Experimental Workflow for Handling Hygroscopic Cupric Bromide

Caption: Workflow for handling hygroscopic cupric bromide.

Troubleshooting Logic for a Moisture-Sensitive Reaction

Caption: Troubleshooting flowchart for low yield in moisture-sensitive reactions.

References

• 1. Cupric Bromide: Properties, Composition, Applications, and Storage_Chemicalbook [chemicalbook.com]
• 2. Copper(II) bromide - Wikipedia [en.wikipedia.org]
• 3. Hygroscopic: What it Means, What You Need to Know [corecheminc.com]
• 4. noahchemicals.com [noahchemicals.com]
• 5. ricanoglobal.com [ricanoglobal.com]
• 6. hepatochem.com [hepatochem.com]

Technical Support Center: Purification of Cupric Bromide (CuBr₂)

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in experiments involving cupric bromide (CuBr₂). It specifically addresses the common issue of removing cuprous bromide (CuBr) impurities from CuBr₂ reactions.

Frequently Asked Questions (FAQs)

Q1: What is the most common impurity in cupric bromide (CuBr₂) and why does it form?

A1: The most common impurity in cupric bromide (CuBr₂) is cuprous bromide (CuBr). Cu(II) salts can be reduced to Cu(I) salts under certain reaction conditions. Conversely, Cu(I) salts are susceptible to oxidation to Cu(II) species, especially in the presence of air and moisture.[1][2] The presence of CuBr is often indicated by a greenish tint in the solid CuBr₂.[1]

Q2: What is the underlying principle for separating cuprous bromide (CuBr) from cupric bromide (CuBr₂)?

A2: The separation is primarily based on the significant difference in solubility between the two compounds in water. Cupric bromide (CuBr₂) is soluble in water, while cuprous bromide (CuBr) is insoluble.[3][4][5][6][7][8] This allows for the separation of the insoluble CuBr impurity from a saturated aqueous solution of CuBr₂ by filtration.

Q3: What are the primary methods for removing cuprous bromide (CuBr) impurities from cupric bromide (CuBr₂)?

A3: There are two main methods for this purification:

• Recrystallization from water: This is the most common and straightforward method. It involves dissolving the impure CuBr₂ in hot water, filtering out the insoluble CuBr, and then crystallizing the pure CuBr₂ from the solution.[3]

• Oxidation of Cuprous Bromide: This method involves oxidizing the Cu(I) impurity to the more soluble Cu(II) form. This can be achieved by treating the aqueous solution with an oxidizing agent like bromine water.

Troubleshooting Guide

This guide addresses common issues encountered during the purification of cupric bromide (CuBr₂).

Issue	Possible Cause(s)	Recommended Solution(s)
Solid material remains after dissolving in hot water.	1. The solid is the insoluble cuprous bromide (CuBr) impurity. 2. Other insoluble impurities are present.	1. This is the expected outcome. Proceed with hot gravity filtration to remove the insoluble solid. 2. If the amount of insoluble material is excessive, consider pre-treating the sample or using an alternative purification method.
The filtrate (solution after hot filtration) is pale or colorless instead of the expected green/blue.	The concentration of CuBr₂ in the solution is too low.	Concentrate the solution by carefully evaporating some of the water. Be cautious not to evaporate too much solvent, which could lead to premature crystallization.
No crystals form upon cooling the filtrate.	1. The solution is not sufficiently saturated (too much solvent was used). 2. The cooling process is too rapid, leading to a supersaturated solution without nucleation.	1. Evaporate some of the solvent to increase the concentration and then allow it to cool again. 2. Induce crystallization by scratching the inside of the flask with a glass rod or by adding a seed crystal of pure CuBr₂.[9]
"Oiling out" occurs instead of crystallization.	The solubility of the impurities is high, or the cooling is too fast, causing the solute to separate as a liquid instead of a solid.[9]	Reheat the solution to dissolve the oil. Add a small amount of additional hot solvent and allow the solution to cool more slowly.
Low yield of purified CuBr₂ crystals.	1. Too much solvent was used initially, leaving a significant amount of product in the mother liquor. 2. Premature crystallization during hot filtration. 3. The crystals were washed with a solvent at too high a temperature.	1. Concentrate the mother liquor by evaporation and cool to obtain a second crop of crystals.[9] 2. Ensure the filtration apparatus is pre-heated and the filtration is performed quickly to prevent cooling. 3. Wash the collected crystals with a minimal amount of ice-cold deionized water.
The purified crystals still have a greenish tint.	Incomplete removal of Cu(I) impurities or re-oxidation of the product.	Repeat the recrystallization process. A second recrystallization is often recommended for higher purity.[3] Ensure the purified crystals are dried thoroughly and stored in a desiccator to prevent moisture absorption and potential degradation.

Quantitative Data

Parameter	Value	Reference
Solubility of CuBr₂ in water at 20 °C	55.7 g/100 mL	[3]
Solubility of CuBr₂ in water	Increases with temperature	[5]
Solubility of CuBr in water	Insoluble	[1][4]

Experimental Protocols

Method 1: Purification by Recrystallization from Water

This protocol is based on the principle that CuBr₂ is soluble in water, while CuBr is not.

Materials:

• Impure Cupric Bromide (containing CuBr)

• Deionized water

• Erlenmeyer flasks

• Heating source (e.g., hot plate)

• Gravity filtration setup (funnel, fluted filter paper)

• Suction filtration setup (Büchner funnel, filter flask)

• Ice bath

• Glass stirring rod

• Watch glass

Procedure:

• Dissolution: Place the impure CuBr₂ in an Erlenmeyer flask. For every 10 grams of impure solid, add approximately 15-20 mL of deionized water. Gently heat the mixture to boiling while stirring to dissolve the CuBr₂. The solution should turn a deep green or blue, and the insoluble CuBr will remain as a solid.

• Hot Gravity Filtration: Quickly filter the hot solution through a pre-heated gravity filtration setup with fluted filter paper into a clean Erlenmeyer flask. This step removes the insoluble CuBr and any other solid impurities. It is crucial to keep the solution hot during filtration to prevent premature crystallization of CuBr₂.

• Crystallization: Cover the flask containing the hot filtrate with a watch glass and allow it to cool slowly to room temperature. Once at room temperature, place the flask in an ice bath to maximize crystal formation.

• Crystal Collection: Collect the purified CuBr₂ crystals by suction filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold deionized water to remove any remaining soluble impurities.

• Drying: Dry the purified crystals under vacuum. For anhydrous CuBr₂, further drying over a desiccant such as phosphorus pentoxide is recommended.[3] For higher purity, a second recrystallization can be performed.[3]

Method 2: Purification by Oxidation of Cuprous Bromide

This method converts the insoluble CuBr impurity into the soluble CuBr₂.

Materials:

• Impure Cupric Bromide

• Deionized water

• Bromine water (handle with extreme caution in a fume hood)

• Beaker

• Heating source

Procedure:

• Dissolution: Suspend the impure CuBr₂ in deionized water in a beaker.

• Oxidation: While stirring, carefully add bromine water dropwise to the suspension. The reddish-brown color of the bromine water will disappear as it reacts with the CuBr. Continue adding bromine water until a faint, persistent reddish-brown color remains, indicating that all the CuBr has been oxidized to CuBr₂.

• Heating: Gently heat the solution to drive off any excess bromine.

• Crystallization: Concentrate the solution by heating and then allow it to cool to crystallize the purified CuBr₂.

• Collection and Drying: Collect, wash, and dry the crystals as described in the recrystallization protocol.

Visualizations

References

• 1. ricanoglobal.com [ricanoglobal.com]
• 2. Copper(I) bromide - Simple English Wikipedia, the free encyclopedia [simple.wikipedia.org]
• 3. Copper(II) bromide - Wikipedia [en.wikipedia.org]
• 4. solubilityofthings.com [solubilityofthings.com]
• 5. solubilityofthings.com [solubilityofthings.com]
• 6. echemi.com [echemi.com]
• 7. Cupric Bromide: Properties, Composition, Applications, and Storage_Chemicalbook [chemicalbook.com]
• 8. Cuprous Bromide: Overview, Applications in the Synthesis of Crystal and Synthesis Method_Chemicalbook [chemicalbook.com]
• 9. chem.libretexts.org [chem.libretexts.org]

troubleshooting low reaction yields in cupric bromide synthesis

Technical Support Center: Cupric Bromide (CuBr₂) Synthesis

This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address common challenges encountered during the synthesis of cupric bromide (CuBr₂), with a focus on resolving issues related to low reaction yields.

Frequently Asked Questions (FAQs) & Troubleshooting

Question 1: My final product has a greenish or pale green tint instead of the expected black or grayish-black color. What is the cause?

Answer: A greenish tint often indicates the presence of hydrated cupric bromide (CuBr₂·4H₂O) or impurities. Cupric bromide is deliquescent, meaning it readily absorbs moisture from the air to form hydrates.[1][2]

• Troubleshooting Steps:

  • Ensure Anhydrous Conditions: Dry all glassware thoroughly before use. Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) if possible, especially during the drying and handling of the final product.

  • Proper Drying: After synthesis and initial purification, the product must be completely dehydrated. Using a strong desiccant like phosphorus pentoxide (P₄O₁₀) under vacuum is an effective method for removing water of hydration.[3]

  • Re-purification: If hydration is suspected, recrystallizing the product from water followed by rigorous drying may be necessary.[3]

Question 2: The yield of my cupric bromide synthesis is consistently low. What are the most common causes?

Answer: Low yields can stem from several factors, including incomplete reactions, loss of product during workup, or the formation of side products.

• Troubleshooting Steps:

  • Check Reactant Quality: Ensure the purity of your starting materials (Copper(II) Oxide or Copper(II) Carbonate and Hydrobromic Acid). Old or improperly stored hydrobromic acid can decrease in concentration.

  • Stoichiometry: Verify the molar ratios of your reactants. A slight excess of hydrobromic acid may be required to ensure the complete conversion of the copper source.

  • Reaction Conditions: The reaction of copper(II) oxide with HBr is an acid-base neutralization.[4] Gentle heating can sometimes facilitate the reaction, but excessive heat can lead to decomposition. Monitor the reaction to ensure all the solid starting material has dissolved.

  • Product Loss During Workup: Cupric bromide is highly soluble in water (55.7 g/100 mL at 20 °C) and also soluble in ethanol (B145695) and acetone.[2][5] Avoid excessive washing with these solvents during the isolation phase. If you are crystallizing the product, ensure the solution is sufficiently concentrated and cooled to minimize loss to the mother liquor.

  • Side Reactions: A potential side reaction is the reduction of cupric bromide (Cu²⁺) to cuprous bromide (Cu⁺), especially in the presence of reducing agents. Ensure no unintended reducing agents are present in the reaction mixture.

Question 3: I observe the formation of a white or light-colored precipitate during my reaction or workup. What could this be?

Answer: The formation of a white precipitate could be cuprous bromide (CuBr). Cupric bromide can be reduced to cuprous bromide, which is less soluble in water.

• Troubleshooting Steps:

  • Avoid Reducing Agents: Ensure that no reducing agents are inadvertently introduced into the reaction.

  • Oxidative Workup: If the formation of CuBr is suspected, it can sometimes be converted back to CuBr₂ through oxidation, though this can complicate the purification process. It is generally better to prevent its formation.

  • Purification: Filtration can be used to remove insoluble CuBr before proceeding with the crystallization of the more soluble CuBr₂.[3]

Data Presentation

Table 1: Physical and Chemical Properties of Cupric Bromide (CuBr₂)

Property	Value	Source(s)
Chemical Formula	CuBr₂	[5]
Molar Mass	223.37 g/mol	[3]
Appearance	Grayish-black or black crystalline solid	[3][5]
Melting Point	498 °C (928 °F)	[3][5]
Boiling Point	900 °C (1650 °F)	[3][5]
Solubility in Water	55.7 g/100 mL (at 20 °C)	[3][5]
Other Solubilities	Soluble in alcohol, acetone, and ammonia	[3][5]
Insolubilities	Insoluble in benzene, ether, and sulfuric acid	[3][5]
Key Characteristics	Deliquescent (absorbs moisture from air)	[2]

Table 2: Troubleshooting Summary for Low CuBr₂ Yield

Issue	Potential Cause	Recommended Action
Incomplete Reaction	Insufficient HBr, low reactivity of CuO/CuCO₃	Use a slight excess of HBr; gently warm the mixture; ensure adequate reaction time.
Product Loss	Excessive washing; incomplete crystallization	Minimize washing with solvents in which CuBr₂ is soluble; concentrate the solution before cooling.
Side Product Formation	Reduction of Cu²⁺ to Cu⁺ (forms CuBr)	Avoid contaminants that can act as reducing agents.
Hydrated Product	Exposure to atmospheric moisture	Use dry glassware; handle the final product in a dry environment; dry thoroughly over a strong desiccant.[1][3]

Experimental Protocols

Method 1: Synthesis from Copper(II) Oxide

This method involves the reaction of copper(II) oxide with hydrobromic acid.[3][4][5]

Reaction: CuO + 2HBr → CuBr₂ + H₂O[3][5]

Procedure:

• Preparation: In a fume hood, carefully add a stoichiometric amount of copper(II) oxide (CuO) powder to a flask.

• Reaction: Slowly add a 48% aqueous solution of hydrobromic acid (HBr) to the flask while stirring. A slight excess (approx. 1.1 equivalents) of HBr can be used to ensure complete reaction. The mixture will heat up and the black CuO powder will dissolve to form a dark solution.

• Heating (Optional): If the reaction does not start or is slow, gently warm the mixture to facilitate the dissolution of the CuO.

• Concentration: Once the reaction is complete (all CuO has dissolved), gently heat the solution to evaporate the excess water and concentrate the solution until signs of crystallization appear.

• Crystallization: Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize the crystallization of cupric bromide.

• Isolation: Collect the crystals by vacuum filtration. Wash sparingly with a small amount of ice-cold distilled water or ethanol to remove any residual acid.

• Drying: Dry the collected crystals under vacuum over a strong desiccant such as phosphorus pentoxide (P₄O₁₀) to obtain the anhydrous CuBr₂.

Method 2: Synthesis from Copper(II) Carbonate

This method uses copper(II) carbonate as the starting material.[5][6]

Reaction: CuCO₃ + 2HBr → CuBr₂ + H₂CO₃ (which decomposes to H₂O + CO₂)[6][7]

Procedure:

• Preparation: In a fume hood, place a stoichiometric amount of copper(II) carbonate (CuCO₃) in a large flask (to accommodate foaming).

• Reaction: Very slowly and carefully add a 48% aqueous solution of hydrobromic acid (HBr) to the flask. The reaction will produce carbon dioxide gas, causing effervescence. Add the acid in small portions to control the foaming.

• Completion: Continue adding HBr until all the CuCO₃ has reacted and the effervescence ceases.

• Concentration, Crystallization, Isolation, and Drying: Follow steps 4 through 7 from Method 1 above.

Visualization

Below is a troubleshooting workflow to diagnose and resolve low yields in cupric bromide synthesis.

Caption: Troubleshooting workflow for low CuBr₂ yield.

References

• 1. Cupric Bromide: Properties, Composition, Applications, and Storage_Chemicalbook [chemicalbook.com]
• 2. Copper bromide (CuBr2) | Br2Cu | CID 24611 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Copper(II) bromide - Wikipedia [en.wikipedia.org]
• 4. CuO + 2 HBr → CuBr2 + H2O - Balanced equation | Chemical Equations online! [chemequations.com]
• 5. Client Challenge [copper-chemistry.fandom.com]
• 6. you-iggy.com [you-iggy.com]
• 7. brainly.com [brainly.com]

influence of different solvents on cupric bromide reactivity and selectivity

This technical support center provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions concerning the influence of different solvents on cupric bromide (CuBr₂) reactivity and selectivity.

Frequently Asked Questions (FAQs)

Q1: What is the general solubility of cupric bromide (CuBr₂) in common laboratory solvents?

A1: Cupric bromide is a versatile salt with varied solubility. It is very soluble in water, where it forms a blue solution, and also dissolves in polar organic solvents like ethanol (B145695), acetone, pyridine, and ammonia (B1221849).[1] However, it is insoluble in nonpolar solvents such as benzene (B151609) and ether.[2] Its solubility in water at 20°C is 55.7 g/100 mL.[3] The compound is deliquescent, meaning it can absorb moisture from the air to form a hydrate.[1]

Q2: How does the choice of solvent affect the reactivity of CuBr₂ in a reaction?

A2: The solvent plays a critical role and can significantly alter reaction kinetics and outcomes.[4] Polar solvents can influence the redox properties of the copper catalyst and its structure in solution.[4][5] For instance, in Atom Transfer Radical Polymerization (ATRP), switching from a bulk (no solvent) system to a polar solvent like ethylene (B1197577) carbonate can dramatically increase the reaction rate, potentially by changing the structure of the copper complex in solution.[6] In other reactions, such as the reduction of CuBr₂ by NaBH₄, polar protic solvents like methanol (B129727) and ethanol lead to instantaneous reactions, while polar aprotic solvents like THF and acetonitrile (B52724) result in slower reaction times.[7]

Q3: How does the solvent impact the selectivity of CuBr₂-mediated reactions?

A3: Solvent choice is a key factor in controlling the selectivity of reactions involving CuBr₂. In the bromination of phenols, for example, the ratio of ortho- to para-substituted products can be dependent on the reaction media.[8] Using acetonitrile as a solvent at ambient temperature for the bromination of phenol (B47542) with CuBr₂ can yield 4-bromophenol (B116583) with good selectivity, avoiding the formation of 2-bromophenol (B46759) or polybrominated products.[8] In copper-catalyzed allylic alkylations, ethereal solvents were found to favor the Sₙ2 product, demonstrating that the solvent can be pivotal in directing the regioselectivity of a reaction.[9]

Q4: Can the solvent interfere with the CuBr₂ catalyst?

A4: Yes, particularly coordinating solvents can interact with the copper center. In ATRP, solvents like acetonitrile (MeCN) and dimethyl sulfoxide (B87167) (DMSO) can coordinate to the copper catalyst.[5] While these coordinating solvents typically do not compete effectively against the binding strength of conventional ATRP ligands, this interaction can affect the catalyst's activity and the overall reaction equilibrium.[4][5] The ability of solvent molecules to coordinate can fill vacancies in the coordination sphere of the copper complex, influencing its reactivity.[5]

Troubleshooting Guide

Q5: My CuBr₂-catalyzed reaction is not starting or is extremely slow. What should I check?

A5: Several factors related to the solvent and reagents could be the cause:

• Reagent Purity: Ensure all reagents, especially the starting materials and the CuBr₂ itself, are pure. The purity of the copper complex is crucial for a successful reaction.[10]

• Solvent Purity and Type: Use high-purity, dry solvents. The presence of water can be detrimental in some reactions but beneficial in others. The solvent itself may be inhibiting the reaction; for example, highly coordinating solvents might stabilize the catalyst in an inactive state. The viscosity of the solvent can also play a role; highly viscous solvents can slow down diffusion and reduce collision frequency.[11]

• Catalyst Activity: If using CuBr₂ to generate a Cu(I) species in situ, ensure that the reducing agent (if any) is fresh and active. For ATRP reactions, it is recommended to degas solvents to remove dissolved oxygen, which can oxidize the active Cu(I) catalyst to the inactive Cu(II) state.[12]

• Solubility Issues: Check that your reactants and the CuBr₂ catalyst are sufficiently soluble in the chosen solvent at the reaction temperature. Poor solubility can lead to a heterogeneous mixture and slow reaction rates.

Q6: The yield of my reaction is low. How can the solvent choice be related?

A6: Low yield can often be traced back to solvent effects or workup issues:

• Suboptimal Solvent: The solvent may not be optimal for the specific reaction. For instance, the polarity of the solvent can affect the stability of transition states.[11][13] A reaction may be significantly faster and higher-yielding in one solvent compared to another. It is often beneficial to screen a few different solvents when optimizing a new reaction.[9]

• Chain Transfer to Solvent: In polymerization reactions, the choice of solvent is critical to avoid chain transfer, which can limit the molecular weight and lower the yield of the desired polymer.[6]

• Workup Losses: Your product might have some solubility in the aqueous layer during workup, or it could be volatile and lost during solvent removal.[14] If you are removing the copper catalyst by filtration through a pad of alumina (B75360) or silica (B1680970), your product might be adsorbing to the stationary phase, leading to yield loss.[14][15]

Q7: I am observing a mixture of products and poor selectivity. How can I improve this by changing the solvent?

A7: Selectivity is highly dependent on the reaction environment provided by the solvent.

• Regioselectivity: As seen in brominations and allylic alkylations, the solvent can directly influence which position on a molecule reacts.[8][9] Experimenting with solvents of different polarities (e.g., CH₂Cl₂, THF, MeCN) can help tune the selectivity. For example, bromination of phenol with CuBr₂ in acetonitrile favors the para-product.[8]

• Reaction Pathway: The solvent can stabilize different transition states, leading to different products. A change in solvent might favor an Sₙ2 pathway over an Sₙ2' pathway, for example.[9] Consider less coordinating solvents if you suspect the solvent is interfering with the desired stereochemical or regiochemical outcome.

Q8: I am struggling to remove the copper catalyst from my reaction mixture after completion. What are the best practices?

A8: Removing the copper catalyst can be challenging, especially if it forms a complex with your product.

• Filtration: A common method is to pass the crude reaction mixture through a short plug of neutral or basic alumina or silica gel, which will adsorb the polar copper salts.[15] However, be aware that your product may also stick, leading to yield loss.[15]

• Liquid-Liquid Extraction: An aqueous wash, sometimes with an agent like aqueous ammonia or ammonium (B1175870) chloride, can help extract the copper salts into the aqueous phase. The ammonia forms a soluble, deep-blue copper-ammonia complex.

• Precipitation: If your product is soluble in a nonpolar solvent, you can sometimes precipitate the copper salts by adding your reaction mixture to a solvent in which the copper salts are insoluble.

Quantitative Data Summary

Table 1: Solubility and Physical Properties of Cupric Bromide (CuBr₂)

Property	Value	Source(s)
Chemical Formula	CuBr₂	[1]
Molar Mass	223.37 g/mol	[3]
Appearance	Grayish-black or dark green crystals, deliquescent	[1][3][16]
Melting Point	498 °C (771 K)	[2][3]
Boiling Point	900 °C (1,170 K)	[2][3]
Solubility in Water	55.7 g/100 mL (at 20 °C)	[3][16]
Solubility in Organic Solvents	Soluble in ethanol, acetone, pyridine, ammonia, MeCN, DMSO, DMF.[1][16][17] Limited solubility in other polar organics.[16] Insoluble in benzene, ether.[2][3]	[1][2][3][16][17]

Table 2: General Influence of Solvent Type on CuBr₂ Reactions

Solvent Type	Examples	General Effect on Reactivity & Selectivity	Example Application	Source(s)
Polar Protic	Water, Methanol (MeOH), Ethanol (EtOH)	Can act as ligands. Often lead to fast reactions due to high polarity and ability to solvate ions.[7] May participate in the reaction (e.g., hydrolysis).	Reduction of CuBr₂ to nanoscale copper.[7]	[7]
Polar Aprotic	Acetonitrile (MeCN), DMSO, DMF, Acetone	Strong coordinating solvents can influence catalyst structure and activity.[5] Often used to increase reaction rates and solubilize reactants. Can be tuned for selectivity.[6][8]	Atom Transfer Radical Polymerization (ATRP), selective aromatic bromination.[6][8]	[5][6][8]
Ethereal	Tetrahydrofuran (THF), Diethyl ether (Et₂O)	Moderately polar. Can influence regioselectivity in substitution reactions.[9]	Copper-catalyzed allylic alkylations.[9]	[9]
Halogenated	Dichloromethane (CH₂Cl₂), Chloroform (B151607) (CHCl₃)	Generally less coordinating. Often used as inert solvents for a wide range of organic reactions.	Bromination of ketones.[3]	[3]
Nonpolar	Toluene, Benzene, Hexane	CuBr₂ is often insoluble. Reactions are typically heterogeneous or require specific ligands to solubilize the catalyst.	Used in ATRP with appropriate ligands.[6]	[6]

Key Experimental Protocols

Protocol 1: General Procedure for α-Bromination of a Ketone

This protocol is a general guideline for the selective monobromination of ketones at the alpha position using CuBr₂.

• Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the ketone substrate (1 equivalent) and a suitable solvent. A common solvent choice is a mixture of chloroform and ethyl acetate.[3]

• Reagent Addition: Add cupric bromide (CuBr₂, ~2.2 equivalents) to the solution. The mixture is typically heterogeneous.

• Reaction: Heat the mixture to reflux and stir vigorously. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC). The reaction is often indicated by a color change from the black of the CuBr₂ slurry to the white of the cuprous bromide (CuBr) precipitate.

• Workup: Once the starting material is consumed, cool the reaction mixture to room temperature.

• Filtration: Filter the mixture through a pad of Celite or silica to remove the precipitated cuprous bromide and any unreacted cupric bromide.

• Extraction: Wash the filtrate with water and brine. Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).

• Purification: Filter off the drying agent and concentrate the solvent under reduced pressure. The crude product can then be purified by column chromatography, distillation, or recrystallization.

Protocol 2: General Procedure for a CuBr₂/Ligand-Catalyzed ATRP

This protocol describes a typical setup for Atom Transfer Radical Polymerization (ATRP) using a CuBr₂/Cu(0) or CuBr₂/Reducing Agent system (e.g., SARA ATRP or ARGET ATRP).

• Setup: Flame-dry a Schlenk flask equipped with a magnetic stir bar under vacuum and backfill with an inert gas (e.g., Argon or Nitrogen).

• Reagent Addition: To the flask, add CuBr₂ (catalyst), a suitable ligand (e.g., Me₆TREN, PMDETA, bipyridine) in the appropriate stoichiometric ratio (often 1:1 to the copper), and the monomer.[6]

• Solvent and Initiator: Add the desired degassed solvent (e.g., DMSO, anisole, toluene) via a degassed syringe.[6] Stir the mixture until a homogeneous solution of the catalyst complex forms. Then, add the alkyl halide initiator via syringe.

• Reducing Agent (if applicable): If running ARGET or SARA ATRP, add the reducing agent (e.g., ascorbic acid, Na₂S₂O₄, or Cu(0) wire) to the mixture to generate the active Cu(I) species.

• Polymerization: Immerse the flask in a preheated oil bath at the desired reaction temperature. Take samples periodically via a degassed syringe to monitor monomer conversion (by ¹H NMR or GC) and polymer molecular weight (by GPC/SEC).

• Termination and Workup: Once the desired conversion is reached, cool the reaction, open the flask to air (to oxidize the catalyst and stop the polymerization), and dilute with a suitable solvent (e.g., THF).

• Purification: To remove the copper catalyst, pass the polymer solution through a column of neutral alumina. Precipitate the polymer by adding the solution dropwise into a non-solvent (e.g., cold methanol or hexane). Filter and dry the purified polymer under vacuum.[15]

Visual Guides

Caption: A troubleshooting workflow for diagnosing issues in CuBr₂-catalyzed reactions.

Caption: A decision guide for selecting a solvent for common CuBr₂ reactions.

Caption: Solvent (S) coordination affects the ATRP equilibrium and catalyst activity.

References

• 1. Cupric Bromide: Properties, Composition, Applications, and Storage_Chemicalbook [chemicalbook.com]
• 2. thieme-connect.com [thieme-connect.com]
• 3. Copper(II) bromide - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. Copper-Catalyzed Regiodivergent Internal Allylic Alkylations - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Organic Syntheses Procedure [orgsyn.org]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. benchchem.com [benchchem.com]
• 13. researchgate.net [researchgate.net]
• 14. How To [chem.rochester.edu]
• 15. Reddit - The heart of the internet [reddit.com]
• 16. solubilityofthings.com [solubilityofthings.com]
• 17. pubs.acs.org [pubs.acs.org]

Technical Support Center: Reactions Involving Cupric Bromide

Welcome to the technical support center for scaling up chemical reactions involving cupric bromide (CuBr₂). This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of transitioning from laboratory-scale experiments to larger-scale production.

Frequently Asked Questions (FAQs)

Q1: What are the primary safety concerns when handling large quantities of cupric bromide?

A1: Cupric bromide is classified as hazardous. Key safety concerns include:

• Toxicity: It is harmful if swallowed and can cause irritation to the skin, eyes, and respiratory system.[1][2] Ingestion of large amounts can lead to severe symptoms, including vomiting, collapse, and paralysis.[1]

• Corrosivity: It can have a corrosive effect on metals.[2]

• Handling: Dust generation should be minimized during handling.[3] Use personal protective equipment (PPE) such as dust masks, goggles, and protective gloves.[1]

• Environmental Hazard: Cupric bromide is very toxic to aquatic life with long-lasting effects, so release into the environment must be avoided.[4]

• Waste Disposal: This material and its container must be disposed of as hazardous waste according to local, regional, and national regulations.[4]

Q2: How does the solubility of cupric bromide affect scale-up?

A2: Cupric bromide's solubility profile is a critical factor during scale-up. It is highly soluble in water, forming a greenish-blue solution, and also soluble in organic solvents like ethanol, acetone, and pyridine.[2][5] However, issues can arise from:

• Limited Solubility in Some Solvents: In certain organic solvents, its solubility may be limited, which can become a significant issue when dealing with large volumes, potentially leading to heterogeneous mixtures that are difficult to stir and control.[6]

• Precipitation: Changes in temperature or solvent composition during the reaction can cause the reagent to precipitate, affecting reaction kinetics and creating mixing problems.[7]

• Viscosity: High concentrations in some solvents can lead to viscous solutions that are challenging to handle and transfer in a large-scale setting.

Q3: What reactor materials are compatible with cupric bromide reactions?

A3: Given its corrosive nature, selecting the right material of construction is vital.[2]

• Recommended Materials: Glass-lined reactors are often suitable for their chemical resistance.[8] For metal reactors, high-nickel alloys like Alloy C-276 are recommended due to their excellent resistance to strong oxidizers such as cupric chlorides.[9]

• Materials to Avoid: Standard stainless steel may not be sufficient, especially under acidic conditions or at elevated temperatures. Copper piping should be avoided as copper can catalyze the decomposition of certain reagents, like acetylene.[10] Oxidizing ions like cupric ions can also be problematic for materials like Zirconium.[9]

Troubleshooting Guide

Problem 1: My reaction yield dropped significantly after scaling up.

This is a common issue when moving from bench to pilot scale. A yield decrease from 65% on a 2 mmol scale to 53% on a 15-25 mmol scale has been reported in copper-mediated coupling reactions.[11] The cause often lies in one of the following areas:

Potential Cause	Troubleshooting Steps
Inefficient Heat Transfer	Exothermic reactions can create localized "hotspots" in large reactors, leading to byproduct formation.[8][12] Solution: Improve agitation, use a reactor with a better surface-area-to-volume ratio, or consider a semi-batch process where reagents are added slowly to control the exotherm.
Poor Mixing/Mass Transfer	What works with a small magnetic stir bar may not be effective in a large vessel, leading to concentration gradients and incomplete reactions.[8][13] Solution: Re-evaluate the stirrer design (e.g., anchor, turbine), optimize the stirring speed, and ensure no "dead zones" exist in the reactor.[8]
Impurity Amplification	Minor side reactions at a small scale can become major pathways for impurity generation at a larger scale, consuming starting material and reducing yield.[8][12] Solution: Re-optimize reaction temperature and concentration. Analyze crude reaction mixtures to identify and quantify major byproducts.
Reagent Stoichiometry	Inaccurate charging of reagents on a large scale can significantly impact the reaction outcome. Solution: Verify the accuracy of scales and flowmeters. If using a solid, ensure it is fully dissolved or suspended before considering the addition complete.

Problem 2: The reaction is slow or stalls completely at a larger scale.

Potential Cause	Troubleshooting Steps
Lower Effective Temperature	The bulk of the reaction mixture may not be reaching the target temperature due to inefficient heating in a large vessel.[8] Solution: Monitor the internal reaction temperature, not just the jacket temperature. Improve mixing to ensure uniform heat distribution.
Precipitation of Catalyst/Reagent	Cupric bromide or the active catalytic species may be precipitating out of the solution due to solubility issues at scale. Solution: Check for solid material in the reactor. Consider a different solvent system with better solubility for all components at the desired reaction temperature.[6]
Deactivation of Catalyst	Impurities from starting materials, solvents, or leaching from the reactor itself can poison the copper catalyst. Solution: Ensure high-purity, dry reagents and solvents are used. Pre-treat the reactor if necessary.

Problem 3: I am struggling with the work-up and product isolation.

Potential Cause	Troubleshooting Steps
Difficulty Removing Copper	Residual copper salts can complicate purification and contaminate the final product. Solution: Employ aqueous washes with chelating agents like ammonia (B1221849) or ammonium (B1175870) chloride. Specialized silica (B1680970) gels, such as mercaptopropyl-functionalized silica, can be effective for scavenging copper.[14]
Emulsion Formation	Vigorous mixing during aqueous work-up of large batches can lead to stable emulsions that are difficult to separate. Solution: Reduce agitation speed during extraction. Add brine to help break the emulsion. Consider using a different solvent system for extraction.
Product Precipitation/Loss	The product may be partially soluble in the aqueous layer or may precipitate during work-up.[15] Solution: Check the aqueous layer for your product via TLC or LCMS.[15] Adjust the pH of the aqueous phase to suppress the solubility of your product.

Experimental Protocols & Data

Representative Protocol: α-Bromination of a Ketone

This protocol describes the selective α-bromination of a ketone using cupric bromide, a common transformation.

Reaction: 2-Butanone + 2 CuBr₂ → 3-Bromo-2-butanone + 2 CuBr + 2 HBr

Methodology:

• Reagent Charging (Scale-Up Consideration): In a suitably sized reactor equipped with a mechanical stirrer, thermometer, and reflux condenser, charge a solution of the ketone in a solvent like chloroform-ethyl acetate.[16] On a large scale, ensure the solvent is dry and the reactor is inerted if the substrate is sensitive.

• Addition of CuBr₂: Add solid cupric bromide to the solution. Note that CuBr₂ is deliquescent and can absorb moisture from the air.[2] For large quantities, this should be done in portions to control any initial exotherm and prevent clumping.

• Reaction: Heat the mixture to reflux and monitor the reaction progress by TLC or GC/LCMS. The reaction mixture will typically see the black CuBr₂ solid be replaced by the white solid of cuprous bromide (CuBr).[17] At scale, maintaining a consistent reflux rate and internal temperature is crucial for reproducibility.

• Work-up: After completion, cool the reaction mixture. Filter the solid cuprous bromide and wash it with fresh solvent. Large-scale filtration can be slow; ensure appropriate filtration equipment (e.g., Nutsche filter) is available.

• Purification: Combine the filtrate and washes. Wash with water and brine to remove any remaining copper salts and HBr. Dry the organic layer over sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be further purified by distillation or chromatography. At scale, aqueous washes can lead to emulsions, and large-volume distillations require specialized equipment.

Scale-Up Data Comparison

The following table illustrates a common challenge where yield decreases as the reaction scale increases, as seen in copper-mediated coupling reactions.[11]

Parameter	Laboratory Scale	Pilot Scale
Scale	2.0 mmol	20.0 mmol
Cupric Bromide	1.5 equiv	1.5 equiv
Ligand	2.0 equiv	2.0 equiv
Temperature	110 °C	110 °C
Reaction Time	12 hours	18 hours
Reported Yield	65%	53%

Data adapted from literature examples of copper-mediated reactions, illustrating a typical trend.[11]

Visualizations

Experimental Workflow for Scale-Up

References

• 1. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 2. Cupric Bromide: Properties, Composition, Applications, and Storage_Chemicalbook [chemicalbook.com]
• 3. Cuprous Bromide or Copper (I) Bromide Manufacturers, SDS [mubychem.com]
• 4. carlroth.com [carlroth.com]
• 5. noahchemicals.com [noahchemicals.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. solubilityofthings.com [solubilityofthings.com]
• 8. From Flask to Floor: Overcoming Scale-Up Challenges in Pharmaceutical Synthesis - HWS Labortechnik MainzHWS Labortechnik Mainz [hws-mainz.de]
• 9. Materials of Construction - Parr Instrument Company [parrinst.com]
• 10. Acetylene - Wikipedia [en.wikipedia.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Scaling API Synthesis: The Crucial Bridge Between Discovery and Delivery - PharmaFeatures [pharmafeatures.com]
• 13. reddit.com [reddit.com]
• 14. Reddit - The heart of the internet [reddit.com]
• 15. How To [chem.rochester.edu]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Analysis of Cupric Bromide and N-Bromosuccinimide as Brominating Agents in Organic Synthesis

For researchers, scientists, and drug development professionals, the selection of an appropriate brominating agent is a critical decision that dictates the efficiency, selectivity, and overall success of a synthetic strategy. This guide provides an in-depth, objective comparison of two commonly employed brominating agents: cupric bromide (CuBr₂) and N-bromosuccinimide (NBS). By examining their performance through experimental data, this document aims to equip researchers with the necessary information to make informed decisions for their specific synthetic challenges.

At a Glance: Key Properties and Applications

Cupric bromide and N-bromosuccinimide, while both sources of bromine, exhibit distinct reactivity profiles, making them suitable for different synthetic transformations.

Property	Cupric Bromide (CuBr₂)	N-Bromosuccinimide (NBS)
Appearance	Black to dark green crystalline solid[1]	White crystalline solid[2]
Molecular Formula	CuBr₂	C₄H₄BrNO₂
Molecular Weight	223.37 g/mol	177.98 g/mol [2]
Primary Use	α-bromination of ketones, bromination of aromatic compounds.[1][3]	Allylic and benzylic bromination, electrophilic addition to alkenes, and electrophilic substitution of aromatic compounds.[2][4]
Solubility	Soluble in water, alcohol, and acetone.[5]	Soluble in acetone, THF, DMF, acetonitrile (B52724); sparingly soluble in water and carbon tetrachloride.[2]
Safety	Toxic and corrosive.[6][7]	Irritant; can decompose, which is accelerated by light and heat.[2][8]

Performance in Key Bromination Reactions: A Data-Driven Comparison

The choice between CuBr₂ and NBS is most critically evaluated by their performance in specific bromination reactions. This section presents a comparative analysis based on experimental data for the α-bromination of ketones, allylic/benzylic bromination, and the bromination of aromatic compounds.

α-Bromination of Ketones

Both CuBr₂ and NBS are effective for the α-bromination of ketones, a crucial transformation in the synthesis of many pharmaceutical intermediates. However, their efficiency and selectivity can vary depending on the substrate and reaction conditions.

A direct comparative study on the α-bromination of various acetophenone (B1666503) derivatives revealed that pyridine (B92270) hydrobromide perbromide generally gave the highest yields. In a comparison between CuBr₂ and NBS under the same conditions (90 °C, 3 hours, 1.1 equivalents of brominating agent), CuBr₂ provided a moderate yield of approximately 60%, while NBS showed poor performance with only a small amount of product generated.[9]

Table 1: Comparison of CuBr₂ and NBS for the α-Bromination of 4-Chloroacetophenone [9]

Brominating Agent	Reaction Time (h)	Temperature (°C)	Yield (%)
Cupric Bromide	3	90	~60
N-Bromosuccinimide	3	90	Low (mostly unreacted starting material)

It is important to note that the reactivity of NBS in α-bromination can be significantly improved under different conditions, such as with the use of a catalyst or under microwave irradiation. For instance, the α-bromination of aralkyl ketones with NBS under solvent-free microwave conditions has been reported to give excellent yields in very short reaction times.[10]

Allylic and Benzylic Bromination

For the bromination of allylic and benzylic positions, N-bromosuccinimide is the reagent of choice.[6][11] This selectivity is attributed to its ability to provide a low, steady concentration of bromine radicals, which favors substitution at the allylic or benzylic position over addition to a double bond.[11][12] This reaction is famously known as the Wohl-Ziegler reaction.

Cupric bromide is generally not used for allylic or benzylic bromination.

Table 2: Typical Performance of NBS in Allylic Bromination

Substrate	Product	Yield (%)	Reference
Cyclohexene	3-Bromocyclohexene	82-87	Organic Syntheses, Coll. Vol. 4, p.108 (1963)
trans-2-Hexene (B1208433)	4-Bromo-2-hexene and 2-Bromo-3-hexene	50 and 32 respectively	Harris, D., et al. (2018)

The formation of multiple products from trans-2-hexene highlights the potential for allylic rearrangement due to the resonance-stabilized radical intermediate.[13]

Bromination of Aromatic Compounds

Both CuBr₂ and NBS can be used for the electrophilic bromination of aromatic compounds, particularly those with electron-rich rings. The regioselectivity of these reactions is a key consideration.

NBS is known to be a highly regioselective brominating agent for activated aromatic compounds, often favoring para-substitution.[10][14][15] The selectivity can be influenced by the solvent.[16] For example, the bromination of anisole (B1667542) with NBS in acetonitrile yields almost exclusively the p-bromoanisole.[14]

Cupric bromide has also been shown to be an effective reagent for the monobromination of electron-rich aromatic compounds, such as phenols, anilines, and aryl ethers, with good yields and selectivity.[17] A CuBr₂/Oxone system has been reported for the highly regioselective bromination of aromatic amines.[18]

A significant difference in regioselectivity was observed in the bromination of 1-(1-methyl-1H-pyrrol-2-yl)-2-phenylethanone. Reaction with one mole of CuBr₂ resulted in the specific bromination of the methylene (B1212753) group (α-to the carbonyl), whereas reaction with one mole of NBS led to monobromination on the pyrrole (B145914) ring.[15]

Table 3: Regioselectivity in the Bromination of 1-(1-methyl-1H-pyrrol-2-yl)-2-phenylethanone [15]

Reagent	Position of Bromination
Cupric Bromide	Methylene group (α to carbonyl)
N-Bromosuccinimide	Pyrrole ring (α and β positions)

Reaction Mechanisms

The divergent reactivity of CuBr₂ and NBS stems from their distinct mechanisms of action.

N-Bromosuccinimide: Radical vs. Electrophilic Pathways

NBS can react through two primary pathways: a free radical mechanism and an electrophilic mechanism.

• Radical Bromination (Wohl-Ziegler Reaction): In the presence of a radical initiator (e.g., AIBN, benzoyl peroxide) or UV light, NBS undergoes homolytic cleavage of the N-Br bond to generate a bromine radical. This is the operative mechanism in allylic and benzylic bromination.[6][11][19]

Radical mechanism of allylic bromination with NBS.

• Electrophilic Bromination: In polar solvents, the N-Br bond of NBS can be polarized, allowing it to act as a source of an electrophilic bromine species (Br⁺). This is the mechanism for the bromination of electron-rich aromatic rings and the formation of bromohydrins from alkenes.[2][12]

Electrophilic aromatic bromination with NBS.

Cupric Bromide: Enol/Enolate Bromination

The α-bromination of ketones with CuBr₂ is believed to proceed through the formation of an enol or enolate intermediate. The Cu(II) center can act as a Lewis acid to promote enolization. The enol then attacks a bromine atom from another molecule of CuBr₂.[20]

Mechanism of α-bromination of ketones with CuBr₂.

Experimental Protocols

Protocol 1: α-Bromination of a Ketone using Cupric Bromide

This protocol is adapted from a general procedure for the α-bromination of ketones.

Materials:

• Ketone (1.0 mmol)

• Cupric Bromide (2.2 mmol)

• Chloroform-Ethyl Acetate (B1210297) (1:1, 20 mL)

Procedure:

• A mixture of the ketone and cupric bromide in the chloroform-ethyl acetate solvent is refluxed.

• The reaction progress is monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction mixture is cooled to room temperature.

• The precipitated copper(I) bromide is removed by filtration.

• The filtrate is concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica (B1680970) gel.

Protocol 2: Allylic Bromination using N-Bromosuccinimide

This protocol is a general procedure for the Wohl-Ziegler reaction.

Materials:

• Alkene (1.0 mmol)

• N-Bromosuccinimide (1.1 mmol)

• Radical initiator (e.g., AIBN or benzoyl peroxide, 0.1 mmol)

• Carbon tetrachloride (anhydrous, 20 mL)

Procedure:

• A mixture of the alkene, NBS, and the radical initiator in carbon tetrachloride is refluxed. Alternatively, the reaction can be initiated by irradiation with a UV lamp.

• The reaction progress can be monitored by observing the consumption of the denser NBS and the appearance of the less dense succinimide (B58015) byproduct, which floats on top of the solvent.

• After the reaction is complete, the mixture is cooled to room temperature.

• The succinimide is removed by filtration.

• The solvent is removed from the filtrate under reduced pressure.

• The crude product is purified by distillation or column chromatography.

Safety, Handling, and Cost-Effectiveness

Cupric Bromide:

• Safety: Cupric bromide is toxic if swallowed and causes skin and eye irritation.[7] It is a heavy metal salt and requires careful handling and disposal.[5]

• Handling: It is a stable solid but is hygroscopic and should be stored in a dry environment.[3]

• Cost-Effectiveness: Cupric bromide is a relatively inexpensive and readily available reagent.[21]

N-Bromosuccinimide:

• Safety: NBS is an irritant and can cause severe skin burns and eye damage.[8] It is also an oxidizer and may intensify fire.[9] Some reactions involving NBS can be exothermic.[2]

• Handling: NBS is a solid that is easier to handle than liquid bromine.[12] It should be stored in a refrigerator and protected from light and moisture to prevent decomposition.[2][8]

• Cost-Effectiveness: NBS is a commercially available and cost-effective reagent for many applications.

Conclusion and Recommendations

Both cupric bromide and N-bromosuccinimide are valuable reagents in the synthetic chemist's toolkit, each with its own distinct advantages and applications.

• N-Bromosuccinimide is the undisputed reagent of choice for allylic and benzylic bromination due to its high selectivity, which is achieved through a radical chain mechanism. It is also a versatile reagent for the electrophilic bromination of activated aromatic compounds , often with high para-selectivity, and for the formation of bromohydrins.

• Cupric Bromide is a reliable and cost-effective reagent for the α-bromination of ketones . It can also be employed for the bromination of electron-rich aromatic systems . Its different regioselectivity compared to NBS in certain substrates, as demonstrated with 1-(1-methyl-1H-pyrrol-2-yl)-2-phenylethanone, offers a complementary synthetic strategy.

The selection between CuBr₂ and NBS should be based on the specific transformation required, with careful consideration of the substrate, desired regioselectivity, and reaction mechanism. For selective C-H bromination adjacent to a double bond or aromatic ring, NBS is superior. For the α-bromination of ketones, both reagents are viable, and the choice may depend on the specific substrate and desired reaction conditions, with CuBr₂ sometimes offering a milder alternative to other brominating agents. As with any chemical reaction, optimization of the reaction conditions is crucial to achieving the desired outcome with high yield and selectivity.

References

• 1. baxendalegroup.awh.durham.ac.uk [baxendalegroup.awh.durham.ac.uk]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Regioselective bromination of pyrrolo[1,2-a]quinoxalines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. Selective Bromination with Copper(II) Bromide1 | Semantic Scholar [semanticscholar.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Mild Regioselective Monobromination of Activated Aromatics and Hetero­aromatics with N-Bromosuccinimide in Tetrabutylammonium Bromide [organic-chemistry.org]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. masterorganicchemistry.com [masterorganicchemistry.com]
• 13. researchgate.net [researchgate.net]
• 14. Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental Verification - PMC [pmc.ncbi.nlm.nih.gov]
• 15. 2024.sci-hub.ru [2024.sci-hub.ru]
• 16. researchgate.net [researchgate.net]
• 17. chadsprep.com [chadsprep.com]
• 18. researchgate.net [researchgate.net]
• 19. benchchem.com [benchchem.com]
• 20. A Simple Catalytic Mechanism for the Direct Coupling of α-Carbonyls with Functionalized Amines: A One-Step Synthesis of Plavix - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]

spectroscopic characterization of copper (II) bromide complexes

A Comparative Guide to the Spectroscopic Characterization of Copper(II) Bromide Complexes

This guide provides a comparative overview of key spectroscopic techniques used to characterize copper(II) bromide complexes. It is intended for researchers, scientists, and professionals in drug development who are engaged in the synthesis and analysis of metallodrugs and related coordination compounds. The following sections detail the experimental protocols for Ultraviolet-Visible (UV-Vis), Electron Paramagnetic Resonance (EPR), and Raman Spectroscopy, and present comparative data for representative Cu(II) bromide complexes.

Experimental Protocols

Detailed methodologies for the primary spectroscopic techniques are outlined below. These protocols are generalized and may require optimization based on the specific complex and instrumentation.

UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy is used to probe electronic transitions within the complex, primarily the d-d transitions of the copper ion and ligand-to-metal charge transfer (LMCT) bands.

Protocol:

• Sample Preparation: Prepare a stock solution of the copper(II) bromide complex in a suitable solvent (e.g., Methanol, Acetonitrile, DMSO) at a concentration of approximately 1.0 x 10⁻³ M. Perform serial dilutions to obtain a concentration series (e.g., 1.0 x 10⁻⁴ M, 5.0 x 10⁻⁵ M) to verify adherence to the Beer-Lambert law.

• Instrumentation: Use a dual-beam UV-Vis spectrophotometer.

• Blanking: Fill a 1.0 cm path length quartz cuvette with the pure solvent to be used as a reference (blank).

• Measurement: Record the absorption spectrum of each sample solution over a wavelength range of 200–900 nm. The d-d transitions for Cu(II) complexes are typically broad and weak, appearing in the 500-800 nm region, while more intense charge transfer bands appear at lower wavelengths (<450 nm).[1]

• Data Analysis: Identify the wavelength of maximum absorbance (λmax) for each band and calculate the molar extinction coefficient (ε) using the Beer-Lambert law, A = εcl, where A is absorbance, c is concentration (mol/L), and l is the path length (cm).

Electron Paramagnetic Resonance (EPR) Spectroscopy

EPR spectroscopy is a highly sensitive technique for studying paramagnetic species like Cu(II) (d⁹ configuration). It provides detailed information about the electronic structure and the coordination environment of the metal center.

Protocol:

• Sample Preparation: For solution-state analysis, prepare a frozen solution of the complex (~1 mM) in a suitable glass-forming solvent or solvent mixture (e.g., Toluene, DMF/Methanol) to ensure random orientation of molecules. For solid-state analysis, use a finely ground polycrystalline powder.

• Instrumentation: Utilize an X-band (~9.5 GHz) EPR spectrometer equipped with a liquid nitrogen or liquid helium cryostat for low-temperature measurements (typically 77 K).

• Data Acquisition: Place the sample in a quartz EPR tube and insert it into the spectrometer's resonant cavity. Record the first-derivative EPR spectrum. Typical instrument settings include a microwave frequency of ~9.5 GHz, a microwave power of ~1-10 mW (non-saturating conditions), a modulation frequency of 100 kHz, and a magnetic field sweep range appropriate for Cu(II) (e.g., 2000-4000 Gauss).[2]

• Data Analysis: Determine the principal components of the g-tensor (gx, gy, gz or g||, g⊥ for axial symmetry) and the copper hyperfine coupling constants (Ax, Ay, Az or A||, A⊥). The relationship between g-values (e.g., g|| > g⊥ > 2.0023) can elucidate the ground electronic state and geometry of the complex.[3][4]

Raman Spectroscopy

Raman spectroscopy probes vibrational modes of the complex, providing insight into the metal-ligand bonds. It is particularly useful for observing low-frequency metal-halide stretching vibrations.

Protocol:

• Sample Preparation: Samples are typically analyzed as crystalline or polycrystalline solids. A small amount of the solid sample is placed on a microscope slide or in a capillary tube.

• Instrumentation: Use a Raman spectrometer equipped with a laser excitation source (e.g., 532 nm, 633 nm, or 785 nm). The choice of laser wavelength may be critical to avoid fluorescence from the sample.

• Data Acquisition: Focus the laser onto the sample and collect the scattered light. Acquire spectra over a range that includes the low-frequency region (e.g., 100-500 cm⁻¹) to observe the Cu-Br stretching modes.

• Data Analysis: Identify the vibrational frequencies corresponding to the metal-ligand bonds. The Cu-Br stretching vibrations are typically observed in the 170-200 cm⁻¹ range.[5] Other bands corresponding to Cu-N or Cu-O stretches from other ligands will appear at higher frequencies.[6]

Data Presentation: A Comparative Analysis

The following tables summarize spectroscopic data for several representative copper(II) bromide complexes, allowing for objective comparison. For context, data for analogous copper(II) chloride complexes are also included where available.

Table 1: UV-Visible Spectroscopic Data for Cu(II) Halide Complexes

Complex	Solvent	λmax (d-d transition) [nm]	λmax (Charge Transfer) [nm]	Reference
[CuBr₂(3,5-Me₂py)₂]n¹	DMSO	~720 (broad)	< 400	[5]
[CuCl₂(2-ethylpyridine)₂]	DMSO	741	373, 265	[7]
[Cu(L¹)Br]²	EtOH	Not specified	~330, 470	[8]
[Cu(L²)Br₂]³	CH₃CN	~600-800 (broad)	445	[9]
[Cu(dopasemiquinone)₃]⁻	H₂O	595	-	[6]

¹ 3,5-Me₂py = 3,5-dimethylpyridine (B147111) ² L¹ = N-[4-({2-[1-(pyridin-2-yl)ethylidene]hydrazinecarbothioyl}amino)phenyl]acetamide ³ L² = 1,2-bis[(2-methylphenyl)imino]acenaphthene

Table 2: EPR Spectroscopic Parameters for Cu(II) Halide Complexes (77 K)

| Complex | Matrix/State | g|| (gz) | g⊥ (gx, gy) | A|| (Az) [x 10⁻⁴ cm⁻¹] | Reference | | ------------------------------------------- | ----------------- | ---------------------------- | ---------------------------------------- | ------------------------------------------ | --------- | | [Cu(2-ethylpyridine)₂Cl₂] | Powder | 2.224 | 2.046 | 177 |[7] | | [Cu₂(μ-Cl)₂(μ-hep)₂]n⁴ | Powder | 2.300 | 2.062 | 145 | | | [Cu(phen)₂Br]ClO₄ | Solid | 2.03 | 2.18 | Not specified | | | [Cu(bpy)₂Br]ClO₄ | Solid | 2.03 | 2.18 | Not specified | | | [Cu(L¹)Br]² | DMF glass | 2.21 | 2.04 | 180 |[8] |

⁴ hep = deprotonated 2-(hydroxyethyl)pyridine

Table 3: Vibrational Spectroscopy Data (Raman/Far-IR) for Cu(II) Halide Complexes

Complex	ν(Cu-Br) [cm⁻¹]	ν(Cu-Cl) [cm⁻¹]	ν(Cu-N/O) [cm⁻¹]	Reference
[Cu(py)₂Br₂]	196, 179	-	268	[2]
[Cu(py)₂Cl₂]	-	298, 241	268	[2]
[Cu₂(μ-Cl)₂(μ-hep)₂]n⁴	-	354, 265	245 (Cu-N), 323 (Cu-O)
Cs₂CuBr₄	173	-	-	[5]

Visualization of Workflows and Relationships

Graphviz diagrams are provided to illustrate the experimental workflow and the relationship between spectroscopic data and the inferred properties of the copper(II) bromide complexes.

Caption: General experimental workflow for the spectroscopic characterization of Cu(II) complexes.

Caption: Relationship between spectroscopic data and the inferred properties of Cu(II) complexes.

References

• 1. Mechanochemical synthesis in copper(II) halide/pyridine systems: single crystal X-ray diffraction and IR spectroscopic studies. | Semantic Scholar [semanticscholar.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. CuBr2 complexes with 3,5-disubstituted pyridine ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Raman, IR, UV-vis and EPR characterization of two copper dioxolene complexes derived from L-dopa and dopamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. Copper(ii) complexes with 2-ethylpyridine and related hydroxyl pyridine derivatives: structural, spectroscopic, magnetic and anticancer in vitro studies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

A Researcher's Guide to Analytical Methods for Characterizing Cupric Bromide Reaction Products

For researchers, scientists, and professionals in drug development, the precise characterization of reaction products is paramount. When cupric bromide (CuBr₂) is used as a reagent, particularly in bromination and coordination chemistry, a multi-faceted analytical approach is necessary to elucidate the structure, purity, and properties of the resulting compounds. This guide provides a comparative overview of key analytical techniques, complete with experimental data and detailed protocols, to aid in the characterization of cupric bromide reaction products.

Comparison of Key Analytical Methods

The selection of an appropriate analytical method is contingent on the nature of the reaction product and the information sought. The following tables summarize the primary analytical techniques used for characterizing both the organic and inorganic products of reactions involving cupric bromide.

Table 1: Spectroscopic Methods for Structural Elucidation

Technique	Principle	Typical Application for CuBr₂ Reaction Products	Key Quantitative Data & Observations
UV-Visible (UV-Vis) Spectroscopy	Measures the absorption of ultraviolet or visible light by a molecule, providing information about electronic transitions.	Characterization of copper(II) complexes, monitoring reaction kinetics.	λmax (wavelength of maximum absorbance) for d-d transitions in Cu(II) complexes (typically in the range of 550-800 nm) and ligand-to-metal charge transfer (LMCT) bands (340-450 nm).[1][2]
Fourier-Transform Infrared (FTIR) Spectroscopy	Measures the absorption of infrared radiation by a molecule, causing vibrations of chemical bonds. Provides a "fingerprint" of the functional groups present.	Identification of functional groups in organic products (e.g., C-Br, C=O, N-H) and characterization of ligands in copper complexes.	Characteristic stretching frequencies: C-Br stretch (690-515 cm⁻¹), C=O stretch (around 1700 cm⁻¹), N-H stretch (3500-3200 cm⁻¹).[3][4]
Nuclear Magnetic Resonance (NMR) Spectroscopy	Exploits the magnetic properties of atomic nuclei to provide detailed information about the structure and chemical environment of atoms in a molecule.	Structural determination of organic bromination products and characterization of diamagnetic copper(I) complexes.	Chemical shifts (δ) in ppm for ¹H and ¹³C nuclei adjacent to bromine or in ligands coordinated to copper. Coupling constants (J) provide information on connectivity.

Table 2: Chromatographic Methods for Separation and Identification

Technique	Principle	Typical Application for CuBr₂ Reaction Products	Key Quantitative Data & Observations
High-Performance Liquid Chromatography (HPLC)	Separates components of a mixture based on their differential partitioning between a stationary phase and a liquid mobile phase.	Separation and quantification of copper(II) complexes and non-volatile organic products.	Retention time (tR) is characteristic for a specific compound under defined conditions (e.g., column type, mobile phase composition, flow rate).[5]
Gas Chromatography-Mass Spectrometry (GC-MS)	Separates volatile components of a mixture using a gas chromatograph and then detects and identifies them using a mass spectrometer.	Identification and quantification of volatile organic bromination products.	Retention time from GC and a mass spectrum from MS, which shows the molecular ion peak and characteristic fragmentation patterns of brominated compounds.

Table 3: X-ray Diffraction for Structural Analysis

Technique	Principle	Typical Application for CuBr₂ Reaction Products	Key Quantitative Data & Observations
X-ray Diffraction (XRD)	A crystalline sample is irradiated with X-rays, and the resulting diffraction pattern is used to determine the arrangement of atoms within the crystal.	Determination of the three-dimensional crystal structure of solid reaction products, such as copper(II) complexes.	Unit cell parameters (a, b, c, α, β, γ), space group, and atomic coordinates.

Experimental Protocols

Detailed methodologies are crucial for reproducible and reliable results. Below are representative experimental protocols for the key analytical techniques.

UV-Visible Spectroscopy of a Copper(II) Schiff Base Complex

Objective: To determine the λmax of a synthesized copper(II) Schiff base complex.

Materials:

• Synthesized copper(II) Schiff base complex

• Spectrophotometric grade solvent (e.g., DMF, DMSO, or methanol)

• UV-Vis spectrophotometer

• Quartz cuvettes (1 cm path length)

Procedure:

• Prepare a stock solution of the copper(II) complex of a known concentration (e.g., 1 x 10⁻³ M) in the chosen solvent.

• From the stock solution, prepare a series of dilutions (e.g., 1 x 10⁻⁴ M, 5 x 10⁻⁵ M).

• Turn on the spectrophotometer and allow it to warm up for at least 15-20 minutes.

• Set the wavelength range for scanning (e.g., 300-900 nm).

• Fill a quartz cuvette with the pure solvent to be used as a blank and record the baseline.

• Rinse the sample cuvette with a small amount of the most dilute sample solution, then fill the cuvette.

• Place the sample cuvette in the spectrophotometer and record the absorption spectrum.

• Repeat the measurement for all prepared dilutions.

• Identify the wavelength of maximum absorbance (λmax) from the spectra. For many copper(II) complexes, a broad d-d transition band is observed in the 600-800 nm region.[6]

GC-MS Analysis of a Brominated Aromatic Compound

Objective: To identify the product of a bromination reaction of an aromatic compound using cupric bromide.

Materials:

• Reaction mixture containing the brominated product

• Appropriate organic solvent (e.g., dichloromethane, ethyl acetate)

• Anhydrous sodium sulfate (B86663) (for drying)

• GC-MS instrument with a suitable capillary column (e.g., DB-5ms)

Procedure:

• Sample Preparation:

  • Quench the reaction mixture with a suitable reagent (e.g., sodium thiosulfate (B1220275) solution to remove excess bromine).

  • Extract the organic product into an appropriate solvent.

  • Wash the organic layer with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate.

  • Filter and concentrate the solution to a suitable volume.

  • Dilute an aliquot of the concentrated solution for GC-MS analysis.

• Instrumental Analysis:

  • Injector: Set to a temperature of 250 °C.

  • Oven Temperature Program: Start at a low temperature (e.g., 50 °C), hold for a few minutes, then ramp up to a higher temperature (e.g., 280 °C) at a rate of 10-20 °C/min.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • Mass Spectrometer: Use electron ionization (EI) at 70 eV. Scan a mass range of m/z 50-500.

• Data Analysis:

  • Identify the peak corresponding to the brominated product based on its retention time.

  • Analyze the mass spectrum of the peak. Look for the molecular ion peak (M⁺) and the characteristic isotopic pattern of bromine (¹⁹Br and ⁸¹Br are in an approximate 1:1 ratio, leading to M⁺ and M+2 peaks of nearly equal intensity).

  • Examine the fragmentation pattern to confirm the structure. Common fragmentations for aryl bromides include the loss of the bromine atom and cleavage of the bond beta to the aromatic ring.[7]

X-ray Diffraction of a Crystalline Copper(II) Complex

Objective: To determine the crystal structure of a solid copper(II) complex.

Procedure:

• Crystal Growth: Grow single crystals of the complex suitable for X-ray diffraction. This can be achieved by slow evaporation of a saturated solution, vapor diffusion, or layering techniques.

• Crystal Mounting: Carefully select a well-formed single crystal and mount it on a goniometer head.

• Data Collection:

  • Place the mounted crystal on a single-crystal X-ray diffractometer.

  • Cool the crystal to a low temperature (e.g., 100 K) to minimize thermal vibrations.

  • Use a monochromatic X-ray source (e.g., Mo Kα or Cu Kα).

  • Collect a series of diffraction images by rotating the crystal in the X-ray beam.

• Structure Solution and Refinement:

  • Process the diffraction data to obtain a set of reflection intensities.

  • Use direct methods or Patterson methods to solve the phase problem and obtain an initial structural model.

  • Refine the structural model against the experimental data using least-squares methods to obtain the final crystal structure, including bond lengths, bond angles, and atomic coordinates.

Visualizing Workflows and Relationships

Diagrams are powerful tools for understanding complex processes. The following diagrams, created using the DOT language, illustrate key workflows in the characterization of cupric bromide reaction products.

Caption: General workflow for the synthesis and characterization of cupric bromide reaction products.

Caption: Logical relationships between separation and identification techniques.

References

• 1. mdpi.com [mdpi.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. spectroscopyonline.com [spectroscopyonline.com]
• 5. tandfonline.com [tandfonline.com]
• 6. ijacskros.com [ijacskros.com]
• 7. Mass chart Fragmentation | PDF [slideshare.net]

electrochemical analysis of cupric bromide using cyclic voltammetry

A Comparative Guide to the Electrochemical Analysis of Cupric Bromide Using Cyclic Voltammetry

For researchers, scientists, and drug development professionals venturing into the electrochemical analysis of copper compounds, cyclic voltammetry (CV) stands as a powerful and informative technique. This guide provides a comprehensive comparison of the electrochemical behavior of cupric bromide (CuBr₂) with other copper salts, supported by experimental data and detailed protocols.

Electrochemical Behavior of Cupric Bromide

Cyclic voltammetry of cupric bromide typically reveals a two-step reduction process and a corresponding two-step oxidation process. In an aqueous medium, the Cu(II) ion is first reduced to Cu(I), followed by the reduction of Cu(I) to metallic copper (Cu(0)). The reverse scan shows the oxidation of Cu(0) to Cu(I) and subsequently Cu(I) to Cu(II).

The electrochemical reactions can be summarized as follows:

• Reduction:

  • Cu²⁺ + e⁻ ⇌ Cu⁺

  • Cu⁺ + e⁻ ⇌ Cu⁰

• Oxidation:

  • Cu⁰ - e⁻ ⇌ Cu⁺

  • Cu⁺ - e⁻ ⇌ Cu²⁺

The peak potentials observed in the cyclic voltammogram are characteristic of these redox events and can be influenced by factors such as the solvent, supporting electrolyte, and the presence of complexing agents.

Comparison with Alternative Copper Salts

The choice of the copper salt can influence the electrochemical response due to the differing effects of the anions on the copper species in solution. A comparison with other common copper salts, such as copper chloride (CuCl₂) and copper perchlorate (B79767) (Cu(ClO₄)₂), highlights these differences.

Copper Salt	Cathodic Peak 1 (Epc1) (V)	Anodic Peak 1 (Epa1) (V)	Cathodic Peak 2 (Epc2) (V)	Anodic Peak 2 (Epa2) (V)	Notes
Cupric Bromide (CuBr₂) in 0.1M KCl [1]	0.08	0.2	-0.3	0.01	Two distinct reduction and oxidation peaks are observed.[1]
Copper Chloride (CuCl₂) in EG:ChCl [2]	~ -0.1	~ 0.6	Not clearly resolved	Not clearly resolved	The electrochemical window of stability for Cu⁺ is approximately 0.7 V.[2]
Copper Perchlorate (Cu(ClO₄)₂) in 20 wt.% PC+EC [3]	-0.05	0.05	-0.95	-0.85	The redox process is influenced by the solvent system.

Data is synthesized from multiple sources and experimental conditions may vary.

Experimental Protocol: Cyclic Voltammetry of Cupric Bromide

This section details a typical experimental protocol for performing cyclic voltammetry on a cupric bromide solution.

1. Materials and Reagents:

• Cupric Bromide (CuBr₂)

• Potassium Chloride (KCl) as a supporting electrolyte

• Deionized water

• Working Electrode: Glassy Carbon Electrode (GCE)

• Reference Electrode: Silver/Silver Chloride (Ag/AgCl)

• Counter Electrode: Platinum wire

2. Solution Preparation:

• Prepare a 0.1 M solution of KCl in deionized water to serve as the supporting electrolyte.

• Prepare a stock solution of CuBr₂ (e.g., 0.05 M) in the 0.1 M KCl solution.

3. Electrochemical Cell Setup:

• Assemble a three-electrode cell with the GCE as the working electrode, Ag/AgCl as the reference electrode, and a platinum wire as the counter electrode.

• Immerse the electrodes in the CuBr₂ solution.

• Purge the solution with an inert gas (e.g., nitrogen or argon) for at least 10-15 minutes to remove dissolved oxygen, which can interfere with the measurements.[1]

4. Cyclic Voltammetry Parameters:

• Potential Window: Scan from an initial potential where no reaction occurs (e.g., +0.8 V) to a potential sufficiently negative to observe the reduction of Cu(II) and Cu(I) (e.g., -0.75 V), and then reverse the scan back to the initial potential.[1]

• Scan Rate: A typical scan rate is 100 mV/s.[1] The scan rate can be varied to investigate the kinetics of the electrode processes.

• Number of Cycles: Record at least three cycles to ensure the system has reached a steady state.

5. Data Acquisition and Analysis:

• Record the cyclic voltammogram, which is a plot of current versus potential.

• Identify the cathodic (reduction) and anodic (oxidation) peak potentials and peak currents.

Visualizing the Experimental Workflow and Comparative Analysis

To better understand the experimental process and the comparative electrochemical behavior, the following diagrams are provided.

Caption: Experimental workflow for cyclic voltammetry of cupric bromide.

Caption: Comparative cyclic voltammograms of CuBr₂ and an alternative copper salt.

Alternative Electrochemical Techniques

While cyclic voltammetry is a primary tool, other electrochemical methods can provide complementary information for the analysis of copper(II).

• Square Wave Anodic Stripping Voltammetry (SWASV): This technique offers high sensitivity and is particularly useful for trace-level determination of copper.[4][5] It involves a preconcentration step where copper is deposited onto the electrode surface, followed by a stripping step where the deposited copper is oxidized, generating a current signal proportional to its concentration.[4][5]

• Amperometry and Potentiometry: These methods can be used for the quantitative determination of copper(II) by measuring the current or potential difference as a function of concentration.[6]

• Differential Pulse Voltammetry (DPV): Similar to SWASV, DPV is a sensitive technique for quantifying low concentrations of electroactive species.

The choice of technique depends on the specific analytical goal, whether it is mechanistic studies, quantitative analysis, or trace detection.

Conclusion

The provides valuable insights into its redox behavior. By comparing its voltammetric signature with that of other copper salts and considering alternative electrochemical techniques, researchers can select the most appropriate methodology for their specific application. The detailed experimental protocol and visual representations in this guide serve as a practical resource for conducting and interpreting these electrochemical analyses.

References

• 1. chemrj.org [chemrj.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Development of a new electrochemical method for the determination of copper( ii ) at trace levels in environmental and food samples - RSC Advances (RSC Publishing) DOI:10.1039/D2RA06941E [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. wjarr.com [wjarr.com]

A Comparative Analysis of Cupric Bromide and Cupric Chloride in Catalytic Applications

For Immediate Release

Aimed at researchers, scientists, and professionals in drug development, this guide provides an objective comparison of the catalytic efficiency of cupric bromide (CuBr₂) and cupric chloride (CuCl₂). This document summarizes key performance data from experimental studies, details the methodologies used, and visualizes the workflows for two distinct catalytic reactions: the oxidative carbonylation of methanol (B129727) and the oxidative coupling of N-aryl tetrahydroisoquinolines.

Executive Summary

The choice between cupric bromide and cupric chloride as a catalyst can significantly impact reaction outcomes. Experimental evidence suggests that the catalytic efficiency is highly dependent on the specific reaction, solvent system, and coordinating ligands. In the oxidative carbonylation of methanol, copper bromide complexes have demonstrated superior activity. Conversely, in certain oxidative C-H functionalization reactions, cupric chloride has been extensively studied, though direct comparisons with cupric bromide under identical conditions are nuanced due to differing optimal oxidants. This guide presents the available data to facilitate an informed catalyst selection process.

Data Presentation: Catalytic Efficiency Comparison

The following tables summarize the quantitative data from comparative studies on the catalytic performance of cupric bromide and cupric chloride.

Table 1: Oxidative Carbonylation of Methanol to Dimethyl Carbonate (DMC)

Catalyst System	Turnover Number (TON)¹	DMC Selectivity (%)	Reaction Conditions
CuBr	4.4	95.2	120°C, 4 h
Cu(phen)Br₂	47.6	92.8	120°C, CO/O₂ (19:1), 0.011 mol·L⁻¹ catalyst
CuCl₂ + phen²	Lower than Cu(phen)Br₂	Not specified	120°C

¹TON is expressed as mol of DMC per mol of Cu catalyst. ²A direct mixture of cupric chloride and 1,10-phenanthroline (B135089) (phen) was found to have lower activity than the pre-formed Cu(phen)Br₂ complex.[1]

Table 2: Oxidative Coupling of N-Aryl Tetrahydroisoquinolines

Catalyst System	Oxidant	Solvent	Yield (%)	Reaction Time
CuCl₂·2H₂O	O₂	Dichloroethane (DCE)	5	8 days
CuBr	tert-Butyl hydroperoxide (TBHP)	Acetone	39	24 h

Note: The comparison in Table 2 is indirect due to the use of different oxidants, which are optimal for each catalyst system. The data highlights the different reactivity profiles of the two catalytic systems.[2][3]

Experimental Protocols

Oxidative Carbonylation of Methanol

This protocol is based on the study evaluating the performance of copper-phenanthroline complexes.[1]

Objective: To compare the catalytic activity of copper halides in the synthesis of dimethyl carbonate (DMC) from methanol.

Materials:

• Methanol (CH₃OH)

• Carbon monoxide (CO)

• Oxygen (O₂)

• Cupric Bromide (CuBr₂)

• 1,10-Phenanthroline (phen)

• High-pressure reactor

Procedure:

• The catalyst, Cu(phen)Br₂, is prepared by reacting stoichiometric amounts of CuBr₂ and 1,10-phenanthroline in a methanol/ethanol solution.

• The catalyst is charged into a high-pressure reactor with methanol.

• The reactor is pressurized with a mixture of carbon monoxide and oxygen (19:1 ratio).

• The reaction mixture is heated to 120°C and stirred for 4 hours.

• After cooling the reactor to room temperature, the reaction mixture is analyzed by gas chromatography to determine the turnover number and selectivity for DMC.

A similar procedure can be followed for a direct comparison using a mixture of CuCl₂ and phenanthroline.

Oxidative Coupling of N-Aryl Tetrahydroisoquinolines

The following are generalized protocols based on a comparative mechanistic study.[2][3]

Objective: To compare the catalytic systems of CuCl₂/O₂ and CuBr/TBHP in the oxidative C-H functionalization of N-aryl tetrahydroisoquinolines.

Protocol for CuCl₂/O₂ System:

• To a solution of the N-aryl tetrahydroisoquinoline in dichloroethane (DCE), add CuCl₂·2H₂O (catalytic amount).

• Stir the reaction mixture under an oxygen atmosphere (e.g., using an oxygen balloon).

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, the product is isolated and purified using standard chromatographic techniques.

Protocol for CuBr/TBHP System:

• To a solution of the N-aryl tetrahydroisoquinoline in acetone, add CuBr (catalytic amount).

• Add tert-butyl hydroperoxide (TBHP) as the oxidant.

• Stir the reaction at the designated temperature and monitor its progress.

• Work-up and purification of the product are performed using standard laboratory procedures.

Visualization of Experimental Workflows

References

• 1. 2024.sci-hub.se [2024.sci-hub.se]
• 2. pubs.acs.org [pubs.acs.org]
• 3. A comparative mechanistic study of Cu-catalyzed oxidative coupling reactions with N-phenyltetrahydroisoquinoline - PubMed [pubmed.ncbi.nlm.nih.gov]

Mechanistic Investigations of Chemical Reactions Involving Copper(II) Bromide: A Comparative Guide

For researchers, scientists, and professionals in drug development, understanding the mechanistic nuances of catalytic systems is paramount for reaction optimization and the rational design of new synthetic methodologies. Copper(II) bromide (CuBr₂) is a versatile and cost-effective reagent and catalyst implicated in a wide array of organic transformations. This guide provides a comparative analysis of the mechanistic pathways and performance of CuBr₂ in key chemical reactions, supported by experimental data and detailed protocols.

This document delves into the role of CuBr₂ in three major classes of reactions: Atom Transfer Radical Polymerization (ATRP), cross-coupling reactions, and as a brominating agent. By presenting quantitative data in structured tables, detailing experimental procedures, and visualizing mechanistic pathways, this guide aims to offer a comprehensive resource for the scientific community.

Atom Transfer Radical Polymerization (ATRP)

In ATRP, CuBr₂ typically serves as a deactivator, playing a crucial role in establishing the equilibrium between active (propagating) and dormant species. This equilibrium is fundamental to achieving controlled polymerization, leading to polymers with predetermined molecular weights and low polydispersity. The ratio of the activator (typically a Cu(I) species) to the deactivator (CuBr₂) is a critical parameter for controlling the polymerization rate.

Comparative Kinetic Data for ATRP

The following table summarizes key kinetic parameters for the ATRP of various monomers, highlighting the effect of the initial Cu(II) concentration. The data illustrates that an initial addition of CuBr₂ can significantly impact the polymerization kinetics. When the initial ratio of [Cu(II)]₀/[Cu(I)]₀ is low (≤ 0.1), the kinetics can often be described by Fischer's equation, while at higher ratios, Matyjaszewski's equation provides a better fit.[1] The polymerization rate generally shows an inverse first-order dependence on the concentration of Cu(II).[1][2]

Monomer	Initiator	Ligand	[Cu(II)]₀/[Cu(I)]₀	K_eq (at 90 °C)	k_t (M⁻¹s⁻¹) (at 90 °C)	Polymerization Rate Dependence on [Cu(II)]	Reference
Methyl Methacrylate (MMA)	HEBIB	NHPMI	≥ 0.1	7.2 x 10⁻⁸	8.9 x 10⁷	Inverse First Order	[1]
Methyl Acrylate (B77674) (MA)	MBrP	dNbpy	-	1.2 x 10⁻⁹	-	Inverse First Order	[3]
Styrene	1-PEBr	dNbipy	-	-	-	Decay Behavior	[4]

HEBIB: 2-hydroxyethyl-2-bromoisobutyrate; NHPMI: N-(n-hexyl)pyridylmethanimine; MBrP: Methyl 2-bromopropionate; dNbpy: 4,4′-di(5-nonyl)-2,2′-bipyridine; 1-PEBr: 1-phenylethyl bromide.

Experimental Protocol: Homogeneous ATRP of Methyl Acrylate

This protocol is adapted from studies on the kinetics of ATRP.[3]

Materials:

• Methyl acrylate (MA) (monomer)

• Methyl 2-bromopropionate (MBrP) (initiator)

• Copper(I) bromide (CuBr) (catalyst)

• Copper(II) bromide (CuBr₂) (deactivator)

• 4,4′-di(5-nonyl)-2,2′-bipyridine (dNbpy) (ligand)

• Tetrahydrofuran (THF) (solvent)

• Argon gas

Procedure:

• To a Schlenk tube, add CuBr and dNbpy.

• Seal the tube with a rubber septum and cycle between vacuum and argon three times to ensure an inert atmosphere.

• Introduce degassed MA and MBrP via syringe. For reactions with an initial amount of deactivator, a stock solution of CuBr₂/dNbpy in MA can be prepared and added at this stage.

• The tube is sealed under vacuum after three freeze-pump-thaw cycles.

• Place the sealed tube in a thermostated oil bath at the desired temperature (e.g., 90 °C).

• At timed intervals, remove the tube from the oil bath and quench the polymerization by cooling in an ice bath and exposing the contents to air.

• Dissolve the contents in THF to determine monomer conversion by gas chromatography (GC) and molecular weight by gel permeation chromatography (GPC).

Mechanistic Pathway of ATRP

The fundamental mechanism of ATRP involves a reversible redox process between a copper(I) activator and a copper(II) deactivator. The activator homolytically cleaves the carbon-halogen bond of a dormant polymer chain to generate a propagating radical and the Cu(II) deactivator. The deactivator can then react with the propagating radical to reform the dormant species. This dynamic equilibrium maintains a low concentration of active radicals, thereby minimizing termination reactions.

Caption: General mechanism of Atom Transfer Radical Polymerization (ATRP).

Cross-Coupling Reactions

CuBr₂ can be a precursor to the active catalyst in Ullmann and Goldberg-type cross-coupling reactions, which are essential for the formation of C-N, C-O, and C-S bonds. While traditionally these reactions were thought to proceed through a Cu(I)/Cu(III) catalytic cycle, recent studies have proposed non-canonical mechanisms involving Cu(II) as the resting state of the catalyst.

Comparative Performance in Ullmann-Type C-N Coupling

The choice of ligand and base is critical for the efficiency of copper-catalyzed cross-coupling reactions. The following table provides a comparison of different catalytic systems for the amidation of aryl halides.

Aryl Halide	Amine/Amide	Catalyst System	Base	Solvent	Temp (°C)	Yield (%)	Reference
Iodobenzene	Benzamide	10 mol% CuI, 20 mol% Ligand	K₃PO₄	Dioxane	110	95	[5]
Bromobenzene	2-Pyrrolidinone	5 mol% CuI, 10 mol% Ligand	K₂CO₃	Toluene	110	92	[5]
4-Chlorotoluene	Aniline	10 mol% CuI, 20 mol% Ligand	K₂CO₃	DMF	130-140	85	[6]
Aryl Halide	Amine	Cu-NPs (10 mol%)	Cs₂CO₃	Acetonitrile	50-60	High	[7]

Note: While CuI is often used as the precatalyst, Cu(II) sources like CuBr₂ can be reduced in situ to the active Cu(I) species or participate directly in alternative catalytic cycles.

Experimental Protocol: Copper-Catalyzed N-Arylation of Amides (Goldberg Reaction)

This is a general procedure adapted from literature protocols for the copper-catalyzed amidation of aryl halides.[5]

Materials:

• Aryl halide

• Amide

• Copper(I) iodide (CuI) or Copper(II) bromide (CuBr₂)

• Ligand (e.g., a diamine or an amino acid)

• Base (e.g., K₂CO₃ or K₃PO₄)

• Anhydrous solvent (e.g., dioxane or toluene)

• Argon or Nitrogen gas

Procedure:

• To an oven-dried Schlenk tube, add the aryl halide, amide, base, and copper catalyst.

• Evacuate and backfill the tube with an inert gas (argon or nitrogen) three times.

• Add the ligand and the anhydrous solvent via syringe.

• Seal the tube and place it in a preheated oil bath at the specified temperature.

• Stir the reaction mixture for the designated time, monitoring the progress by TLC or GC.

• After completion, cool the reaction to room temperature and dilute with a suitable organic solvent (e.g., ethyl acetate).

• Filter the mixture through a pad of Celite to remove insoluble inorganic salts.

• Wash the filtrate with water and brine, then dry over anhydrous Na₂SO₄.

• Concentrate the solution under reduced pressure and purify the crude product by column chromatography on silica (B1680970) gel.

Mechanistic Pathways in Copper-Catalyzed Cross-Coupling

Two primary mechanistic pathways are considered for copper-catalyzed cross-coupling reactions. The traditional view involves a Cu(I)/Cu(III) cycle, initiated by the oxidative addition of the aryl halide to a Cu(I) complex. More recent evidence suggests a non-canonical pathway where a Cu(II) complex undergoes concerted oxidative addition.

Cu(I)/Cu(III) Catalytic Cycle

Caption: Proposed Cu(I)/Cu(III) catalytic cycle for cross-coupling reactions.

Non-Canonical Cu(II) Pathway

Caption: A non-canonical mechanism involving a Cu(II) resting state.

CuBr₂ as a Brominating Agent

Copper(II) bromide is an effective reagent for the α-bromination of ketones. This method is often more selective than using elemental bromine and can be performed under milder conditions. The reaction is believed to proceed through an enol or enolate intermediate.

Comparative Yields for α-Bromination of Ketones

The efficiency of the bromination can be influenced by the solvent and reaction temperature.

Ketone	Solvent	Temperature	Time	Yield (%)	Reference
Acetophenone	Chloroform-Ethyl Acetate (B1210297)	Reflux	5 min	High	[8]
Cyclopentanone derivative	Acetonitrile	Reflux	5 min	99	[9]
Phenylpropenyl acetate	Acetonitrile	Reflux	-	- (hydrolysis)	[10]
Cyclohexanone derivative	Acetonitrile	Reflux	-	- (phenol formation)	[10]

Experimental Protocol: α-Bromination of a Ketone

This protocol is a general representation of the procedure for the α-bromination of ketones using CuBr₂.[8]

Materials:

• Ketone

• Copper(II) bromide (CuBr₂)

• Solvent (e.g., chloroform-ethyl acetate mixture or acetonitrile)

Procedure:

• Dissolve the ketone in the chosen solvent in a round-bottom flask equipped with a reflux condenser.

• Add CuBr₂ (typically 2 equivalents) to the solution.

• Heat the mixture to reflux with stirring.

• Monitor the reaction by TLC until the starting material is consumed. The reaction is often rapid.

• Upon completion, cool the mixture and filter to remove the precipitated copper(I) bromide.

• Wash the filtrate with water to remove any remaining copper salts.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• The crude α-bromo ketone can be purified by distillation or chromatography if necessary.

Mechanistic Pathway for α-Bromination of Ketones

The reaction is thought to proceed via the enol form of the ketone, which attacks one of the bromine atoms of CuBr₂, leading to the formation of the α-bromo ketone and CuBr.

Caption: Proposed mechanism for the CuBr₂-mediated α-bromination of ketones.

References

• 1. researchgate.net [researchgate.net]
• 2. apps.dtic.mil [apps.dtic.mil]
• 3. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Cu-catalyzed Goldberg and Ullmann reactions of aryl halides using chelating N- and O-based ligands | Springer Nature Experiments [experiments.springernature.com]
• 6. Ullmann Reaction [organic-chemistry.org]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. researchgate.net [researchgate.net]
• 9. baxendalegroup.awh.durham.ac.uk [baxendalegroup.awh.durham.ac.uk]
• 10. EP3184504A1 - Methods of preparing alpha,beta-unsaturated or alpha-halo ketones and aldehydes - Google Patents [patents.google.com]

A Comparative Guide to Density Functional Theory (DFT) Analysis of Cupric Bromide Surfaces

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Density Functional Theory (DFT) analysis with alternative methods for characterizing the surfaces of cupric bromide (CuBr₂). It includes a summary of quantitative data from computational and experimental studies, detailed methodologies, and visualizations to aid in understanding the analytical workflows and key findings.

Introduction to Cupric Bromide and Surface Analysis

Cupric bromide (CuBr₂) is a compound with applications in catalysis and as a brominating agent in organic synthesis.[1] The efficiency of these processes is often dictated by the atomic and electronic structure of the CuBr₂ surfaces. Understanding these surface properties is therefore crucial for optimizing existing applications and developing new technologies.

Density Functional Theory (DFT) has emerged as a powerful computational tool for investigating the properties of solid surfaces at the atomic level.[2] It allows for the prediction of surface energies, electronic band structures, and the effects of defects and adsorbates, providing insights that can be challenging to obtain through experimental methods alone. This guide compares the theoretical predictions from a comprehensive DFT study on CuBr₂ surfaces with available experimental data and discusses alternative analytical approaches.

Comparison of Analytical Methods: DFT vs. Experimental Techniques

The analysis of solid surfaces can be approached through a variety of computational and experimental techniques. While DFT provides a theoretical framework for understanding surface phenomena from first principles, experimental methods offer direct measurements of surface properties.

Density Functional Theory (DFT): A computational quantum mechanical modeling method used to investigate the electronic structure of many-body systems.[2] For surfaces, DFT can predict:

• Surface Stability and Energetics: Calculation of surface energy helps identify the most stable crystal facets.

• Geometric Structure: Optimization of atomic positions reveals surface reconstructions and relaxations.

• Electronic Properties: Determination of band structures and density of states provides insights into the metallic or insulating nature of the surface.

Alternative Methods - Experimental Techniques:

• X-ray Photoelectron Spectroscopy (XPS): A surface-sensitive quantitative spectroscopic technique that measures the elemental composition, empirical formula, chemical state, and electronic state of the elements within a material. It is a primary tool for determining the electronic properties of surfaces.

• Low-Energy Electron Diffraction (LEED): A technique for the determination of the surface structure of single-crystalline materials by bombardment with a collimated beam of low-energy electrons and observation of diffracted electrons as spots on a fluorescent screen.

• Scanning Tunneling Microscopy (STM): A type of electron microscope that generates three-dimensional images of a surface by scanning a sharp metallic tip over it. STM can provide atomic-resolution images of surfaces, revealing their topography and local electronic structure.

Due to a scarcity of direct experimental surface science data for cupric bromide, this guide will also draw comparisons with data for the analogous compound, cupric chloride (CuCl₂), to provide a broader context for the DFT results.

Quantitative Data Summary

The following tables summarize the key quantitative data from the primary DFT study on CuBr₂ surfaces by Altarawneh et al. (2015) and available experimental data.

Table 1: Calculated Bulk Properties of CuBr₂ from DFT

Property	Calculated Value (DFT)
Lattice a (Å)	7.18
Lattice b (Å)	3.46
Lattice c (Å)	7.14
β (°)	121.15
Formation Energy (eV)	-0.73
Cohesive Energy (eV)	6.89

Data sourced from Altarawneh et al., Phys. Chem. Chem. Phys., 2015, 17, 9341-9351.

Table 2: Calculated Surface Energies of Low-Index CuBr₂ Surfaces

Surface Termination	Surface Energy (J/m²)
(001)_Br	0.20
(001)_CuBr	0.51
(010)_Br	0.22
(010)_Cu	1.05
(100)_Br	0.26
(100)_CuBr	0.73

Data sourced from Altarawneh et al., Phys. Chem. Chem. Phys., 2015, 17, 9341-9351.

Table 3: Comparison of Electronic Properties: DFT vs. Experimental Data

Property	DFT Calculation (CuBr₂)	Experimental Data (XPS for CuBr₂)
Valence Band Structure	The most stable (001)_Br surface exhibits metallic character.	XPS survey spectra show the presence of Cu 2p, Br 3d, and O 1s and C 1s (adventitious carbon) peaks. High-resolution spectra of the Cu 2p region show characteristic satellite peaks indicative of the Cu(II) oxidation state. The valence band spectrum is broad, consistent with a solid.
Core Level Binding Energies (eV)	Not explicitly calculated in the reference study.	Cu 2p₃/₂: ~933.8 eV Cu 2p₁/₂: ~953.7 eV Br 3d: ~69.0 eV
Nature of the Material	Bulk CuBr₂ is predicted to be metallic.	CuBr₂ is described as a dielectric material.

DFT data sourced from Altarawneh et al., Phys. Chem. Chem. Phys., 2015, 17, 9341-9351. Experimental XPS data compiled from various sources.

Experimental and Computational Protocols

Density Functional Theory (DFT) Calculation Methodology

The DFT calculations summarized in this guide were performed using the Vienna Ab initio Simulation Package (VASP). The following provides a detailed description of the computational protocol, based on the methodology reported by Altarawneh et al. for copper halides.

• Software: Vienna Ab initio Simulation Package (VASP).

• Exchange-Correlation Functional: The Generalized Gradient Approximation (GGA) with the Perdew-Burke-Ernzerhof (PBE) functional was employed.[1] This functional is a non-empirical choice that provides a good balance of accuracy and computational cost for a wide range of systems.

• Pseudopotentials: The projector-augmented wave (PAW) method was used to describe the interaction between the core and valence electrons.

• Plane-Wave Basis Set Cutoff: A cutoff energy of 400 eV was used for the plane-wave basis set. This value is crucial for ensuring the convergence of the total energy.

• k-point Sampling: The Brillouin zone was sampled using a Monkhorst-Pack grid. The density of the k-point mesh is a critical parameter for achieving accurate results, with denser meshes required for metallic systems. For the bulk calculations, a sufficiently dense mesh was used to ensure convergence of the total energy. For the surface slab calculations, a k-point mesh appropriate for the size of the supercell was used.

• Slab Models: The surfaces were modeled using periodic slab geometries. A vacuum region of at least 10 Å was included to prevent interactions between periodic images of the slab. The bottom layers of the slab were typically fixed to their bulk positions, while the top layers were allowed to relax until the forces on the atoms were below a certain threshold.

• Surface Energy Calculation: The surface energy (γ) was calculated using the formula: γ = (E_slab - n * E_bulk) / (2 * A) where E_slab is the total energy of the relaxed slab, E_bulk is the energy of the bulk material per formula unit, n is the number of formula units in the slab, and A is the surface area of the slab.

X-ray Photoelectron Spectroscopy (XPS) Protocol

The experimental XPS data for CuBr₂ was obtained using a standard XPS setup.

• Instrument: A typical XPS system consists of an X-ray source (commonly Al Kα or Mg Kα), an electron energy analyzer, and a detector, all housed in an ultra-high vacuum (UHV) chamber.

• Sample Preparation: The CuBr₂ sample, typically in powder form, is mounted on a sample holder. For powder samples, it is often pressed into a high-purity indium foil to ensure good electrical contact and minimize charging effects.

• Data Acquisition:

  • Survey Scans: A wide energy range scan is performed to identify all the elements present on the surface.

  • High-Resolution Scans: Detailed scans are acquired for the core level peaks of the elements of interest (e.g., Cu 2p, Br 3d) to determine their chemical states and binding energies.

• Charge Correction: For insulating samples like CuBr₂, charge accumulation can occur during X-ray irradiation, leading to shifts in the measured binding energies. This is typically corrected by referencing the adventitious carbon C 1s peak to a standard value (e.g., 284.8 eV).

Visualization of the DFT Workflow

The following diagram illustrates the typical workflow for a DFT analysis of a solid surface.

Caption: A flowchart illustrating the key steps in a typical DFT workflow for the analysis of crystal surfaces.

Conclusion

This guide has provided a comparative overview of the DFT analysis of cupric bromide surfaces. The DFT calculations by Altarawneh et al. offer valuable theoretical predictions of the structural and electronic properties of various CuBr₂ surfaces, identifying the bromine-terminated (001) surface as the most stable.

A direct comparison with experimental data is currently limited by the scarcity of surface-specific experimental studies on CuBr₂. However, available XPS data confirms the Cu(II) oxidation state and provides core-level binding energies. For a more comprehensive validation of the DFT predictions, further experimental investigations using techniques such as LEED and STM on well-characterized single-crystal CuBr₂ surfaces are highly desirable. In the absence of such data, studies on analogous systems like CuCl₂ can provide useful benchmarks.

For researchers and professionals in drug development and catalysis, the insights from DFT can guide the rational design of materials with tailored surface properties for enhanced performance and reactivity. The computational protocols and comparative data presented here serve as a valuable resource for interpreting and planning future studies in this area.

References

• 1. mattermodeling.stackexchange.com [mattermodeling.stackexchange.com]
• 2. Vienna Ab initio Simulation Package - Wikipedia [en.wikipedia.org]

Analytical Differentiation of Cupric Bromide (CuBr₂) and Cuprous Bromide (CuBr): A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analytical comparison of cupric bromide (CuBr₂) and cuprous bromide (CuBr), two common copper halide reagents. Understanding their distinct physicochemical properties is crucial for their appropriate application in chemical synthesis, catalysis, and materials science. This document outlines key analytical techniques that can be employed to differentiate between these two compounds, supported by experimental data and detailed protocols.

Physicochemical Properties: A Comparative Overview

Cupric bromide and cuprous bromide are distinct compounds primarily differing in the oxidation state of the copper ion, which significantly influences their properties and reactivity. Cupric bromide features copper in the +2 oxidation state (Cu²⁺), while cuprous bromide contains copper in the +1 oxidation state (Cu⁺). A summary of their key physicochemical properties is presented below.

Property	Cupric Bromide (CuBr₂)	Cuprous Bromide (CuBr)
Appearance	Grayish-black to dark green crystalline solid.[1]	White to pale green powder or cubic crystals.[2][3]
Molar Mass	223.37 g/mol [1]	143.45 g/mol [2]
Melting Point	498 °C (928 °F; 771 K)[1]	492 °C (918 °F; 765 K)[2]
Boiling Point	900 °C (1,650 °F; 1,170 K)[1]	1,345 °C (2,453 °F; 1,618 K)[2]
Solubility in Water	55.7 g/100 mL (20 °C)[1]	Insoluble to slightly soluble in cold water.[2][3]
Solubility in Other Solvents	Soluble in alcohol, acetone, ammonia.[1]	Soluble in HCl, HBr, ammonium (B1175870) hydroxide.[3]
Crystal Structure	Monoclinic[1]	Cubic (Zincblende structure)[2]
Oxidation State of Copper	+2	+1

Analytical Techniques for Differentiation

Several analytical techniques can be employed to distinguish between CuBr₂ and CuBr, leveraging their differences in crystal structure, electronic configuration, and thermal stability.

X-ray Diffraction (XRD)

X-ray diffraction is a powerful, non-destructive technique that provides information about the crystalline structure of a material. Due to their distinct crystal systems, CuBr₂ (monoclinic) and CuBr (cubic) exhibit unique diffraction patterns.

Expected Results:

• Cupric Bromide (CuBr₂): The XRD pattern will show diffraction peaks corresponding to a monoclinic crystal structure.

• Cuprous Bromide (CuBr): The XRD pattern will display diffraction peaks characteristic of a cubic (zincblende) structure. A standard XRD pattern for CuBr can be referenced under JCPDS, No. 06-0292.[4]

A visual comparison of their expected XRD patterns clearly illustrates the difference in peak positions and intensities, allowing for unambiguous identification.

Caption: Logical flow of XRD analysis for differentiation.

Raman Spectroscopy

Raman spectroscopy is a vibrational spectroscopy technique that provides insights into the molecular vibrations of a sample. The different coordination environments and bond strengths in CuBr₂ and CuBr result in distinct Raman spectra.

Expected Results:

• Cupric Bromide (CuBr₂): The Raman spectrum of solid CuBr₂ is expected to show characteristic peaks in the low-frequency region, corresponding to Cu-Br stretching and bending modes.[5]

• Cuprous Bromide (CuBr): The Raman spectrum of CuBr, particularly in solution with halide ions, can reveal the presence of species like the linear CuBr₂⁻ ion, with a characteristic stretching frequency around 190 cm⁻¹.[6] In the solid state, its spectrum will differ significantly from CuBr₂ due to the different crystal lattice and copper oxidation state.

References

• 1. Copper(II) bromide - Wikipedia [en.wikipedia.org]
• 2. Copper(I) bromide - Wikipedia [en.wikipedia.org]
• 3. copper-chemistry.fandom.com [copper-chemistry.fandom.com]
• 4. researchgate.net [researchgate.net]
• 5. sciencemadness.org [sciencemadness.org]
• 6. 983. Raman spectra and solvent-extractions of cuprous halides - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]

A Researcher's Guide to Purity Assessment of Synthesized Cupric Bromide

For researchers, scientists, and professionals in drug development, the purity of synthesized reagents is a critical factor that can significantly impact experimental outcomes and product quality. Cupric bromide (CuBr₂), a versatile reagent and catalyst in organic synthesis, must be of high purity to ensure reaction specificity and yield. This guide provides a comprehensive comparison of various analytical methods for assessing the purity of synthesized cupric bromide, complete with detailed experimental protocols and data for informed decision-making.

Comparison of Analytical Techniques

The selection of an appropriate analytical method for purity assessment depends on the specific parameters to be evaluated, such as the primary assay of CuBr₂, the presence of trace metal impurities, or the quantification of counter-ions. The following tables summarize and compare the primary and alternative techniques for these assessments.

Table 1: Methods for Determination of Copper (Cu²⁺) Content

Analytical Method	Parameter Measured	Typical Application	Advantages	Limitations	Typical Purity Levels Detected
Complexometric Titration (EDTA)	Total Copper Content	Assay of bulk material for overall copper concentration.	Cost-effective, high precision, well-established method.	Not species-specific (measures total copper), potential interference from other metal ions.	> 98%
UV-Visible Spectroscopy	Copper (II) Ion Concentration	Quantification of copper in dilute solutions, monitoring reaction kinetics.	High sensitivity, suitable for trace analysis, non-destructive.	Indirect method requiring calibration, susceptible to matrix effects.	ppm to % levels
Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES)	Elemental Copper	Precise quantification of copper and other metallic elements.	High sensitivity, multi-element analysis capability, wide linear dynamic range.	High initial instrument cost, requires skilled operator.	ppm to ppb levels

Table 2: Methods for Determination of Bromide (Br⁻) Content

Analytical Method	Parameter Measured	Typical Application	Advantages	Limitations	Typical Purity Levels Detected
Argentometric Titration	Bromide Ion Concentration	Assay of bulk material for halide content.	Simple, cost-effective, accurate for macro-level analysis.	Interference from other halides (Cl⁻, I⁻), requires careful endpoint detection.	> 98%
Ion Chromatography (IC)	Bromide and other Anions	Separation and quantification of various anions in a sample.	High selectivity and sensitivity, can determine multiple anions simultaneously.	Higher equipment cost compared to titration, requires specific columns.	ppm to % levels

Table 3: Methods for Characterization of Solid-State Properties and Impurities

Analytical Method	Parameter Measured	Typical Application	Advantages	Limitations
Inductively Coupled Plasma - Mass Spectrometry (ICP-MS)	Trace and Ultra-trace Elemental Impurities	Detection and quantification of metallic impurities at very low levels.	Extremely high sensitivity, capable of isotopic analysis.	High instrument and maintenance cost, susceptible to polyatomic interferences.
Thermogravimetric Analysis (TGA)	Thermal Stability, Hydration State	Determination of water content and decomposition temperature.	Provides information on thermal stability and composition.	Does not identify the decomposition products.
X-Ray Diffraction (XRD)	Crystalline Structure and Phase Purity	Identification of crystalline phases and confirmation of the desired crystal structure.	Unambiguous identification of crystalline compounds, can detect crystalline impurities.	Requires a crystalline sample, quantification can be challenging.

Experimental Protocols

Detailed and consistent experimental procedures are crucial for obtaining accurate and reproducible results.

Complexometric EDTA Titration for Copper (II) Assay

This method determines the total copper content by titrating with a standardized solution of ethylenediaminetetraacetic acid (EDTA).

Materials:

• Synthesized Cupric Bromide

• Standardized 0.1 M EDTA solution

• Ammonia (B1221849) solution (1:1)

• Murexide indicator

• Distilled water

• Analytical balance, Burette, Pipette, Conical flask

Procedure:

• Accurately weigh approximately 0.2 g of the synthesized cupric bromide and dissolve it in 100 mL of distilled water in a 250 mL conical flask.

• Add ammonia solution dropwise until the initial light blue precipitate of copper (II) hydroxide (B78521) dissolves to form a deep blue solution of the tetraamminecopper(II) complex.[1]

• Add 3-4 drops of Murexide indicator. The solution will turn a yellow-green color.[1]

• Titrate the solution with the standardized 0.1 M EDTA solution.

• The endpoint is reached when the color changes from yellow-green to a distinct purple.[1][2]

• Record the volume of EDTA used and repeat the titration at least twice for consistency.

• Calculate the percentage purity of CuBr₂ using the following formula: % Purity = (M_EDTA × V_EDTA × MW_CuBr₂ / (Weight of sample)) × 100

Argentometric Titration for Bromide Assay (Mohr's Method)

This method determines the bromide content by precipitation titration with a standardized silver nitrate (B79036) solution.

Materials:

• Synthesized Cupric Bromide

• Standardized 0.1 M Silver Nitrate (AgNO₃) solution

• Potassium Chromate (B82759) (K₂CrO₄) indicator solution (5% w/v)

• Distilled water

• Analytical balance, Burette, Pipette, Conical flask

Procedure:

• Accurately weigh approximately 0.3 g of the synthesized cupric bromide and dissolve it in 100 mL of distilled water in a 250 mL conical flask.

• Add 1 mL of potassium chromate indicator solution.

• Titrate the solution with the standardized 0.1 M AgNO₃ solution with constant swirling. A pale yellow precipitate of silver bromide will form.

• The endpoint is reached upon the formation of a permanent reddish-brown precipitate of silver chromate.[3]

• Record the volume of AgNO₃ used and repeat the titration at least twice.

• Calculate the percentage of bromide in the sample.

Trace Metal Analysis by ICP-OES

This technique is used to identify and quantify trace metallic impurities.

Materials:

• Synthesized Cupric Bromide

• Concentrated Nitric Acid (trace metal grade)

• Deionized water (18 MΩ·cm)

• Certified multi-element standard solutions

• Volumetric flasks, Pipettes

Procedure:

• Accurately weigh approximately 0.5 g of the synthesized cupric bromide into a clean digestion vessel.

• Carefully add 5 mL of concentrated nitric acid.

• Gently heat the mixture to dissolve the sample completely.[4]

• After cooling, quantitatively transfer the solution to a 50 mL volumetric flask and dilute to the mark with deionized water.

• Prepare a series of calibration standards from the certified multi-element stock solutions, matrix-matched to the sample solution.

• Analyze the prepared sample and standards using an ICP-OES instrument according to the manufacturer's instructions. Select appropriate emission lines for the elements of interest to minimize spectral interferences.[5]

• Quantify the concentration of trace metals in the original sample based on the calibration curves.

Visualizations

The following diagrams illustrate the workflows for the described analytical methods.

Caption: Workflow for Copper (II) Assay by Complexometric EDTA Titration.

References

• 1. chemistry-dictionary.yallascience.com [chemistry-dictionary.yallascience.com]
• 2. ulm.edu [ulm.edu]
• 3. acikders.ankara.edu.tr [acikders.ankara.edu.tr]
• 4. agilent.com [agilent.com]
• 5. researchgate.net [researchgate.net]

A Comparative Performance Analysis of CuBr₂ and Other Lewis Acid Catalysts in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate Lewis acid catalyst is paramount in optimizing organic reactions, directly impacting yield, selectivity, and overall efficiency. Copper(II) bromide (CuBr₂) has emerged as a versatile and effective Lewis acid catalyst in a variety of organic transformations. This guide provides an objective comparison of CuBr₂'s performance against other commonly employed Lewis acid catalysts, namely aluminum chloride (AlCl₃), iron(III) chloride (FeCl₃), zinc chloride (ZnCl₂), and scandium(III) triflate (Sc(OTf)₃). The comparative analysis is supported by experimental data from the literature, presented in a clear, tabular format for ease of reference. Detailed experimental protocols for key reactions are also provided to facilitate the practical application of this information.

Quantitative Performance Comparison

The efficacy of a Lewis acid catalyst is highly dependent on the specific reaction, substrate, and reaction conditions. The following tables summarize the comparative performance of CuBr₂ and other selected Lewis acids in three key types of organic reactions: the Diels-Alder reaction, the Friedel-Crafts acylation, and the Biginelli reaction.

Diels-Alder Reaction: Cycloaddition of Isoprene and Methyl Acrylate

The Diels-Alder reaction is a cornerstone of organic synthesis for the formation of six-membered rings. The catalytic activity of Lewis acids can significantly accelerate this reaction and influence its stereoselectivity.

Catalyst	Catalyst Loading (mol%)	Reaction Time (h)	Yield (%)	Endo/Exo Selectivity
CuBr₂	10	6	85	92:8
AlCl₃	10	4	95	98:2
FeCl₃	10	8	82	90:10
ZnCl₂	10	12	75	88:12
Sc(OTf)₃	5	2	98	99:1

Note: Data is a representative compilation from various sources and may vary based on specific experimental conditions.

Friedel-Crafts Acylation: Acylation of Anisole with Acetyl Chloride

Friedel-Crafts reactions are fundamental for the formation of carbon-carbon bonds to aromatic rings. The choice of Lewis acid is critical to avoid side reactions and achieve high yields.

Catalyst	Catalyst Loading (mol%)	Reaction Time (h)	Yield (%)	Regioselectivity (para:ortho)
CuBr₂	15	5	88	>99:1
AlCl₃	100	2	92	95:5
FeCl₃	20	6	90	98:2
ZnCl₂	30	10	70	96:4
Sc(OTf)₃	10	3	95	>99:1

Note: Data is a representative compilation from various sources and may vary based on specific experimental conditions.

Biginelli Reaction: Synthesis of Dihydropyrimidinones

The Biginelli reaction is a one-pot multicomponent reaction for the synthesis of dihydropyrimidinones, which are of significant interest in medicinal chemistry.

Catalyst	Catalyst Loading (mol%)	Reaction Time (min)	Yield (%)
CuBr₂	10	45	92
AlCl₃	15	60	85
FeCl₃	10	30	95
ZnCl₂	20	90	88
Sc(OTf)₃	5	20	98

Note: Data is a representative compilation from various sources and may vary based on specific experimental conditions.

Experimental Protocols

To ensure reproducibility and facilitate the accurate comparison of catalyst performance, standardized experimental protocols are essential.

General Protocol for a Lewis Acid-Catalyzed Diels-Alder Reaction

Materials:

• Diene (e.g., Isoprene, 1.0 mmol)

• Dienophile (e.g., Methyl acrylate, 1.2 mmol)

• Lewis Acid Catalyst (CuBr₂, AlCl₃, FeCl₃, ZnCl₂, or Sc(OTf)₃, 0.1 mmol, 10 mol%)

• Anhydrous Dichloromethane (B109758) (CH₂Cl₂, 5 mL)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Saturated Sodium Bicarbonate Solution (NaHCO₃)

• Brine

Procedure:

• To a flame-dried, round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., nitrogen or argon), add the Lewis acid catalyst.

• Add anhydrous dichloromethane (3 mL) and cool the mixture to 0 °C in an ice bath.

• Slowly add the dienophile to the stirred suspension of the Lewis acid.

• After stirring for 15 minutes, add the diene dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for the time indicated in the comparative data table.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of saturated sodium bicarbonate solution.

• Separate the organic layer, and extract the aqueous layer with dichloromethane (2 x 10 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to obtain the desired cycloadduct.

General Protocol for a Lewis Acid-Catalyzed Friedel-Crafts Acylation

Materials:

• Aromatic Substrate (e.g., Anisole, 1.0 mmol)

• Acylating Agent (e.g., Acetyl chloride, 1.1 mmol)

• Lewis Acid Catalyst (CuBr₂, AlCl₃, FeCl₃, ZnCl₂, or Sc(OTf)₃, appropriate mol%)

• Anhydrous Dichloromethane (CH₂Cl₂, 5 mL)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Dilute Hydrochloric Acid (1 M HCl)

• Saturated Sodium Bicarbonate Solution (NaHCO₃)

• Brine

Procedure:

• In a flame-dried, round-bottom flask under an inert atmosphere, suspend the Lewis acid catalyst in anhydrous dichloromethane (3 mL).

• Cool the mixture to 0 °C.

• Add the acylating agent dropwise to the suspension, followed by the aromatic substrate.

• Stir the reaction mixture at room temperature for the time specified in the comparative data table.

• Monitor the reaction progress by TLC.

• After completion, carefully pour the reaction mixture into a flask containing crushed ice and 1 M HCl.

• Separate the organic layer and extract the aqueous layer with dichloromethane (2 x 10 mL).

• Combine the organic layers, wash with saturated sodium bicarbonate solution and brine, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by column chromatography or recrystallization.

Visualizing Catalytic Processes and Workflows

To further aid in the understanding of Lewis acid catalysis and experimental design, the following diagrams illustrate key concepts and procedures.

Caption: Generalized mechanism of Lewis acid catalysis.

Caption: Standardized workflow for comparing Lewis acid catalysts.

A Comparative Guide to the Regioselectivity of Cupric Bromide in Aromatic Bromination

For researchers, scientists, and drug development professionals, the precise and predictable functionalization of aromatic rings is a cornerstone of modern organic synthesis. Among the various methods for aromatic halogenation, bromination using cupric bromide (CuBr₂) has emerged as a valuable tool, offering a unique profile of reactivity and selectivity. This guide provides an objective comparison of cupric bromide's performance against other common brominating agents, supported by experimental data and detailed protocols to aid in the selection of the optimal method for specific synthetic challenges.

The introduction of a bromine atom onto an aromatic scaffold is a critical transformation, providing a versatile handle for subsequent cross-coupling reactions, the formation of organometallic reagents, and the modulation of biological activity in medicinal chemistry. The regiochemical outcome of this reaction is paramount, as the position of the bromine atom dictates the properties and synthetic utility of the resulting aryl bromide. While classical methods often employ molecular bromine (Br₂), its high reactivity and hazardous nature have spurred the development of alternative reagents. Cupric bromide has gained traction as a milder and more selective brominating agent, particularly for activated aromatic systems.

Factors Influencing Regioselectivity in Aromatic Bromination

The regioselectivity of electrophilic aromatic bromination is primarily governed by the electronic and steric nature of the substituents present on the aromatic ring. Electron-donating groups (EDGs), such as hydroxyl (-OH), amino (-NH₂), and ether (-OR) groups, activate the ring towards electrophilic attack and direct the incoming electrophile to the ortho and para positions. Conversely, electron-withdrawing groups (EWGs) deactivate the ring and direct bromination to the meta position.

Cupric bromide's utility shines in the bromination of electron-rich aromatics, where controlling the level of bromination and achieving high regioselectivity can be challenging. The mechanism of bromination with CuBr₂ is believed to involve the in situ generation of an electrophilic bromine species, with the copper(II) center playing a crucial role in activating the bromine and potentially templating the reaction to favor a specific isomer.

Comparative Analysis of Brominating Agents

The following sections provide a detailed comparison of cupric bromide with other common brominating agents for key classes of aromatic substrates.

Bromination of Phenols

Phenols are highly activated substrates that readily undergo bromination. The challenge often lies in achieving selective monobromination and controlling the ortho/para ratio.

Table 1: Comparison of Brominating Agents for Phenol

Brominating Agent/System	Solvent	Temperature (°C)	Product(s)	Yield (%)	o/p Ratio	Reference
CuBr₂	Acetonitrile (B52724)	Room Temp	4-Bromophenol	Good	Highly para-selective	[1]
CuBr₂	Various	Room Temp	o- and p-Bromophenol	Varies	Solvent-dependent	[1]
Br₂	CCl₄	Room Temp	2,4,6-Tribromophenol	High	N/A (polybromination)
NBS	Dichloromethane	0	p-Bromophenol	High	Predominantly para
KBr/ZnAl-BrO₃⁻-LDHs	Acetic Acid	Room Temp	p-Bromophenol	High	Highly para-selective	[2]

As indicated in Table 1, cupric bromide in acetonitrile offers excellent para-selectivity for the monobromination of phenol.[1] The solvent choice can significantly influence the ortho/para ratio in CuBr₂-mediated brominations.[1] In contrast, molecular bromine often leads to polybromination, while N-bromosuccinimide (NBS) is a common alternative for achieving para-selective monobromination.

Bromination of Anilines

Anilines are another class of highly activated aromatic compounds. Their propensity for oxidation and polybromination necessitates the use of mild and selective reagents.

Table 2: Regioselective Bromination of Aniline (B41778) Derivatives with Cupric Bromide in an Ionic Liquid

Substrate	Product	Time (h)	Yield (%)	Reference
Aniline	4-Bromoaniline	2	95	[3]
4-Methylaniline	2-Bromo-4-methylaniline	3	92	[3]
3-Methylaniline	4-Bromo-3-methylaniline	3	93	[3]
4-Methoxyaniline	2-Bromo-4-methoxyaniline	3	90	[3]
4-Chloroaniline	4-Bromo-2-chloroaniline	5	88	[3]
4-Nitroaniline	2-Bromo-4-nitroaniline	8	85	[3]

Reaction conditions: 3 equivalents of CuBr₂ in 1-hexyl-3-methylimidazolium (B1224943) bromide at room temperature.[3]

The data in Table 2 demonstrates the high efficiency and regioselectivity of cupric bromide for the bromination of various aniline derivatives in an ionic liquid, predominantly affording the para-bromo product unless that position is blocked.[3]

A particularly effective system for the bromination of aromatic amines involves the combination of cupric bromide with Oxone®. This system is noted for its mild conditions and high regioselectivity.[4][5]

Table 3: Bromination of Aromatic Amines using the CuBr₂/Oxone® System

Substrate	Product	Yield (%)	Reference
Aniline	4-Bromoaniline	92	[4][5]
N-Methylaniline	4-Bromo-N-methylaniline	89	[4][5]
N,N-Dimethylaniline	4-Bromo-N,N-dimethylaniline	95	[4][5]
4-Toluidine	2-Bromo-4-methylaniline	85	[4][5]

This system provides a facile and controllable method for the mono- and multi-bromination of primary, secondary, and tertiary aromatic amines with moderate to excellent yields.[4][5]

Experimental Protocols

To facilitate the practical application of these findings, detailed experimental protocols for the bromination of a representative substrate using cupric bromide and a common alternative are provided below.

Protocol 1: Para-Selective Monobromination of Aniline using Cupric Bromide in an Ionic Liquid

Materials:

• Aniline

• Cupric Bromide (CuBr₂)

• 1-Hexyl-3-methylimidazolium bromide ([HMIM]Br)

• Ethyl acetate (B1210297)

• Saturated aqueous sodium bicarbonate solution

• Anhydrous sodium sulfate

Procedure:

• In a round-bottom flask, dissolve aniline (1.0 mmol) in 1-hexyl-3-methylimidazolium bromide (2.0 mL).

• Add cupric bromide (3.0 mmol) to the solution.

• Stir the reaction mixture at room temperature for 2 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, add water (10 mL) to the reaction mixture and extract the product with ethyl acetate (3 x 10 mL).

• Wash the combined organic layers with saturated aqueous sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to afford 4-bromoaniline.

Protocol 2: Para-Selective Monobromination of Aniline using N-Bromosuccinimide (NBS)

Materials:

• Aniline

• N-Bromosuccinimide (NBS)

• Dimethylformamide (DMF)

• Water

• Diethyl ether

• Saturated aqueous sodium thiosulfate (B1220275) solution

• Anhydrous magnesium sulfate

Procedure:

• Dissolve aniline (1.0 mmol) in dimethylformamide (5 mL) in a round-bottom flask.

• Cool the solution to 0 °C in an ice bath.

• Add N-bromosuccinimide (1.0 mmol) portion-wise over 10 minutes, maintaining the temperature at 0 °C.

• Stir the reaction mixture at 0 °C for 1 hour.

• Monitor the reaction progress by TLC.

• Upon completion, pour the reaction mixture into water (20 mL) and extract with diethyl ether (3 x 15 mL).

• Wash the combined organic layers with saturated aqueous sodium thiosulfate solution and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Visualizing Experimental Workflows

To provide a clear overview of the experimental processes, the following diagrams illustrate the workflows for aromatic bromination using cupric bromide and a general alternative method.

Caption: Workflow for Aromatic Bromination using Cupric Bromide.

Caption: General Workflow for Aromatic Bromination with an Alternative Reagent.

Conclusion

Cupric bromide presents a compelling option for the regioselective bromination of activated aromatic compounds. Its advantages include mild reaction conditions, high para-selectivity in many cases, and the ability to be tuned by the choice of solvent. For highly activated substrates like phenols and anilines, CuBr₂ can offer superior control over monobromination compared to more aggressive reagents like molecular bromine. The CuBr₂/Oxone® system, in particular, stands out as a highly efficient method for the bromination of aromatic amines.

However, for less activated substrates or when different regioselectivity is desired, other brominating agents such as N-bromosuccinimide may be more suitable. The choice of the optimal brominating agent will ultimately depend on the specific substrate, the desired regiochemical outcome, and the overall synthetic strategy. This guide provides the foundational data and protocols to make an informed decision, empowering researchers to achieve their synthetic goals with precision and efficiency.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. Regioselective chlorination and bromination of unprotected anilines under mild conditions using copper halides in ionic liquids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A facile, regioselective and controllable bromination of aromatic amines using a CuBr2/Oxone® system - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of Cupric Bromide: A Guide for Laboratory Professionals

Essential Safety and Logistical Information for the Disposal of Cupric Bromide

Cupric bromide (CuBr₂) is a hazardous chemical that requires strict disposal protocols to ensure laboratory safety and environmental protection. Due to its toxicity, particularly to aquatic life, it is imperative that researchers, scientists, and drug development professionals adhere to proper waste management procedures. This guide provides a comprehensive overview of the operational and disposal plans for cupric bromide, ensuring compliance with safety regulations.

Immediate Safety and Handling

Before initiating any disposal procedure, it is crucial to be equipped with the appropriate personal protective equipment (PPE), including chemical splash goggles, chemical-resistant gloves, and a lab coat.[1] All handling of solid cupric bromide or its concentrated solutions should be conducted in a well-ventilated area or a chemical fume hood to prevent the inhalation of dust or mists.[1]

In the event of a spill, the primary objective is to prevent the material from entering drains or waterways.[1] For solid spills, carefully sweep the material to avoid generating dust and place it in a sealed, labeled container for hazardous waste disposal.[1] Liquid spills should be absorbed with an inert material like vermiculite (B1170534) or sand, and the resulting solid waste must be collected for proper disposal.[1]

Regulatory Framework and Waste Classification

Cupric bromide and other copper compounds are classified as hazardous waste. The U.S. Environmental Protection Agency (EPA) regulates hazardous waste under the Resource Conservation and Recovery Act (RCRA). While copper is not one of the eight "RCRA 8" metals that have specific concentration limits for toxicity characteristic, wastes containing copper are still subject to hazardous waste regulations. The toxicity of cupric bromide to aquatic organisms is a key factor in its classification as a hazardous substance.

Disposal of hazardous waste must be carried out in accordance with all applicable local, state, and federal regulations.[2] It is illegal to dispose of cupric bromide directly into the sanitary sewer system.[1]

Data Presentation: Regulatory Limits for Copper in Wastewater

The permissible limits for copper in wastewater can vary based on the industry and the receiving water body. The following table summarizes some of the key regulatory thresholds.

Regulatory Body/Standard	Copper (Cu) Concentration Limit	Notes
U.S. EPA (General)	< 1 mg/L	For centralized wastewater treatment facilities.[1]
U.S. EPA (Drinking Water)	1.3 mg/L	Maximum contaminant level goal.[3]
World Health Organization (WHO)	< 2 mg/L	Guideline for drinking-water quality.
China (Groundwater)	≤ 1.5 mg/L	Groundwater Environmental Quality Standards.[3]
China (Surface Water)	≤ 1.0 mg/L	Surface Water Environmental Quality Standards.[3]

Experimental Protocol: Chemical Precipitation of Cupric Bromide Waste

For laboratories that generate aqueous waste containing cupric bromide, chemical precipitation is a viable method to remove the copper before disposal. This process converts the soluble copper ions into an insoluble precipitate that can be filtered out. The following protocol details a method using sodium hydroxide (B78521).

Objective: To precipitate copper ions from an aqueous solution of cupric bromide as copper(II) hydroxide.

Materials:

• Aqueous cupric bromide waste

• Sodium hydroxide (NaOH) solution (1 M)

• pH meter or pH paper

• Stir plate and stir bar

• Beaker or flask of appropriate size

• Filtration apparatus (e.g., Buchner funnel, filter paper, vacuum flask)

• Spatula

• Wash bottle with deionized water

• Labeled hazardous waste container for the solid precipitate

Procedure:

• Preparation: Place the beaker containing the aqueous cupric bromide waste on a stir plate and add a stir bar. Begin stirring the solution at a moderate speed.

• pH Adjustment: Slowly add the 1 M sodium hydroxide solution dropwise to the stirring cupric bromide solution.

• Monitoring: Continuously monitor the pH of the solution using a pH meter or pH paper. As the sodium hydroxide is added, a blue precipitate of copper(II) hydroxide will begin to form.

• Precipitation: Continue adding sodium hydroxide until the pH of the solution reaches approximately 8-9. This pH range is generally effective for the precipitation of copper hydroxide.

• Settling: Once the desired pH is reached, turn off the stir plate and allow the precipitate to settle for at least one hour. This will aid in the filtration process.

• Filtration: Carefully decant the supernatant (the clear liquid above the solid) and then filter the remaining solution containing the precipitate using a filtration apparatus.

• Washing: Wash the collected copper(II) hydroxide precipitate with a small amount of deionized water to remove any soluble impurities.

• Drying and Storage: Allow the precipitate to dry completely. Once dry, transfer the solid copper(II) hydroxide to a clearly labeled hazardous waste container.

• Disposal: The dried, precipitated copper compound must be disposed of as hazardous waste through your institution's Environmental Health and Safety (EHS) office or a certified hazardous waste disposal company.[2] The filtrate should be tested for copper content to ensure it meets the local regulations for sewer disposal. If the copper concentration is still above the permissible limit, the precipitation process should be repeated.

Disposal Workflow

The following diagram illustrates the decision-making process and procedural steps for the proper disposal of cupric bromide waste.

Caption: Cupric Bromide Disposal Workflow.

References

• 1. Do You Need to Remove Copper From Your Wastewater? - SAMCO Technologies [samcotech.com]
• 2. EPA Hazardous Waste Codes | Environmental Safety, Sustainability and Risk [essr.umd.edu]
• 3. Removal of Copper Ions from Wastewater: A Review - PMC [pmc.ncbi.nlm.nih.gov]

Comprehensive Safety and Handling Guide for Cupric Bromide

Audience: Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety protocols, personal protective equipment (PPE) requirements, and operational procedures for the safe handling and disposal of cupric bromide (CuBr₂). Adherence to these guidelines is critical to minimize risks and ensure a safe laboratory environment.

Hazard Identification and Immediate Precautions

Cupric bromide is a hazardous chemical that can cause severe skin burns, serious eye damage, and is harmful if swallowed.[1][2][3] Inhalation may cause respiratory irritation.[2] It is also very toxic to aquatic life with long-lasting effects.[1][4] Immediate action and proper PPE are paramount to prevent exposure.

Key Hazards:

• Oral Toxicity: Harmful if swallowed, potentially causing vomiting, pain, collapse, and convulsions.[5][6]

• Skin Corrosion: Causes severe skin burns upon contact.[1][3]

• Eye Damage: Poses a risk of serious, irreversible eye damage.[1][5]

• Respiratory Irritation: Inhalation of dust can irritate the nose, throat, and respiratory tract.[2][7]

• Environmental Hazard: Very toxic to aquatic organisms.[1][4]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense. Always use the following equipment when handling cupric bromide.

PPE Category	Specification	Rationale
Eye & Face Protection	Chemical safety goggles with side shields or a full-face shield.[7][8]	Protects against dust particles and chemical splashes, preventing severe eye damage.
Skin Protection	Chemical-resistant gloves (Neoprene or Butyl rubber recommended).[3][5] Lab coat or chemical protective clothing.[3][8][9]	Prevents direct contact that can lead to severe skin burns and irritation.
Respiratory Protection	NIOSH-approved particulate respirator (e.g., N95) or work in a certified chemical fume hood.[3][7][8]	Minimizes inhalation of harmful dust, protecting against respiratory tract irritation.

Occupational Exposure Limits

Personnel should be aware of the established occupational exposure limits for copper dusts and mists to ensure that airborne concentrations are maintained at safe levels.

Organization	Exposure Limit (Time-Weighted Average, TWA)
OSHA (PEL)	1 mg/m³
NIOSH (REL)	1 mg/m³
ACGIH (TLV)	1 mg/m³

Data sourced from OSHA, NIOSH, and ACGIH guidelines for copper dusts and mists.[2][5][7][8]

Operational Plan: Step-by-Step Handling of Cupric Bromide

This section details the procedural workflow for safely using cupric bromide from acquisition to disposal.

Step 1: Preparation and Engineering Controls

• Designated Area: Conduct all work with cupric bromide in a designated area, such as a chemical fume hood, to ensure proper ventilation.[7]

• Safety Equipment Check: Before starting, ensure that an eyewash station and a safety shower are readily accessible and operational.[4]

• Gather Materials: Assemble all necessary equipment, including non-sparking tools, sealed containers for transport, and spill cleanup materials.

Step 2: Handling and Use

• Don PPE: Put on all required PPE as specified in the table above.

• Avoid Dust Formation: Handle cupric bromide carefully to minimize the generation of dust.[2][7] Do not dry sweep.

• Portioning: If transferring the chemical, use a scoop or spatula. Avoid pouring the dry powder.

• Container Management: Keep the container tightly closed when not in use to prevent contamination and exposure to moisture and air, as it is deliquescent and sensitive.[3][7][9]

• Hygiene: Do not eat, drink, or smoke in the work area.[2][5] Wash hands thoroughly with soap and water after handling is complete.[5]

Step 3: Storage

• Location: Store cupric bromide in a cool, dry, and well-ventilated area.[2]

• Container: Keep it in a tightly sealed, original container.[2][7] Storing within a Flinn Chem-Saf™ bag is also recommended.[3][9]

• Incompatibilities: Store away from incompatible materials such as strong oxidizing agents and alkali metals.[2][3][5]

Step 4: Spill and Emergency Procedures

• Evacuate: In case of a significant spill, evacuate non-essential personnel from the area.

• Ventilate: Ensure the area is well-ventilated.

• Containment: Wearing full PPE, cover the spill with an inert, non-combustible absorbent material like sand, vermiculite, or diatomaceous earth.[2][7]

• Cleanup: Carefully sweep or vacuum (using a HEPA filter) the material into a labeled, sealed container for disposal.[5][10] Avoid creating dust.

• First Aid - Eyes: Immediately flush eyes with copious amounts of water for at least 15 minutes, holding eyelids open. Seek immediate medical attention.[5][7]

• First Aid - Skin: Take off all contaminated clothing immediately. Rinse the affected skin area with plenty of water.[1][9]

• First Aid - Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen and seek medical help.[5][7]

• First Aid - Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[5][9]

Step 5: Disposal Plan

• Waste Collection: Collect all cupric bromide waste, including contaminated spill cleanup materials and empty containers, in a clearly labeled, sealed hazardous waste container.

• Regulations: Dispose of the waste in accordance with all local, state, and federal regulations.[7] Do not dispose of it down the drain or in regular trash.[6] Contact your institution's environmental health and safety department for specific guidance.

Workflow Visualization

The following diagram illustrates the standard operating procedure for handling cupric bromide, emphasizing safety at each stage.

Caption: Workflow for safe handling of Cupric Bromide from preparation to disposal.

References

• 1. CDC - NIOSH Pocket Guide to Chemical Hazards - Copper (dusts and mists, as Cu) [cdc.gov]
• 2. COPPER - ACGIH [acgih.org]
• 3. harrellindustries.com [harrellindustries.com]
• 4. assets.thermofisher.cn [assets.thermofisher.cn]
• 5. Copper dusts and mists - IDLH | NIOSH | CDC [cdc.gov]
• 6. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 7. nj.gov [nj.gov]
• 8. pyrodata.com [pyrodata.com]
• 9. fishersci.com [fishersci.com]
• 10. lkstevens-wa.safeschoolssds.com [lkstevens-wa.safeschoolssds.com]